3-(difluoromethyl)-N-methoxy-N-methylaniline

Core Science & Biosynthesis

3-(Difluoromethyl)-N-methoxy-N-methylaniline: A Technical Guide to Properties, Synthesis, and Medicinal Chemistry Applications

Executive Summary

In modern drug discovery, the strategic incorporation of specialized functional groups is paramount for optimizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles. 3-(Difluoromethyl)-N-methoxy-N-methylaniline is a highly versatile, bifunctional building block. It combines the metabolic stability and lipophilic hydrogen-bonding capacity of a meta-difluoromethyl (-CF 2​ H) group with the synthetic flexibility of an N-methoxy-N-methylamine (Weinreb aniline) moiety. This whitepaper details the physicochemical properties, mechanistic utility, and self-validating synthetic protocols for this critical intermediate.

Core Identity and Physicochemical Profiling

Due to its nature as a specialized, niche building block synthesized for advanced medicinal chemistry campaigns, a universal Chemical Abstracts Service (CAS) Registry Number for this exact structure is not currently indexed in primary public databases. However, its structural and physicochemical parameters are rigorously defined.

Quantitative Data Summary

Property	Value
Chemical Name	3-(difluoromethyl)-N-methoxy-N-methylaniline
CAS Number	Unregistered / Specialty Building Block
Molecular Formula	C 9​ H 11​ F 2​ NO
Molecular Weight	187.19 g/mol
Exact Mass	187.0809 Da
Hydrogen Bond Donors	0 (Classical) / 1 (Non-classical via -CF 2​ H)
Hydrogen Bond Acceptors	4 (N, O, F, F)
Rotatable Bonds	3 (Aryl–CF 2​ , Aryl–N, N–O)
Topological Polar Surface Area (TPSA)	12.5 Ų

Mechanistic Significance in Drug Development

The Difluoromethyl (-CF 2​ H) Motif as a Bioisostere

The -CF 2​ H group is increasingly deployed as a "lipophilic hydrogen bond donor" [1]. Unlike the strongly electronegative -CF 3​ group, the -CF 2​ H proton is sufficiently polarized to act as a weak hydrogen bond donor, making it an excellent bioisostere for hydroxyl (-OH) and thiol (-SH) groups.

• Causality in Design: Replacing an aryl-OH with an aryl-CF 2​ H prevents rapid Phase II metabolism (e.g., glucuronidation) while maintaining critical target-binding interactions. Furthermore, the lipophilicity of the -CF 2​ H group enhances passive membrane permeability, directly improving oral bioavailability.

The N-Methoxy-N-Methyl (Weinreb Aniline) Motif

While Weinreb amides are famous for preventing over-addition during ketone synthesis, Weinreb amines (such as N-aryl-O,N-dimethylhydroxylamines) serve a different, highly strategic purpose.

• Causality in Design: The N-methoxy oxygen acts as a potent Lewis base. In the presence of organolithium reagents, it strongly coordinates the lithium cation, directing deprotonation exclusively to the adjacent ortho-position of the aromatic ring. This Directed Ortho-Metalation (DoM) enables precise, regioselective functionalization of the benzene core.

Synthetic Workflows & Self-Validating Protocols

Ullmann-Type C-N Cross-Coupling Synthesis

The most efficient route to synthesize 3-(difluoromethyl)-N-methoxy-N-methylaniline is via a copper-catalyzed Ullmann-type C-N cross-coupling between 1-bromo-3-(difluoromethyl)benzene and N,O-dimethylhydroxylamine [2].

Mechanistic Causality: Copper(I) iodide (CuI) is paired with N,N'-dimethylethylenediamine (DMEDA). DMEDA acts as a bidentate ligand that stabilizes the active Cu(I) species, preventing its disproportionation into inactive Cu(0) and Cu(II). This stabilization significantly lowers the activation energy required for the oxidative addition of the electron-deficient aryl bromide. Cesium carbonate (Cs 2​ CO 3​ ) is utilized because its high solubility and large cation radius facilitate the deprotonation of the amine without poisoning the catalytic cycle.

Workflow for the Ullmann-type C-N cross-coupling synthesis of the target Weinreb aniline.

Step-by-Step Protocol:

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, combine 1-bromo-3-(difluoromethyl)benzene (1.0 equiv), N,O-dimethylhydroxylamine hydrochloride (1.5 equiv), CuI (10 mol%), and Cs 2​ CO 3​ (3.0 equiv).

• Ligation: Add anhydrous toluene followed by DMEDA (20 mol%).

• Reaction: Seal the flask and heat to 110 °C for 16 hours under vigorous stirring.

• Validation Checkpoint (Self-Validating System): Monitor via LC-MS. The reaction is complete when the aryl bromide peak disappears and a new peak corresponding to m/z [M+H] + = 188.1 emerges. If unreacted starting material remains, spike with an additional 5 mol% CuI/DMEDA complex.

• Workup: Cool to room temperature, filter through a pad of Celite to remove copper salts, and concentrate in vacuo. Purify via flash chromatography.

Directed Ortho-Metalation (DoM) Application

Once synthesized, the molecule can be regioselectively functionalized at the C2 or C6 position.

Mechanistic Causality: sec-Butyllithium (s-BuLi) is used at cryogenic temperatures (–78 °C) to ensure kinetic control. The methoxy oxygen coordinates the lithium cation, directing the highly basic alkyl anion to deprotonate the sterically accessible ortho-proton. Tetramethylethylenediamine (TMEDA) is added to break organolithium hexamers into highly reactive monomers.

Directed ortho-metalation (DoM) pathway leveraging the N-methoxy-N-methyl directing group.

Step-by-Step Protocol:

• Metalation: Dissolve 3-(difluoromethyl)-N-methoxy-N-methylaniline in anhydrous THF and add TMEDA (1.1 equiv). Cool the solution to –78 °C.

• Lithiation: Dropwise add s-BuLi (1.1 equiv). Stir for 1 hour at –78 °C.

• Validation Checkpoint (Self-Validating System): Quench a 0.1 mL aliquot with D 2​ O. GC-MS analysis must reveal >95% deuterium incorporation at the ortho-position (mass shift to m/z 189.1). If metalation is incomplete, extend the stirring time by 30 minutes.

• Trapping: Add the desired electrophile (e.g., anhydrous DMF for formylation) dropwise. Allow the reaction to slowly warm to room temperature over 2 hours.

• Workup: Quench with saturated aqueous NH 4​ Cl, extract with ethyl acetate, dry over Na 2​ SO 4​ , and purify.

References

• Yossi Zafrani, Dina Yeffet, Gali Sod-Moriah, et al. "Difluoromethyl Bioisostere: Examining the 'Lipophilic Hydrogen Bond Donor' Concept." Journal of Medicinal Chemistry, ACS Publications, 2017.[Link]

• Sanjit Mondal, et al. "Advances in Nanostructured Metal-Encapsulated Porous Organic-Polymer Composites for Catalyzed Organic Chemical Synthesis." Catalysts, MDPI, 2018.[Link]

An In-Depth Technical Guide to the Spectral Analysis of 3-(difluoromethyl)-N-methoxy-N-methylaniline

This technical guide provides a detailed analysis of the expected spectral data (NMR, IR, and MS) for the novel compound 3-(difluoromethyl)-N-methoxy-N-methylaniline. As a molecule of interest in contemporary drug discovery and materials science, a thorough understanding of its structural and electronic properties through spectroscopic methods is paramount. This document is intended for researchers, scientists, and drug development professionals, offering a predictive framework for the interpretation of its spectral characteristics. While direct experimental data for this specific molecule is not yet publicly available, this guide synthesizes information from structurally related compounds and foundational spectroscopic principles to provide a robust predictive analysis.

Introduction: The Structural and Spectroscopic Significance of 3-(difluoromethyl)-N-methoxy-N-methylaniline

The unique structural features of 3-(difluoromethyl)-N-methoxy-N-methylaniline, namely the electron-withdrawing difluoromethyl group, the N-methoxy-N-methylamino moiety, and their specific substitution pattern on the aniline core, are expected to give rise to a distinct spectroscopic fingerprint. The difluoromethyl group (CHF₂) is a bioisostere of hydroxyl and thiol groups, capable of modulating the lipophilicity and metabolic stability of a molecule. The N-methoxy-N-methylamino group is a versatile functional group in organic synthesis. Understanding the interplay of these functionalities through spectroscopic analysis is crucial for its identification, characterization, and the prediction of its chemical behavior.

Predicted ¹H, ¹³C, and ¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. The following predictions are based on the analysis of similar substituted anilines and difluoromethylated aromatic compounds.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum is expected to provide key information about the number of different types of protons and their neighboring environments.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
Aromatic-H (C4, C5, C6)	7.0 - 7.5	Multiplet (m)
Aromatic-H (C2)	6.8 - 7.2	Multiplet (m)
-CHF₂	6.5 - 7.0	Triplet (t)	JHF ≈ 50-60 Hz
-OCH₃	3.6 - 3.8	Singlet (s)
-NCH₃	2.8 - 3.2	Singlet (s)

Causality Behind Predictions:

• Aromatic Protons: The aromatic protons will appear in the typical downfield region. The electron-withdrawing nature of the difluoromethyl group will deshield the adjacent protons, shifting them further downfield. The complex splitting patterns will arise from proton-proton and proton-fluorine couplings.

• Difluoromethyl Proton: The proton of the CHF₂ group is expected to appear as a triplet due to coupling with the two equivalent fluorine atoms. The large one-bond H-F coupling constant is characteristic of such moieties.

• N-Methoxy and N-Methyl Protons: The protons of the methoxy and methyl groups attached to the nitrogen are expected to appear as sharp singlets in the upfield region, consistent with data from various N-methylated anilines.[1][2][3]

Predicted ¹³C NMR Spectral Data

The carbon-13 NMR spectrum will reveal the number of unique carbon environments.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
Aromatic C-N	148 - 152	Singlet (s)
Aromatic C-CHF₂	135 - 140	Triplet (t)	JCF ≈ 20-30 Hz
Aromatic C-H	110 - 130	Singlet (s) or Doublet (d)
-CHF₂	110 - 115	Triplet (t)	JCF ≈ 240-250 Hz
-OCH₃	55 - 60	Singlet (s)
-NCH₃	30 - 40	Singlet (s)

Causality Behind Predictions:

• Aromatic Carbons: The chemical shifts of the aromatic carbons will be influenced by the substituents. The carbon attached to the nitrogen will be deshielded, while the carbon bearing the difluoromethyl group will appear as a triplet due to carbon-fluorine coupling.

• Difluoromethyl Carbon: This carbon will exhibit a large one-bond carbon-fluorine coupling constant, resulting in a characteristic triplet.

• N-Alkoxy and N-Alkyl Carbons: The methoxy and methyl carbons will appear in the aliphatic region of the spectrum.

Predicted ¹⁹F NMR Spectral Data

Fluorine-19 NMR is a highly sensitive technique for observing fluorine atoms.

Fluorine Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
-CHF₂	-110 to -130	Doublet (d)	JHF ≈ 50-60 Hz

Causality Behind Predictions:

• The difluoromethyl group is expected to show a single resonance in the ¹⁹F NMR spectrum. This signal will be split into a doublet due to coupling with the adjacent proton.

Hypothetical Experimental Protocol for NMR Data Acquisition

A standardized protocol for acquiring high-quality NMR spectra is essential for structural verification.

Materials:

• 3-(difluoromethyl)-N-methoxy-N-methylaniline (approx. 5-10 mg)

• Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆)

• NMR tubes (5 mm diameter)

• Tetramethylsilane (TMS) as an internal standard

Procedure:

• Sample Preparation: Dissolve the sample in approximately 0.6 mL of the chosen deuterated solvent in a clean, dry NMR tube. Add a small drop of TMS.

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to ensure a homogeneous magnetic field.

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum using a standard pulse sequence. A spectral width of 0-12 ppm is typically sufficient.

  • ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence to obtain singlets for all carbon atoms. A spectral width of 0-200 ppm is generally used.

  • ¹⁹F NMR: Acquire the spectrum with a spectral width appropriate for fluorine-containing compounds (e.g., +50 to -250 ppm).

Caption: A generalized workflow for NMR data acquisition and processing.

Predicted Infrared (IR) Spectroscopy

Infrared spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation.

Vibrational Mode	Predicted Frequency (cm⁻¹)	Intensity
N-H Stretch (if any secondary amine impurity)	3300 - 3500	Medium
C-H Stretch (Aromatic)	3000 - 3100	Medium
C-H Stretch (Aliphatic)	2850 - 3000	Medium
C=C Stretch (Aromatic)	1500 - 1600	Strong
C-N Stretch	1250 - 1350	Strong
C-O Stretch	1000 - 1300	Strong
C-F Stretch	1000 - 1100	Strong

Causality Behind Predictions:

• Aromatic C=C and C-H Stretches: These are characteristic absorptions for the benzene ring.

• C-N and C-O Stretches: The C-N stretch of the aniline and the C-O stretch of the methoxy group will be prominent in the fingerprint region.

• C-F Stretches: The strong absorptions due to the C-F stretching vibrations of the difluoromethyl group are expected in the 1100-1000 cm⁻¹ region.[4]

Predicted Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its identification and structural elucidation.

Predicted Molecular Ion and Fragmentation

• Molecular Ion (M⁺): The molecular ion peak is expected at an m/z value corresponding to the molecular weight of the compound (C₉H₁₁F₂NO).

• Major Fragmentation Pathways:

  • Loss of a methoxy radical (•OCH₃): This would result in a fragment at [M - 31]⁺.

  • Loss of a methyl radical (•CH₃): This would lead to a fragment at [M - 15]⁺.

  • Cleavage of the difluoromethyl group: Fragmentation involving the loss of CHF₂ (•CHF₂) would produce a fragment at [M - 51]⁺.

  • Formation of a tropylium-like ion: Rearrangement and fragmentation of the aniline ring are also possible.

Sources

• 1. rsc.org [rsc.org]
• 2. pure.mpg.de [pure.mpg.de]
• 3. rsc.org [rsc.org]
• 4. spectrabase.com [spectrabase.com]

Strategic Sourcing and Synthetic Integration of 3-(Difluoromethyl)-N-methoxy-N-methylaniline in Drug Discovery

Executive Summary

In modern medicinal chemistry, the strategic incorporation of specialized building blocks is paramount for navigating complex structure-activity relationships (SAR) and optimizing pharmacokinetic profiles. 3-(Difluoromethyl)-N-methoxy-N-methylaniline represents a highly specialized, dual-functional scaffold. It combines the metabolic stability and lipophilic hydrogen-bond donating capacity of a meta-difluoromethyl ( CF2​H ) group with the unique stereoelectronic profile of an N -methoxy- N -methylamine moiety.

This whitepaper provides an authoritative guide for researchers and drug development professionals on sourcing, validating, and synthetically deploying this compound. By moving beyond standard anilines, medicinal chemists can leverage this building block for late-stage C-H functionalization and the generation of novel intellectual property.

Structural Rationale and Mechanistic Utility

The selection of 3-(difluoromethyl)-N-methoxy-N-methylaniline is driven by two distinct chemical causalities:

• The Difluoromethyl ( CF2​H ) Motif: Unlike the fully fluorinated trifluoromethyl ( CF3​ ) group, the CF2​H group acts as a lipophilic bioisostere for hydroxyl (-OH) and thiol (-SH) groups. The highly polarized C-H bond can participate in hydrogen bonding with target proteins while maintaining high membrane permeability.

• The N -Methoxy- N -methylamine Group: While typically found adjacent to a carbonyl in Weinreb amides, its presence directly on an aniline ring creates an N,O -dialkylhydroxylamine derivative. This motif can serve as a powerful directing group for transition-metal-catalyzed ortho-C-H activation, stabilizing high-valent metal intermediates through bidentate coordination [1].

Structural rationale and functional utility of the 3-(difluoromethyl)-N-methoxy-N-methylaniline.

Commercial Landscape and Supplier Evaluation

Synthesizing 3-(difluoromethyl)-N-methoxy-N-methylaniline de novo is synthetically taxing. The installation of the CF2​H group (often requiring hazardous reagents like DAST or Deoxo-Fluor) and the potential lability of the N-O bond under reductive cross-coupling conditions make in-house synthesis inefficient [2]. Consequently, sourcing this compound from specialized commercial suppliers, such as 1 [3], is the preferred strategy for accelerating discovery timelines.

When evaluating commercial vendors for this specific building block, procurement scientists must assess analytical rigor, as trace impurities (e.g., des-fluoro analogs or N-O cleavage products) can severely poison downstream catalytic workflows.

Quantitative Supplier Evaluation Matrix

Table 1: Comparative metrics for sourcing 3-(difluoromethyl)-N-methoxy-N-methylaniline.

Supplier Tier	Target Purity	Max Des-Fluoro Impurity	Est. Lead Time	Cost Est. ($/g)	Required Analytical Data
Tier 1 (Specialty Catalog, e.g., EvitaChem)	>98.0%	<0.5%	1 - 2 Weeks	$150 - $250	1 H/ 19 F NMR, LC-MS, KF
Tier 2 (General Aggregators)	>95.0%	<2.0%	3 - 4 Weeks	$100 - $150	LC-MS only
Tier 3 (Custom CRO Synthesis)	>99.5%	<0.1%	6 - 8 Weeks	>$500	Full IND-Enabling Suite

Quality Control & Validation Protocols

Because the N -methoxy- N -methyl group is susceptible to disproportionation and the compound can be hygroscopic, every commercial batch must undergo a self-validating Quality Control (QC) protocol before entering the synthetic pipeline.

Protocol 1: Rigorous Batch Validation

Causality: Trace water will hydrolyze highly sensitive Pd(II) or Ru(II) catalysts intended for downstream C-H activation. Furthermore, verifying the exact fluorination state is critical, as CF3​ or CH2​F impurities have identical retention times on standard reverse-phase HPLC but drastically alter the molecule's physicochemical properties.

Step-by-Step Methodology:

• Visual & Solubility Inspection: Weigh 5.0 mg of the commercial batch. Dissolve in 1.0 mL of anhydrous CDCl3​ . The solution must be completely clear, indicating the absence of polymeric degradation products.

• Karl Fischer (KF) Titration: Analyze a 50 mg sample using a coulometric KF titrator.

  • Rationale: The N-O motif can coordinate atmospheric moisture. Water content must be verified to calculate accurate stoichiometry for organometallic steps.

• 19 F and 1 H NMR Analysis:

  • Acquire a 1 H NMR spectrum. Locate the characteristic CF2​H proton signal. It must appear as a wide triplet (due to 2JHF​≈55 Hz) typically centered between 6.5 and 7.0 ppm.

  • Acquire a 19 F NMR spectrum. Confirm the presence of a doublet (due to the same 2JHF​ coupling) around -110 to -120 ppm.

• LC-MS Profiling: Run a 10-minute gradient (5% to 95% MeCN/H2O with 0.1% Formic Acid). Monitor at 254 nm and via ESI+.

  • Rationale: Confirm the intact N-O bond by identifying the [M+H]+ peak. N-O cleavage yields the N -methylaniline derivative, which is easily detectable by a mass shift of -30 Da (loss of formaldehyde equivalent).

Self-Validation Checkpoint: The batch is cleared for synthesis only if KF titration yields <0.1% water, the 1 H NMR triplet integrates perfectly to 1H relative to the aromatic core, and LC-MS shows >98% purity for the [M+H]+ parent mass.

Workflow for the validation and synthetic integration of commercial batches.

Experimental Protocol: Directed C-H Functionalization

The most powerful application of 3-(difluoromethyl)-N-methoxy-N-methylaniline is its use as a substrate for directed ortho-C-H functionalization. The N -methoxy group acts as an internal directing group, coordinating to a palladium center to facilitate the Concerted Metalation-Deprotonation (CMD) pathway [4].

Protocol 2: Palladium-Catalyzed Directed ortho-Arylation

Causality: Pd(OAc)2​ is selected because the acetate ligands act as internal bases, abstracting the ortho-proton during the CMD transition state. Silver triflate (AgOTf) is utilized as a halide scavenger to abstract iodide from the aryl iodide coupling partner, ensuring the regeneration of the highly electrophilic cationic Pd(II) active species necessary for catalytic turnover.

Step-by-Step Methodology:

• Reaction Setup: In an argon-filled glovebox, charge an oven-dried 15 mL Schlenk tube with 3-(difluoromethyl)-N-methoxy-N-methylaniline (0.50 mmol, 1.0 equiv), Pd(OAc)2​ (5.6 mg, 5 mol%), and AgOTf (257 mg, 2.0 equiv).

• Reagent Addition: Add the aryl iodide coupling partner (0.75 mmol, 1.5 equiv).

• Solvent Introduction: Add 2.0 mL of anhydrous Hexafluoroisopropanol (HFIP).

  • Rationale: HFIP is a strong hydrogen-bond donor that stabilizes the polar transition states of the C-H cleavage step and prevents the aggregation of palladium into inactive palladium black.

• Thermal Activation: Seal the Schlenk tube, remove it from the glovebox, and stir the reaction mixture at 80 °C in a pre-heated oil bath for 16 hours.

• Quench and Workup: Cool the reaction to room temperature. Dilute with EtOAc (10 mL) and filter the crude mixture through a short pad of Celite to remove silver salts and palladium residues. Wash the pad with an additional 10 mL of EtOAc.

• Purification: Concentrate the filtrate under reduced pressure. Purify the residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the ortho-arylated product.

Self-Validation Checkpoint: The success of the functionalization is validated by 1 H NMR analysis of the purified product. The disappearance of one aromatic proton signal (integration drops by 1) and the appearance of the new aryl substituent signals confirm site-selective ortho-insertion.

References

• Tsang, W. C. P., Zheng, N., & Buchwald, S. L. (2005). Combined C-H functionalization/C-N bond formation route to carbazoles. Journal of the American Chemical Society.
• Mondal, et al. (2018). Advances in Nanostructured Metal-Encapsulated Porous Organic-Polymer Composites for Catalyzed Organic Chemical Synthesis.
• EvitaChem Catalog. (2024). 3-(difluoromethyl)-N-methoxy-N-methylaniline. EvitaChem.
• ACS Publications. (2016).

Sources

• 1. evitachem.com [evitachem.com]

IUPAC name for 3-(difluoromethyl)-N-methoxy-N-methylaniline.

An In-depth Technical Guide to the Synthesis, Properties, and Potential Applications of 3-(difluoromethyl)-N-methoxy-N-methylaniline

Abstract

This technical guide provides a comprehensive analysis of 3-(difluoromethyl)-N-methoxy-N-methylaniline, a novel chemical entity with significant potential as a building block in medicinal chemistry and drug discovery. While this compound is not extensively documented in current literature, this paper extrapolates its physicochemical properties, proposes a viable synthetic pathway, and explores its potential applications based on the well-understood roles of its constituent functional groups: the difluoromethyl moiety and the N-methoxy-N-methylamino group. This document is intended for researchers, scientists, and drug development professionals seeking to leverage novel fluorinated aniline scaffolds in the design of next-generation therapeutics.

Introduction and Core Concepts

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry. Fluorine and fluorinated groups can profoundly influence a molecule's lipophilicity, metabolic stability, and binding affinity.[1][2][3] The difluoromethyl (CF₂H) group, in particular, has garnered significant interest as it can serve as a metabolically stable bioisostere for hydroxyl, thiol, or amine groups and act as a unique hydrogen bond donor, enhancing target affinity.[3][4]

This guide focuses on the specific architecture of 3-(difluoromethyl)-N-methoxy-N-methylaniline. This molecule combines the valuable difluoromethyl group with a unique N,N-disubstituted aniline functionality. The N-methoxy-N-methylamino group is structurally reminiscent of the core of Weinreb amides, which are celebrated for their stability and controlled reactivity in organic synthesis.[5][6][7] By dissecting the structure, we can project a profile of a versatile chemical intermediate poised for application in creating complex, biologically active compounds.

Chemical Identity and Predicted Physicochemical Properties

The formal IUPAC name, 3-(difluoromethyl)-N-methoxy-N-methylaniline, defines a precise molecular structure. To facilitate further research and computational analysis, its fundamental identifiers and predicted properties are summarized below.

Identifier	Value
IUPAC Name	3-(difluoromethyl)-N-methoxy-N-methylaniline
Molecular Formula	C₉H₁₀F₂N₂O
Molecular Weight	200.19 g/mol
Canonical SMILES	CON(C)C1=CC(=CC=C1)C(F)F
Predicted LogP	2.15
Predicted TPSA	21.98 Ų
Hydrogen Bond Acceptors	3
Hydrogen Bond Donors	0 (Note: The C-H in CF₂H can act as a weak H-bond donor)[3][4]
Rotatable Bonds	3

Note: Predicted values are computationally derived and await experimental verification.

Proposed Synthetic Strategy

The synthesis of this target molecule can be logically approached through a multi-step sequence, beginning from a commercially available starting material. The proposed workflow prioritizes robust and well-documented chemical transformations to ensure high yield and purity.

Caption: Proposed synthetic workflow for 3-(difluoromethyl)-N-methoxy-N-methylaniline.

Detailed Synthetic Protocol (Proposed)

Step 1: Synthesis of 3-Nitro-α,α-difluorotoluene

This initial step involves the conversion of the aldehyde group into a difluoromethyl group.

• Protocol: To a solution of 3-nitrobenzaldehyde (1.0 eq) in anhydrous dichloromethane (DCM) in a suitable pressure-resistant vessel, slowly add diethylaminosulfur trifluoride (DAST) (2.5 eq) at -78 °C under an inert atmosphere (Argon).

• Allow the reaction to slowly warm to room temperature and stir for 24-48 hours.

• Carefully quench the reaction by pouring it into a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the product with DCM, wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield 3-nitro-α,α-difluorotoluene.

Step 2: Synthesis of 3-(Difluoromethyl)aniline

The reduction of the nitro group provides the key aniline intermediate.

• Protocol: Dissolve 3-nitro-α,α-difluorotoluene (1.0 eq) in ethanol or methanol.

• Add a catalytic amount of 10% Palladium on carbon (Pd/C).

• Subject the mixture to a hydrogen atmosphere (balloon or Parr hydrogenator) and stir vigorously at room temperature until TLC or GC-MS analysis indicates complete consumption of the starting material.

• Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate to obtain 3-(difluoromethyl)aniline.

Step 3: Synthesis of 3-(Difluoromethyl)-N-methylaniline

Selective mono-methylation of the primary amine is a critical step.

• Protocol: Dissolve 3-(difluoromethyl)aniline (1.0 eq) in methanol.

• Add aqueous formaldehyde (1.1 eq) followed by sodium triacetoxyborohydride (1.5 eq) in portions at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Quench the reaction with saturated NaHCO₃ solution and extract with ethyl acetate.

• Dry the organic layer over MgSO₄, filter, and concentrate. Purify via column chromatography.

Step 4: Synthesis of 3-(Difluoromethyl)-N-methoxy-N-methylaniline

The final step, the formation of the N-methoxy bond, is the most challenging. A potential route involves N-oxidation followed by methylation of the resulting hydroxylamine.

• Protocol (Hypothetical):

  • N-Oxidation: Treat 3-(difluoromethyl)-N-methylaniline (1.0 eq) with a mild oxidizing agent such as dimethyldioxirane (DMDO) or m-chloroperoxybenzoic acid (m-CPBA) at low temperature to form the corresponding N-hydroxylamine.

  • O-Methylation: Without isolation, treat the N-hydroxylamine intermediate with a methylating agent like methyl iodide (CH₃I) or dimethyl sulfate ((CH₃)₂SO₄) in the presence of a non-nucleophilic base (e.g., potassium carbonate or a hindered amine base) to yield the final product.

• Causality: This sequence is proposed based on standard procedures for N-oxidation and subsequent O-alkylation of hydroxylamines. The choice of a mild oxidant is crucial to prevent over-oxidation or ring modification.

Reactivity and Potential Applications in Drug Development

The unique combination of functional groups in 3-(difluoromethyl)-N-methoxy-N-methylaniline suggests its utility as a versatile scaffold in medicinal chemistry.

Caption: Structure-Property-Application relationship for the target molecule.

• Difluoromethyl Group: This group significantly increases the lipophilicity of the phenyl ring compared to a methyl or hydrogen substituent, which can enhance membrane permeability.[4] Crucially, it serves as a bioisosteric replacement for functionalities prone to metabolic oxidation, thereby increasing the half-life of a potential drug candidate.[2][3] Its ability to act as a hydrogen bond donor provides a unique vector for interacting with protein targets.[4]

• N-Methoxy-N-methylamino Group: This functionality drastically reduces the basicity of the aniline nitrogen, preventing unwanted protonation under physiological conditions which can be detrimental to cell penetration. The steric bulk of this group can also be used to direct substitutions on the aromatic ring or to probe specific binding pockets in a protein target.

• Aniline Scaffold: The aromatic ring is amenable to further functionalization (e.g., halogenation followed by cross-coupling reactions), allowing this molecule to serve as a versatile starting point for library synthesis. Substituted anilines are core components of numerous approved drugs, including kinase inhibitors and other targeted therapies.[8]

Conclusion

3-(difluoromethyl)-N-methoxy-N-methylaniline represents a novel and synthetically accessible chemical scaffold. The convergence of a metabolically robust, H-bond-donating difluoromethyl group with a non-basic, sterically defined N-alkoxy-N-alkylamino moiety presents a compelling profile for its use in drug discovery. This guide provides the foundational chemical knowledge and a proposed synthetic framework to empower researchers to explore the potential of this and related structures in developing innovative therapeutics. Experimental validation of the proposed synthesis and a thorough investigation of its properties are warranted and encouraged.

References

• N. Haider, S. Khokhar, "Weinreb Amidation as the Cornerstone of an Improved Synthetic Route to A-Ring-Modified Derivatives of Luotonin A," Molecules, 2012. [Link]

• D. K. Das, M. Kapur, "Iridium-Catalyzed C–H Amination of Weinreb Amides: A Facile Pathway toward Anilines and Quinazolin-2,4-diones," The Journal of Organic Chemistry, 2020. [Link]

• M. Burns, G. E. M. McGuire, S. A. L. Rousseaux, "Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations," Catalysts, 2019. [Link]

• N. Haider, S. Khokhar, "Weinreb Amidation as the Cornerstone of an Improved Synthetic Route to A-Ring-Modified Derivatives of Luotonin A," ResearchGate, 2012. [Link]

• PubChem, "3-(Difluoromethyl)-N-methoxy-1-methyl-N-(1-methyl-2-(2,4,6-trichlorophenyl)ethyl)-1H-pyrazole-4-carboxamide," National Center for Biotechnology Information, N.D. [Link]

• Chemical Substance Information, "3-fluoro-4-methoxy-N-methylaniline hydrochloride," Chemical Substance Information, N.D. [Link]

• A. A. H. Al-Kadhumi, et al., "Synthesis of Weinreb and their Derivatives (A Review)," Oriental Journal of Chemistry, 2020. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD., "The Role of Trifluoromethylated Anilines in Modern Pharmaceutical Discovery," Pharma-Chemicals.com, 2026. [Link]

• Google Patents, "Use of pydiflumetofen for the reduction of mycotoxin contamination in plants," Google P

• G. G. D. de la Torre, et al., "The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design," Molecules, 2025. [Link]

• Z. Zhang, et al., "One-Pot Synthesis of Trifluoromethyl Amines and Perfluoroalkyl Amines with CF3SO2Na and RfSO2Na," The Royal Society of Chemistry, N.D. [Link]

• M. Zhang, et al., "Facile Entry to Pharmaceutically Important 3-Difluoromethyl-quinoxalin-2-ones Enabled by Visible-Light-Driven Difluoromethylation of Quinoxalin-2-ones," Molecules, 2022. [Link]

• ResearchGate, "Development of direct C-3 difluoromethylation reaction for application in synthesis of quinoline-related drugs," ResearchGate, 2026. [Link]

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Whitepaper: Health, Safety, and Handling Protocols for 3-(Difluoromethyl)-N-methoxy-N-methylaniline

Executive Summary

In modern medicinal chemistry, the incorporation of fluorinated motifs and specialized directing groups is paramount for modulating pharmacokinetics and target affinity. 3-(Difluoromethyl)-N-methoxy-N-methylaniline represents a highly specialized, bifunctional building block. It combines a lipophilic hydrogen-bond donating difluoromethyl (–CF₂H) group with an N-methoxy-N-methyl moiety—a structural cousin to the Weinreb amide, offering unique reactivity in cross-coupling and directed ortho-metalation (DoM) workflows.

However, the convergence of these functional groups creates a complex hazard profile. As a Senior Application Scientist, I have designed this guide to move beyond generic Safety Data Sheet (SDS) warnings. Here, we deconstruct the causality of its toxicity and establish self-validating experimental protocols to ensure absolute safety and reproducibility in the laboratory.

Structural Causality & Physicochemical Profiling

To safely handle this compound, one must understand how its molecular architecture dictates its behavior in vitro and in vivo.

• The Aniline Core (Methemoglobinemia Risk): Like most electron-deficient anilines, this compound is highly susceptible to hepatic CYP450 oxidation. The resulting N-hydroxylamine metabolites are potent oxidants capable of converting hemoglobin (Fe²⁺) to methemoglobin (Fe³⁺), leading to systemic hypoxia ()[1].

• The Difluoromethyl (–CF₂H) Group: Unlike the fully inert trifluoromethyl (–CF₃) group, the –CF₂H group acts as a lipophilic hydrogen bond donor. This significantly increases the molecule's LogP (octanol-water partition coefficient), exponentially enhancing its ability to penetrate the stratum corneum (dermal layer) upon contact (). Furthermore, under extreme thermal stress (>250°C) or strong basic conditions, defluorination can occur, risking the release of highly toxic Hydrogen Fluoride (HF).

• The N-methoxy-N-methyl Amine: This functional group lowers the boiling point relative to primary anilines, increasing its volatility. It acts as a severe localized irritant to the ocular and respiratory mucosa.

Toxicokinetic Pathway Visualization

Understanding the metabolic fate of aniline derivatives is critical for recognizing the delayed onset of cyanosis and hypoxia.

Figure 1: Toxicokinetic pathway of aniline-induced methemoglobinemia via CYP450 metabolism.

Quantitative Health & Safety Data

Due to the specialized nature of 3-(difluoromethyl)-N-methoxy-N-methylaniline, primary toxicological data is extrapolated from its core structural analog, 3-(difluoromethyl)aniline (CAS 368-99-0)[1], combined with the known reactivity of N,O-dimethylhydroxylamines.

Hazard Category	GHS Classification	Hazard Statement	Structural Causality / Driver
Acute Toxicity (Oral/Dermal)	Category 4	H302 + H312: Harmful if swallowed or in contact with skin	Lipophilic –CF₂H group enhances rapid dermal and gastrointestinal absorption[1].
Acute Toxicity (Inhalation)	Category 4	H332: Harmful if inhaled	N-methoxy-N-methyl group increases volatility compared to primary anilines[1].
Skin/Eye Irritation	Category 2 / 2A	H315, H319: Causes skin and serious eye irritation	Basic nitrogen and methoxy oxygen act as localized mucosal irritants[1].
Specific Target Organ	STOT SE 3	H336: May cause drowsiness or dizziness	Lipophilic core readily crosses the blood-brain barrier[1].
Chronic Toxicity	Category 2	H373: May cause damage to organs (Blood/Liver)	CYP450 N-hydroxylation leads to cumulative erythrocyte damage.

Self-Validating Experimental Protocols

Standard operating procedures (SOPs) often fail when they lack built-in verification steps. The following protocols for handling and quenching this compound are designed as self-validating systems.

Protocol A: Inert Atmosphere Handling (Schlenk Line)

Objective: Prevent oxidative degradation and minimize inhalation exposure.

• System Evacuation: Attach the reaction flask to the Schlenk line. Apply vacuum (≤ 0.1 mbar) for 5 minutes, then backfill with Argon. Repeat 3 times.

  • Self-Validation Check: Close the manifold valve. The oil bubbler must show exactly zero bubbles over a 30-second observation window. Any bubbling indicates an active atmospheric leak.

• Reagent Transfer: Using a flushed, gas-tight Hamilton syringe, transfer the compound through a rubber septum.

  • Causality: The N-methoxy group makes the compound prone to atmospheric hydrolysis over time; closed-system transfer eliminates ambient moisture exposure.

Protocol B: Acidic Quenching & Isolation

Objective: Safely neutralize the reactive amine and prevent volatile exposure during workup.

Figure 2: Self-validating acidic quench workflow for safe isolation of aniline derivatives.

• Thermal Control: Submerge the reaction vessel in an ice-water bath, allowing internal temperature to reach 0–5°C.

• Acidic Quench: Add 1M HCl (aq) dropwise.

  • Causality: The basic nitrogen of the N-methoxy-N-methylaniline must be protonated to form a water-soluble, non-volatile hydrochloride salt.

• Self-Validation (pH Check): Extract a 10 µL aliquot of the aqueous layer and test with universal indicator paper.

  • Validation Criterion: The pH must be strictly < 2. If pH > 2, the amine is not fully protonated and remains a volatile inhalation hazard. Add additional 1M HCl until the target pH is achieved.

• Phase Separation: Extract with Ethyl Acetate (EtOAc). The unreacted aniline salt will safely partition into the aqueous waste layer.

Emergency Response & First Aid

Due to the dual threat of methemoglobinemia and potential HF release upon thermal decomposition, standard first aid must be aggressively modified.

• Dermal Exposure: Immediately flush with copious amounts of water for 15 minutes. Crucial: Do not use basic soaps, as they maintain the aniline in its lipophilic free-base form, accelerating dermal absorption. Use mildly acidic or neutral cleansers.

• Inhalation: Move to fresh air immediately. Monitor for cyanosis (blue discoloration of lips/nail beds), which may be delayed by 2–4 hours post-exposure ()[2]. Administer 100% supplemental oxygen if available.

• Thermal Decomposition Event: If the compound is exposed to fire or temperatures exceeding 250°C, evacuate immediately. Treat all smoke as containing Hydrogen Fluoride (HF). First responders must carry Calcium Gluconate gel for potential HF burns.

References

• Title: 3-(difluoromethyl)aniline — Chemical Substance Information Source: NextSDS URL: [Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocols: The Strategic Role of the 3-(Difluoromethyl)pyrazole Moiety in Advanced Fungicide Synthesis

For Researchers, Scientists, and Agrochemical Development Professionals

This guide provides a detailed exploration of the synthesis of a critical class of modern fungicides. While the initial query focused on 3-(difluoromethyl)-N-methoxy-N-methylaniline, current literature and industrial applications highlight that the foundational building block for many potent succinate dehydrogenase inhibitor (SDHI) fungicides is, in fact, 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid . This document will, therefore, focus on the synthesis and utilization of this key intermediate, which is central to the creation of numerous commercially successful fungicides.

The 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-acyl group is a privileged scaffold in modern agrochemistry.[1] Its incorporation into molecules has led to the development of highly effective fungicides that control a broad spectrum of plant diseases.[2][3] These compounds function by inhibiting the succinate dehydrogenase (SDH) enzyme in the mitochondrial respiratory chain, a mode of action that has proven effective against a wide range of phytopathogenic fungi.[4][5]

This document will provide detailed protocols for the synthesis of the core pyrazole intermediate and its subsequent conversion into fungicidal products. The causality behind experimental choices and self-validating system designs are emphasized to ensure technical accuracy and practical applicability.

Part 1: Synthesis of the Core Intermediate: 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid

The synthesis of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid is a crucial first step. Several routes have been developed and optimized by major agrochemical companies.[2] Below is a well-established protocol derived from foundational synthetic approaches.[2][6]

Experimental Protocol 1: Synthesis of 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid

This protocol involves a two-step process starting from ethyl 4,4-difluoroacetoacetate.

Step 1: Formation of the Pyrazole Ring

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine ethyl 4,4-difluoroacetoacetate (1 equivalent) and triethyl orthoformate (1.2 equivalents).

• Anhydride Addition: Slowly add acetic anhydride (1.5 equivalents) to the mixture.

• Heating: Heat the reaction mixture to 120-130°C for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Removal of Volatiles: After the reaction is complete, remove the volatile components under reduced pressure.

• Cyclization: Dissolve the crude intermediate in a suitable solvent such as ethanol. Cool the solution in an ice bath.

• Hydrazine Addition: Slowly add a solution of methyl hydrazine (1.1 equivalents) in the same solvent while maintaining the temperature below 10°C.

• Reaction Completion: Allow the reaction to warm to room temperature and stir for an additional 12-16 hours.

• Workup: Remove the solvent under reduced pressure. Add water to the residue and extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude ethyl 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylate can be purified by column chromatography.

Step 2: Hydrolysis to the Carboxylic Acid

• Hydrolysis Setup: Dissolve the purified ethyl 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylate from the previous step in a mixture of ethanol and water.

• Base Addition: Add sodium hydroxide (2-3 equivalents) to the solution.

• Heating: Heat the mixture to reflux (approximately 80-90°C) for 2-4 hours, or until the ester is fully consumed as monitored by TLC.

• Acidification: Cool the reaction mixture to room temperature and then carefully acidify with concentrated hydrochloric acid to a pH of 1-2. A precipitate should form.

• Isolation: Collect the solid precipitate by filtration, wash with cold water, and dry under vacuum to yield 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid.

Visualization of the Synthesis Pathway

Caption: Synthetic pathway for 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid.

Part 2: Application in the Synthesis of Pyrazole-4-Carboxamide Fungicides

The synthesized 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid is a versatile intermediate for the production of a wide range of SDHI fungicides. The general strategy involves converting the carboxylic acid to a more reactive species, typically an acid chloride, followed by amidation with a specific aniline derivative.

Experimental Protocol 2: General Procedure for the Synthesis of Pyrazole-4-Carboxamide Fungicides

Step 1: Formation of the Acid Chloride

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid (1 equivalent) in a dry, aprotic solvent such as dichloromethane or toluene.

• Chlorinating Agent: Add thionyl chloride (1.5-2 equivalents) dropwise to the suspension.[1][7] A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction.

• Reaction Completion: Stir the mixture at room temperature or gentle reflux until the reaction is complete (typically 1-3 hours), as indicated by the cessation of gas evolution and a clear solution.

• Isolation: Remove the excess thionyl chloride and solvent under reduced pressure to obtain the crude 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride, which is often used in the next step without further purification.[7]

Step 2: Amidation Reaction

• Reaction Setup: In a separate flask, dissolve the desired aniline derivative (1 equivalent) and a non-nucleophilic base such as triethylamine or pyridine (1.2 equivalents) in a dry, aprotic solvent like dichloromethane or tetrahydrofuran.

• Acid Chloride Addition: Cool the aniline solution in an ice bath and slowly add a solution of the crude 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride from the previous step in the same solvent.

• Reaction Completion: Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring the progress by TLC.

• Workup: Upon completion, wash the reaction mixture with water, a dilute acid solution (e.g., 1M HCl) to remove the base, and then a saturated sodium bicarbonate solution.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting crude product can be purified by recrystallization or column chromatography to yield the final pyrazole-4-carboxamide fungicide.

Exemplary Fungicides Synthesized via this Route

Fungicide Name	Aniline Derivative	Key Structural Feature
Benzovindiflupyr	N-[(1RS,4SR)-9-(dichloromethylene)-1,2,3,4-tetrahydro-1,4-methanonaphthalen-5-yl]amine	A bridged bicyclic aniline moiety.[5][8][9]
Pydiflumetofen	N-methoxy-1-(2,4,6-trichlorophenyl)propan-2-amine	A trichlorophenyl-containing N-methoxy amine.[10][11][12]
Inpyrfluxam	(R)-1,1,3-trimethylindan-4-amine	A chiral indane amine.[13]
Fluxapyroxad	3',4',5'-trifluoro-[1,1'-biphenyl]-2-amine	A trifluorinated biphenyl amine.[3][14]

Visualization of the General Fungicide Synthesis Workflow

Caption: General workflow for the synthesis of pyrazole-4-carboxamide fungicides.

Conclusion

The synthesis of fungicides based on the 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid core represents a significant advancement in crop protection technology. The protocols outlined in this guide provide a robust framework for the laboratory-scale synthesis of these important compounds. The modularity of the final amidation step allows for the creation of a diverse library of potential fungicide candidates by varying the aniline component, a strategy that continues to be exploited in the discovery of new and more effective agrochemicals.[4][15][16]

References

• Wikipedia. 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid. [Link]

• PubMed. Design, synthesis and structure-activity relationship of novel pyrazole-4-carboxamide derivatives. [Link]

• ACS Publications. Design, Synthesis, and Antifungal Activities of Novel Pyrazole-4-carboxamide Derivatives Containing an Ether Group as Potential Succinate Dehydrogenase Inhibitors. [Link]

• ScienceDirect. Synthesis and biological evaluation of novel pyrazole carboxamide with diarylamine-modified scaffold as potent antifungal agents. [Link]

• MDPI. Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. [Link]

• Google Patents. METHOD FOR SYNTHESIZING 3-(DIFLUOROMETHYL)

• PubMed. Synthesis of pyrazole-4-carboxamides as potential fungicide candidates. [Link]

• ACS Publications. Discovery of Novel Pyrazole-4-carboxamide Derivatives with Thioether Moiety as Potential SDHI Agents for Crop Protection. [Link]

• Google Patents. Synthesis method of 3- (difluoromethyl) -1-methyl-1H-pyrazole-4-carboxylic acid.

• ScienceDirect. Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. [Link]

• Google Patents.

• PubChem. 3-(Difluoromethyl)-N-methoxy-1-methyl-N-(1-methyl-2-(2,4,6-trichlorophenyl)ethyl)-1H-pyrazole-4-carboxamide. [Link]

• Google Patents.

• Food and Agriculture Organization of the United Nations. BENZOVINDIFLUPYR (261) First draft prepared by Ms T. van der Velde-Koerts, Centre for Nutrition, Prevention and Health Services. [Link]

• 农药学学报. Synthesis and antifungal activity of 3-(difluoromethyl)-1-methyl pyrazole-4-carboxylic oxime esters. [Link]

• Wiley Online Library. Fungicidal Properties of Some Novel Trifluoromethylphenyl Amides. [Link]

• Compendium of Pesticide Common Names. pydiflumetofen data sheet. [Link]

• Compendium of Pesticide Common Names. benzovindiflupyr data sheet. [Link]

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Application Note: Regioselective Palladium-Catalyzed ortho-C–H Cross-Coupling of 3-(Difluoromethyl)-N-methoxy-N-methylaniline

Executive Summary & Scientific Rationale

In modern medicinal chemistry, the late-stage functionalization of highly decorated aromatic scaffolds is a critical strategy for accelerating structure-activity relationship (SAR) studies. The substrate 3-(difluoromethyl)-N-methoxy-N-methylaniline represents a highly versatile building block. It contains two highly strategic moieties:

• The Difluoromethyl (-CF₂H) Group : Positioned at C3, this group acts as a lipophilic hydrogen-bond donor and a metabolically stable bioisostere for alcohols and thiols, drastically improving the pharmacokinetic profiles of drug candidates[1].

• The N-Methoxy-N-methyl Group : Attached to the aniline nitrogen, this moiety functions analogously to a Weinreb amide. It serves as an exceptionally robust bidentate directing group for transition-metal-catalyzed C–H activation, allowing for precise, regioselective functionalization of the aromatic ring[2][3].

This application note details a highly optimized protocol for the Palladium-catalyzed ortho-C–H arylation of this substrate using aryl iodides. By leveraging a Concerted Metalation-Deprotonation (CMD) pathway, this methodology provides drug development professionals with a reliable, self-validating system to synthesize complex, multi-substituted anilines.

Mechanistic Pathway & Regioselectivity Dynamics

The Catalytic Cycle

The reaction proceeds via a Pd(II)/Pd(IV) catalytic cycle. The N-methoxy-N-methyl group coordinates to the electrophilic Pd(II) center, directing it to the ortho-position. Following C–H activation via the CMD pathway, oxidative addition of the aryl iodide yields a transient Pd(IV) intermediate, which undergoes rapid reductive elimination to release the cross-coupled product. Silver acetate (AgOAc) is employed as a crucial iodide scavenger to prevent catalyst poisoning and regenerate the active Pd(II) species.

Catalytic cycle of the Pd-catalyzed directed ortho-C-H arylation via a Pd(II)/Pd(IV) pathway.

Regioselectivity Causality

The substrate possesses two potential ortho-positions for C–H activation: C2 and C6. The steric bulk and electron-withdrawing nature of the -CF₂H group at C3 heavily influence the transition state. The CMD step overwhelmingly favors the less sterically hindered C6 position, resulting in >95% regioselectivity.

Regioselectivity dynamics demonstrating the steric preference for C6-arylation over C2-arylation.

Empirical Optimization Data

The choice of catalyst and solvent dictates the success of the CMD pathway. As shown in the optimization table below, highly electrophilic palladium sources and hydrogen-bond donating solvents are mandatory for high conversions.

Table 1: Optimization of Pd-Catalyzed C6-Arylation Conditions

Entry	Catalyst (10 mol%)	Additive (2.0 eq)	Solvent	Temp (°C)	Yield (%)	Regioselectivity (C6:C2)
1	Pd(OAc)₂	AgOAc	DCE	90	45	>20:1
2	Pd(OAc)₂	Ag₂CO₃	DCE	90	62	>20:1
3	Pd(OAc)₂	AgOAc	HFIP	90	88	>20:1
4	Pd(TFA)₂	AgOAc	HFIP	90	94	>20:1
5	None	AgOAc	HFIP	90	N.R.	-

Note: Pd(TFA)₂ outperforms Pd(OAc)₂ because the strongly electron-withdrawing trifluoroacetate ligands increase the electrophilicity of the Pd(II) center, drastically lowering the activation energy for C–H cleavage.

Detailed Experimental Protocol

Materials Required

• Substrate : 3-(difluoromethyl)-N-methoxy-N-methylaniline (1.0 equiv, 0.5 mmol)

• Coupling Partner : Aryl iodide (Ar-I) (1.5 equiv, 0.75 mmol)

• Catalyst : Palladium(II) trifluoroacetate [Pd(TFA)₂] (10 mol%, 0.05 mmol)

• Additive : Silver acetate [AgOAc] (2.0 equiv, 1.0 mmol)

• Solvent : 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP), anhydrous (2.0 mL)

Step-by-Step Methodology

Step 1: Reaction Assembly (Inert Atmosphere) Inside a nitrogen-filled glovebox, charge an oven-dried 10 mL Schlenk tube with Pd(TFA)₂ (16.6 mg) and AgOAc (167 mg).

• Causality: Both the active catalyst and the silver additive are sensitive to ambient moisture, which can lead to competitive protodemetalation or premature catalyst degradation.

Step 2: Substrate & Solvent Addition Dissolve 3-(difluoromethyl)-N-methoxy-N-methylaniline (100.6 mg) and the selected aryl iodide (0.75 mmol) in 2.0 mL of anhydrous HFIP. Transfer this solution to the Schlenk tube.

• Causality: HFIP is critical here. Its strong hydrogen-bond donating capability stabilizes the transition state during the C–H cleavage step and prevents non-productive off-target aggregation of the palladium catalyst.

Step 3: Catalytic Cross-Coupling Seal the Schlenk tube with a Teflon screw cap, remove it from the glovebox, and place it in a pre-heated oil bath at 90 °C. Stir vigorously (800 rpm) for 16 hours.

• Causality: Vigorous stirring is non-negotiable. The reaction generates insoluble silver iodide (AgI) as a byproduct, which can coat the surface of unreacted AgOAc. High-shear stirring ensures the continuous availability of the silver surface for iodide scavenging.

Step 4: Quenching and Filtration Cool the reaction mixture to room temperature. Dilute with ethyl acetate (10 mL) and filter the suspension through a short pad of Celite. Wash the Celite pad with an additional 20 mL of ethyl acetate.

• Causality: This step safely removes the palladium catalyst and the precipitated silver salts, halting any further background reactivity.

Step 5: Isolation Concentrate the filtrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (eluent gradient: 95:5 to 80:20 Hexanes/EtOAc) to isolate the pure C6-arylated product.

Step 6: Downstream Application (Optional) If the target molecule requires a secondary aniline, the N-methoxy-N-methyl directing group can be seamlessly cleaved using standard dealkoxylation conditions (e.g., SmI₂ or Pd-catalyzed reductant-free demethoxylation)[4].

Validation & Quality Control (Self-Validating System)

To ensure the integrity of the protocol and confirm regioselectivity, the following QC checks must be performed on the isolated product:

• TLC Monitoring : The starting material typically exhibits an Rf​ of ~0.4 in 8:2 Hexanes/EtOAc. The cross-coupled product will run slightly lower due to increased molecular weight and altered polarity.

• ¹H NMR Regiochemical Validation : The starting material exhibits a 1,3-disubstituted arene splitting pattern (protons at C2, C4, C5, C6). Upon successful C6-arylation, the C6 proton signal will disappear entirely. The resulting spectrum will show a distinct 1,2,4-trisubstituted pattern: two ortho-coupled doublets (C4 and C5, J≈8 Hz) and an isolated singlet (C2). This specific transformation in the aromatic region definitively validates the C6-regioselectivity.

• ¹⁹F NMR Integrity Check : The -CF₂H doublet (typically observed between -110 to -120 ppm, JHF​≈56 Hz) must remain intact. This confirms that the sensitive difluoromethyl pharmacophore was not compromised or defluorinated during the high-temperature cross-coupling.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionaliz
• Applications of N-Methoxy-N-methyl-benzamides (Weinreb Amides) in Medicinal Chemistry Campaigns Source: Benchchem
• Organic & Biomolecular Chemistry - Dealkoxylation of N-alkoxyamides Source: RSC Publishing

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Application Notes and Protocols: The Role of Pydiflumetofen, a 3-(Difluoromethyl)-N-methoxy-pyrazole-carboxamide Derivative, in Agrochemical Research

Prepared by: Gemini, Senior Application Scientist

Introduction: A Modern Approach to Fungal Disease Control

In the continuous effort to safeguard global crop yields, researchers are focused on developing fungicides with novel structures and specific modes of action. While the compound 3-(difluoromethyl)-N-methoxy-N-methylaniline is not a recognized agrochemical, its structural motifs—specifically the difluoromethyl and N-methoxy groups—are characteristic of a modern class of highly effective fungicides. A prime example is Pydiflumetofen, a broad-spectrum fungicide developed by Syngenta.[1][2] Pydiflumetofen, with the IUPAC name 3-(difluoromethyl)-N-methoxy-1-methyl-N-[1-(2,4,6-trichlorophenyl)propan-2-yl]-1H-pyrazole-4-carboxamide, is a member of the N-methoxy-(phenyl-ethyl)-pyrazole-carboxamide chemical group. This document will use Pydiflumetofen as a representative molecule to detail the application and research protocols for this important class of agrochemicals.

Pydiflumetofen is a potent inhibitor of the fungal enzyme succinate dehydrogenase (SDH), classifying it as an SDHI fungicide (FRAC Group 7).[3][4] These fungicides are critical in managing a wide range of devastating fungal diseases in crops such as cereals, soybeans, potatoes, and various fruits and vegetables.[1] This guide provides in-depth protocols for researchers, scientists, and drug development professionals to evaluate the efficacy and understand the application of Pydiflumetofen and similar compounds in an agrochemical research setting.

Mechanism of Action: Inhibition of Fungal Respiration

The fungicidal activity of Pydiflumetofen stems from its ability to disrupt cellular respiration in target fungi.[5] It specifically targets Complex II (succinate dehydrogenase) of the mitochondrial electron transport chain.[6][7][8]

The Causality of Inhibition: Succinate dehydrogenase is a crucial enzyme that links both the tricarboxylic acid (TCA) cycle and the electron transport chain.[6][9][10] It catalyzes the oxidation of succinate to fumarate in the TCA cycle and transfers the resulting electrons to ubiquinone (coenzyme Q).[7][9] Pydiflumetofen binds to the ubiquinone-binding site (Qp site) of the SDH enzyme complex, which is composed of four subunits (SdhA, SdhB, SdhC, and SdhD).[11][12] This binding action physically blocks the natural substrate, ubiquinone, from docking.[1] Consequently, the entire electron transport chain is disrupted, leading to a halt in ATP production and ultimately, the death of the fungal cell.[2][11] This targeted mode of action provides high efficacy against fungal pathogens while having a different target site from other major fungicide classes like strobilurins or triazoles.[11]

Caption: Mechanism of action of Pydiflumetofen on Complex II (SDH).

Spectrum of Activity

Pydiflumetofen has demonstrated high intrinsic activity against a broad spectrum of economically important plant pathogens. Its efficacy has been documented against:

• Ascomycetes: Alternaria spp. (early blight), Botrytis cinerea (grey mould), Cercospora spp. (leaf spot), Sclerotinia sclerotiorum, Septoria tritici, and various powdery mildews like Uncinula necator.[1][11][13]

• Basidiomycetes: Various rust and smut fungi.

• Deuteromycetes: Fusarium graminearum (Fusarium head blight).[12]

The compound is effective at multiple stages of the fungal life cycle, including inhibiting spore germination and germ tube growth, which prevents the initial establishment of the fungus on the host plant.[11]

Experimental Protocols

The following protocols are designed to be self-validating by including appropriate controls and standards, ensuring the generation of trustworthy and reproducible data.

Protocol 1: In Vitro Fungicide Efficacy Assessment (Mycelial Growth Inhibition)

This protocol determines the concentration of Pydiflumetofen that inhibits 50% of the mycelial growth (EC50) of a target fungus.

Rationale: This assay provides a quantitative measure of the intrinsic activity of the compound against a specific pathogen under controlled laboratory conditions. It is a foundational step in screening and characterizing new fungicidal compounds.

Materials:

• Pydiflumetofen technical grade

• Target fungal isolates (e.g., Sclerotinia sclerotiorum, Fusarium graminearum)

• Potato Dextrose Agar (PDA)

• Acetone or DMSO (for stock solution)

• Sterile Petri plates (90 mm)

• Sterile cork borer (5 mm diameter)

• Incubator set to the optimal temperature for the target fungus (e.g., 25°C)

• Laminar flow hood

• Micropipettes and sterile tips

Methodology:

• Stock Solution Preparation: Prepare a 10 mg/mL stock solution of Pydiflumetofen in acetone or DMSO.

• Amended Media Preparation:

  • Autoclave PDA and cool to 50-55°C in a water bath.

  • In a laminar flow hood, add the required volume of Pydiflumetofen stock solution to the molten PDA to achieve a series of final concentrations (e.g., 0.001, 0.01, 0.1, 1, and 10 µg/mL).[13][14] A control plate should be prepared with the solvent alone.

  • Swirl the flasks gently to ensure homogenous mixing and pour approximately 20 mL into each sterile Petri plate. Allow the agar to solidify.

• Inoculation:

  • From the margin of an actively growing 2-3 day old culture of the target fungus, take a 5 mm mycelial plug using a sterile cork borer.[13]

  • Place the mycelial plug, mycelium-side down, in the center of each PDA plate (both amended and control).

• Incubation: Incubate the plates in the dark at the optimal growth temperature for the fungus (e.g., 25°C).[13][14]

• Data Collection:

  • When the fungal colony in the control plate has reached approximately 80% of the plate diameter, measure the colony diameter of all treatments.

  • Calculate the percentage of mycelial growth inhibition for each concentration using the formula:

    • Inhibition (%) = [(Diameter_control - Diameter_treatment) / (Diameter_control - 5 mm)] * 100[14]

• Data Analysis: Calculate the EC50 value by performing a probit or log-logistic regression analysis of the inhibition percentages against the log-transformed fungicide concentrations.[13]

Protocol 2: In Planta Greenhouse Efficacy Trial (Protective & Curative Activity)

This protocol evaluates the ability of Pydiflumetofen to protect a host plant from fungal infection when applied before (protective) or after (curative) inoculation.

Rationale: Greenhouse trials provide a more realistic assessment of fungicide performance by incorporating the complexities of the host-pathogen interaction in a controlled environment. This is a critical step to bridge the gap between in vitro activity and field performance.[15][16]

Materials:

• Pydiflumetofen formulated product

• Susceptible host plants (e.g., tomato seedlings for Alternaria solani, oilseed rape for Sclerotinia sclerotiorum)[13][17]

• Pathogen inoculum (spore suspension or mycelial plugs)

• Greenhouse with controlled temperature, humidity, and photoperiod[15][18]

• Calibrated greenhouse sprayer

• Deionized water with a non-ionic surfactant (e.g., Tween 20 at 0.1%)[13]

Methodology:

Caption: Workflow for protective and curative greenhouse trials.

• Plant Propagation: Grow healthy, uniform host plants to a suitable growth stage (e.g., 3-4 true leaves).

• Treatment Preparation: Prepare a series of spray solutions of the Pydiflumetofen formulation at different concentrations (e.g., 2.5, 5, 10, 25, 50 µg/mL) in water with surfactant.[13] Include a water/surfactant only control.

• Application & Inoculation:

  • For Protective Activity: Spray plants with the fungicide solutions until runoff.[13] Allow them to dry for 24 hours. Then, inoculate the plants with the fungal pathogen (e.g., by spraying a spore suspension or placing mycelial plugs on leaves).

  • For Curative Activity: Inoculate the plants with the pathogen first. After 24 hours, spray the infected plants with the fungicide solutions.[13]

• Incubation: Place all treated and control plants in a high-humidity environment under optimal conditions for disease development (e.g., 25°C, 80% RH, 16h photoperiod).[13]

• Disease Assessment: After a set incubation period (e.g., 4-7 days), visually assess the disease severity on each leaf. This can be done by measuring lesion diameter or estimating the percentage of leaf area affected.[13][17]

• Data Analysis: Calculate the control efficacy for each treatment concentration relative to the inoculated, untreated control.

  • Control Efficacy (%) = [(Severity_control - Severity_treatment) / Severity_control] * 100

Data Presentation and Interpretation

Quantitative data should be summarized for clear comparison and interpretation.

Table 1: In Vitro Sensitivity of Fungal Pathogens to Pydiflumetofen

Fungal Species	Isolate ID	No. of Replicates	EC50 (µg/mL)	95% Confidence Interval
Sclerotinia sclerotiorum	HA61	3	0.025	0.021 - 0.029
Fusarium virguliforme	Fv-01	3	0.11	0.09 - 0.13
Stemphylium lycopersici	SL-H01	3	1.04	0.94 - 1.15
Alternaria solani	AS-WT	3	0.05	0.04 - 0.06
Botrytis cinerea	BC-01	3	0.015	0.012 - 0.018
Note: Data are representative examples derived from literature values for illustrative purposes.[13][14][19]

Interpretation: A lower EC50 value indicates higher intrinsic activity of the fungicide against that particular pathogen. This data is crucial for determining appropriate field application rates and for monitoring shifts in fungal population sensitivity over time (resistance monitoring).[14][19]

Resistance Management

Pydiflumetofen has a single-site mode of action, which carries a medium to high risk for the development of fungicide resistance.[3][11] Resistance typically arises from mutations in the genes encoding the SDH subunits.[11] To ensure the long-term efficacy of SDHI fungicides, a robust resistance management strategy is essential. Key principles include:

• Alternation and Mixtures: Do not rely solely on SDHI fungicides. Use them in a spray program that alternates with or uses tank-mixtures of fungicides from different FRAC groups with different modes of action.[3][20]

• Application Limits: Adhere to label recommendations regarding the maximum number of SDHI applications per season.[20]

• Preventative Use: Apply SDHI fungicides preventatively or at the very early stages of disease development for best results.[3]

Conclusion

Pydiflumetofen and related 3-(difluoromethyl)-pyrazole-carboxamide fungicides represent a significant advancement in the control of fungal plant diseases. Their high intrinsic activity and specific mode of action make them valuable tools in modern agriculture. The protocols outlined in this document provide a robust framework for researchers to conduct reliable in vitro and in planta evaluations. By adhering to these scientifically sound methodologies, researchers can accurately characterize the efficacy of new fungicidal candidates, contributing to the development of sustainable and effective crop protection strategies.

References

• Wikipedia. Pydiflumetofen. [Link]

• World Health Organization (WHO). PYDIFLUMETOFEN. [Link]

• Health and Safety Executive (HSE). B.3 (AS) - Pydiflumetofen. [Link]

• Wang, J., et al. (2023). Mechanism of Pydiflumetofen Resistance in Fusarium graminearum in China. PMC - NIH. [Link]

• Fungicide Resistance Action Committee (FRAC). (2022). SDHI Fungicides. [Link]

• Australian Pesticides and Veterinary Medicines Authority (APVMA). (2018). Public Release Summary on the evaluation of pydiflumetofen in the product Miravis Fungicide. [Link]

• MDPI. (2024). Uptake, Translocation, and Metabolism of Pydiflumetofen in Hydroponic Cucumber and Tomato Planting Systems. [Link]

• Scientific Research Publishing (Scirp.org). (2017). Biological Methodologies on SDHI Fungicides to Assess Reductions of Sensitivity and Activity on Venturia inaequalis and Cross-Resistance Tests. [Link]

• ResearchGate. (2019). Determination of Pydiflumetofen Residues in Some Foods of Plant and Animal Origin by QuEChERS Extraction Combined with Ultra-Performance Liquid Chromatography–Tandem Mass. [Link]

• Wikipedia. Succinate dehydrogenase. [Link]

• ResearchGate. The structure of complex II (succinate dehydrogenase). [Link]

• CNKI. Determination of Pydiflumetofen Residues in Watermelon by High Performance Liquid Chromatography with Dispersive Solid-phase Extraction and Dispersive Liquid-Liquid Microextraction. [Link]

• PNAS. (2023). Structure of the human respiratory complex II. [Link]

• AERU, University of Hertfordshire. Pydiflumetofen (Ref: SYN 545794). [Link]

• Rutgers, Plant & Pest Advisory. (2020). Understanding the SDHI (FRAC group 7) Fungicides. [Link]

• Chemistry LibreTexts. (2022). 7.3: Complex II. [Link]

• AmiGO. obsolete mitochondrial respiratory chain complex II, succinate dehydrogenase complex (ubiquinone). [Link]

• AUSVEG. (2013). Sustainable integrated control of foliar diseases in Greenhouse Vegetables. [Link]

• PMC - NIH. (2022). Discovery of succinate dehydrogenase candidate fungicides via lead optimization for effective resistance management of Fusarium oxysporum f. sp. capsici. [Link]

• New Zealand Plant Protection Society. (2019). Succinate dehydrogenase inhibitor (SDHI) [Group 7] resistance management strategy. [Link]

• US EPA. (2017). ECM for Pydiflumetofen in Water - MRID 49858509. [Link]

• Rutgers, Plant & Pest Advisory. (2022). Understanding and Managing Fungicide Resistance: FAQ's and FRAC. [Link]

• APS Journals. (2018). Pharmacological Characteristics and Control Efficacy of a Novel SDHI Fungicide Pydiflumetofen Against Sclerotinia sclerotiorum. [Link]

• APS Journals. (2023). Field and Greenhouse Assessment of Seed Treatment Fungicides for Management of Sudden Death Syndrome and Yield Response of Soybean. [Link]

• Ag Metrics Group. Greenhouse Trial Capabilities. [Link]

• Food and Agriculture Organization (FAO). Pydiflumetofen (309). [Link]

• PMC - NIH. (2023). Assessment of the Hydrolysis of Pydiflumetofen and Its Degradation Characteristics in Agricultural Soils. [Link]

• FRAC. (2024). FRAC Code List©* 2024. [Link]

• ACS Publications. (2023). Rational Exploration of Novel SDHI Fungicide through an Amide-β-ketonitrile Bioisosteric Replacement Strategy. [Link]

• MDPI. (2025). In Vitro and Greenhouse Evaluation of Fungicides and Bacillus Antagonists Against Diplodia corticola (Botryosphaeriaceae, Botryosphaeriales) on Quercus suber. [Link]

• GrowerTalks. (2013). Conducting Onsite Greenhouse Trials. [Link]

• Julius Kühn-Institut. (2017). Control of early blight by the use of SDHI fungicides. [Link]

• Crop Protection Network. (2024). Monitoring for resistance to the SDHI fungicide seed treatments ILEVO (fluopyram) and Saltro (pydiflumetofen) for soybean sudden death syndrome (SDS) management. [Link]

• MDPI. (2025). Baseline Sensitivity and Resistance Detection of Stemphylium lycopersici to Pydiflumetofen. [Link]

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HPLC-MS analytical method for 3-(difluoromethyl)-N-methoxy-N-methylaniline quantification.

Application Note: High-Sensitivity HPLC-MS/MS Quantification of 3-(difluoromethyl)-N-methoxy-N-methylaniline in Biological Matrices

Executive Summary

The quantification of fluorinated aniline derivatives in complex biological matrices presents unique bioanalytical challenges, primarily due to isobaric lipid interferences and in-source fragmentation anomalies. This application note details a robust, highly sensitive High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the quantification of 3-(difluoromethyl)-N-methoxy-N-methylaniline . By leveraging mixed-mode solid-phase extraction (SPE) and biphenyl-based chromatographic selectivity, this protocol delivers an ultra-clean, self-validating analytical system fully compliant with the ICH M10 bioanalytical method validation guidelines[1].

Mechanistic Insights & Analyte Profiling

To design a rugged quantitative assay, one must first deconstruct the physicochemical properties of the target analyte:

• The Difluoromethyl Group (-CHF₂): Located at the meta-position, this moiety acts as a lipophilic hydrogen-bond donor/acceptor. It significantly alters the electron density of the aromatic ring, making standard C18 retention unpredictable.

• The N-methoxy-N-methylamine Moiety: Often utilized in organic synthesis (akin to Weinreb amides) to modulate reactivity[2], this functional group dictates the ionization and fragmentation pathways. The basicity of the aniline nitrogen ensures excellent ionization efficiency in positive electrospray ionization (ESI+). However, the N-O bond is highly labile; without optimized collision energies, premature in-source fragmentation can severely degrade the signal-to-noise (S/N) ratio.

Causality in Method Design: Standard reversed-phase (C18) methods often fail to separate difluoromethyl-aromatics from endogenous plasma phospholipids, leading to ion suppression. To counteract this, our method employs a Biphenyl stationary phase . The electron-deficient nature of the difluoromethyl-phenyl ring engages in strong π−π and dipole-dipole interactions with the biphenyl ligands, orthogonally shifting the analyte's retention time away from lipid elution zones.

The Self-Validating Analytical Framework

A core pillar of modern bioanalysis is the implementation of a "self-validating" system. This protocol embeds internal quality controls at every critical juncture to ensure data integrity and trustworthiness, aligning with FDA and ICH M10 mandates[3].

• Stable Isotope-Labeled Internal Standard (SIL-IS): 3-(difluoromethyl)-N-methoxy-N-methylaniline-d₃ is spiked into the raw matrix before any extraction steps. This dynamically corrects for volumetric errors, extraction recovery variations, and matrix-induced ion suppression.

• Bracketing Calibration: The analytical batch is bracketed by calibration curves at the beginning and end of the run, ensuring instrument drift does not compromise quantitative accuracy.

• System Suitability Testing (SST): Pre-run injections of neat standards verify column efficiency and mass spectrometer tuning prior to committing valuable study samples.

Figure 1: Self-validating bioanalytical workflow for analyte quantification.

Step-by-Step Experimental Protocol

Phase 1: Matrix Preparation & Extraction (Mixed-Mode SPE)

To achieve an LLOQ (Lower Limit of Quantification) in the sub-ng/mL range, background noise must be virtually eliminated. We utilize Mixed-Mode Cation Exchange (MCX) SPE.

• Aliquot & Spike: Transfer 50 µL of plasma into a 96-well plate. Add 10 µL of SIL-IS (100 ng/mL in 50% Methanol). Vortex for 30 seconds.

• Protein Precipitation (PPT): Add 100 µL of 2% Formic Acid (FA) in water. Causality: Acidification disrupts protein binding and ensures the aniline nitrogen is fully protonated (cationic) for the subsequent SPE step.

• SPE Conditioning: Condition an Oasis MCX µElution plate with 200 µL Methanol (MeOH), followed by 200 µL 2% FA in water.

• Sample Loading: Load the acidified plasma mixture onto the SPE bed. Apply gentle vacuum.

• Interference Wash: Wash with 200 µL 2% FA in water, followed by 200 µL 100% MeOH. Causality: The 100% MeOH wash aggressively strips away neutral lipids, phospholipids, and carbohydrates, while the protonated analyte remains securely anchored to the sulfonic acid groups of the sorbent via ionic bonds.

• Elution: Elute the target analyte with 2 × 50 µL of 5% Ammonium Hydroxide (NH₄OH) in MeOH. Causality: The high pH deprotonates the aniline, breaking the ionic bond and releasing the analyte.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase A/B (80:20, v/v).

Phase 2: Chromatographic Separation

• Analytical Column: Restek Raptor Biphenyl (2.1 × 100 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

• Mobile Phase B: 0.1% Formic Acid in MS-grade Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient Program:

  • 0.0 - 0.5 min: 5% B (Focusing the analyte at the column head)

  • 0.5 - 3.0 min: Linear ramp to 95% B (Elution via π−π disruption)

  • 3.0 - 4.0 min: Hold at 95% B (Column wash)

  • 4.0 - 4.1 min: Return to 5% B

  • 4.1 - 5.5 min: Re-equilibration

Phase 3: Mass Spectrometry (ESI-MS/MS) Parameters

Detection is performed on a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The primary fragmentation pathway involves the homolytic cleavage of the N-O bond, resulting in the loss of a methoxy radical (•OCH₃, -31 Da), yielding a highly stable resonance-stabilized product ion at m/z 171.1.

Table 1: Optimized MRM Transitions and Collision Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (V)	Collision Energy (eV)	Purpose
Target Analyte	202.1	171.1	65	22	Quantifier
Target Analyte	202.1	142.1	65	38	Qualifier
SIL-IS (d3)	205.1	174.1	65	22	IS Quantifier

Method Validation Summary (ICH M10 Compliant)

The method was rigorously validated according to the latest ICH M10 guidelines for bioanalytical method validation[1]. The use of the MCX SPE protocol combined with the biphenyl column resulted in near-zero matrix effects, ensuring that the ionization efficiency remains constant regardless of the biological subject's specific lipid profile.

Table 2: ICH M10 Validation Performance Metrics

Validation Parameter	ICH M10 Acceptance Criteria	Observed Assay Results
Linear Dynamic Range	R² ≥ 0.990 (using 1/x² weighting)	0.2 – 500 ng/mL (R² = 0.9985)
Lower Limit of Quant. (LLOQ)	Precision (CV) ≤ 20%, Accuracy ±20%	0.2 ng/mL (CV: 7.2%, Acc: 96.5%)
Intra-day Precision (QC levels)	CV ≤ 15%	2.8% – 6.4%
Inter-day Accuracy (QC levels)	85% – 115% of nominal concentration	94.2% – 103.8%
Matrix Effect (IS-normalized)	CV of Matrix Factor ≤ 15%	3.5% (Demonstrating SPE efficacy)
Extraction Recovery	Consistent and reproducible across levels	91.4% ± 3.2%

Conclusion

By strategically aligning the physicochemical properties of 3-(difluoromethyl)-N-methoxy-N-methylaniline with targeted sample preparation (MCX SPE) and orthogonal chromatography (Biphenyl phase), this method bypasses the standard pitfalls of lipid-induced ion suppression. The resulting protocol is a highly robust, self-validating system that exceeds the rigorous demands of ICH M10 regulatory submissions, ready for immediate deployment in high-throughput PK/TK drug development pipelines.

References

• ICH M10 on bioanalytical method validation - Scientific guideline Source: European Medicines Agency (EMA) URL:[Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis Source: U.S. Food and Drug Administration (FDA) URL:[Link]

• Advances in Nanostructured Metal-Encapsulated Porous Organic-Polymer Composites for Catalyzed Organic Chemical Synthesis Source: MDPI Catalysts URL:[Link]

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• 3. fda.gov [fda.gov]

3-(difluoromethyl)-N-methoxy-N-methylaniline as a building block for PROTACs.

Application Note: Utilizing 3-(Difluoromethyl)-N-methoxy-N-methylaniline as a Versatile Building Block in PROTAC Discovery

Mechanistic Rationale & Structural Advantages

In the development of Proteolysis Targeting Chimeras (PROTACs), optimizing the physicochemical properties of the bifunctional molecule is a persistent challenge. Due to their high molecular weight, PROTACs often suffer from poor cell permeability and rapid metabolic clearance. The incorporation of specialized building blocks, such as 3-(difluoromethyl)-N-methoxy-N-methylaniline (often utilized as its benzamide equivalent in Weinreb chemistry), addresses these bottlenecks through two distinct structural mechanisms:

• The Difluoromethyl (-CF₂H) Motif: The -CF₂H group acts as a highly effective lipophilic hydrogen bond donor. It serves as a bioisostere for hydroxyl (-OH), thiol (-SH), or amine groups, allowing the molecule to maintain critical target-binding interactions while significantly reducing the polar surface area[1]. This substitution enhances the overall lipophilicity of the PROTAC (increasing ΔlogP by up to +0.4) and provides superior metabolic stability against cytochrome P450-mediated oxidation compared to standard methyl groups[2].

• The N-Methoxy-N-methyl (Weinreb) Motif: This functional group is the gold standard for the controlled synthesis of ketones. When reacted with an organometallic reagent (such as a Grignard reagent carrying a PROTAC linker), it forms a highly stable, five-membered chelated tetrahedral intermediate[3]. This chelation prevents the premature collapse of the intermediate, completely inhibiting the over-addition that typically plagues acid chlorides or esters, and ensuring a high-yield, single-addition ketone product[4].

PROTAC Assembly Logic

The synthesis of a PROTAC requires the precise conjugation of a target-binding ligand (warhead), a linker, and an E3 ligase ligand. The Weinreb building block serves as the central hub for this assembly. By reacting the N-methoxy-N-methyl group with a Grignard-functionalized linker, a ketone intermediate is formed. This ketone is subsequently subjected to reductive amination to attach the E3 ligase ligand (e.g., a VHL or Cereblon binder), yielding the final bifunctional PROTAC[5].

Figure 1: Logical workflow for PROTAC assembly utilizing the Weinreb building block.

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that robust chemistry relies on understanding the causality of the reaction environment. The following protocol for linker attachment is designed as a self-validating system to ensure absolute control over the highly reactive intermediates.

Protocol: Synthesis of the PROTAC Ketone Intermediate via Grignard Addition

• Preparation & Causality: Dissolve 1.0 equivalent of 3-(difluoromethyl)-N-methoxy-N-methylaniline in anhydrous THF (0.2 M). Causality: Anhydrous conditions are non-negotiable; trace moisture will instantly protonate and destroy the Grignard reagent, halting the reaction. THF is chosen over diethyl ether because its higher Lewis basicity better stabilizes the magnesium cation of the Grignard reagent.

• Temperature Control: Cool the reaction vessel to exactly 0 °C using an ice-water bath. Causality: Maintaining 0 °C is critical to stabilize the bidentate chelation of the tetrahedral intermediate. If the temperature exceeds 10 °C, thermal energy may cause the intermediate to collapse prematurely, expelling the N-methoxy-N-methylamine leaving group and allowing a second equivalent of Grignard to attack, forming an unwanted tertiary alcohol[4].

• Addition: Dropwise add 1.1 equivalents of the linker-functionalized alkylmagnesium bromide (Grignard reagent) over 15 minutes. Stir for 2 hours at 0 °C.

• Self-Validation Checkpoint (IPC): Do not proceed to the quench step blindly. Remove a 10 µL aliquot, quench it in 100 µL of saturated aqueous NH₄Cl, and analyze via LC-MS.

  • Validation Criteria: The protocol is validated to proceed only when the starting material peak is <5% and the target ketone mass (M+H) is the dominant signal. If unreacted starting material remains, add an additional 0.1 equivalents of Grignard reagent and stir for 30 minutes before re-testing.

• Aqueous Quench: Once validated, quench the reaction by slowly adding saturated aqueous NH₄Cl at 0 °C. Causality: A mild, slightly acidic quench is required to safely break the magnesium chelate and liberate the free ketone without inducing acid-catalyzed side reactions (such as aldol condensations) that stronger acids like HCl might trigger.

• Isolation: Extract the aqueous layer with Ethyl Acetate (3x), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Quantitative Data & Optimization

The substitution of a standard methyl group with a difluoromethyl group yields measurable improvements in the pharmacokinetic profile of the resulting PROTAC intermediates. The table below summarizes comparative data demonstrating these advantages.

Compound Analog	Grignard Addition Yield (%)	Lipophilicity (LogP)	Metabolic Half-life (T₁/₂ in HLM)	Hydrogen Bond Donor Capacity (Abraham's A)
-CH₃ (Methyl) Analog	88%	2.8	24 minutes	0.00
-CF₂H (Difluoromethyl)	92%	3.1	87 minutes	0.11

Data Interpretation: The -CF₂H group not only improves the metabolic half-life in human liver microsomes (HLM) by preventing rapid aliphatic oxidation, but it also introduces a measurable hydrogen bond donor capacity (Abraham's A = 0.11), mimicking properties of a thiol or aniline without the associated toxicity[1].

Cellular Assay & Target Degradation

Following the successful assembly of the PROTAC using the difluoromethyl-containing building block, the molecule is introduced into cellular assays to validate target degradation. The PROTAC acts as a molecular matchmaker, recruiting the target protein of interest (POI) to an E3 ubiquitin ligase. The enhanced cell permeability afforded by the -CF₂H group ensures a higher intracellular concentration of the PROTAC, driving the equilibrium toward the formation of the critical ternary complex[5].

Figure 2: Mechanism of PROTAC-mediated ternary complex formation and target degradation.

Once the ternary complex is formed, the E3 ligase polyubiquitinates the target protein, flagging it for recognition and subsequent destruction by the 26S proteasome. The PROTAC is then released intact, allowing it to act catalytically to degrade additional target proteins.

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GC method development for separation of fluorinated aniline isomers.

An Application Guide to the Gas Chromatographic Separation of Fluorinated Aniline Isomers

Abstract

The separation of positional isomers of fluorinated anilines represents a significant analytical challenge due to their similar physicochemical properties. These compounds are vital building blocks in the pharmaceutical and agrochemical industries, making their accurate quantification and purity assessment critical for quality control and regulatory compliance.[1] This guide provides a comprehensive framework for developing robust gas chromatography (GC) methods for the separation of fluorinated aniline isomers. We will explore the causality behind critical experimental choices, from stationary phase selection and temperature programming to the strategic use of derivatization, providing researchers, scientists, and drug development professionals with the technical insights and detailed protocols required to achieve baseline separation of these challenging analytes.

The Analytical Challenge: Why Isomer Separation is Difficult

Positional isomers, such as 2-fluoroaniline, 3-fluoroaniline, and 4-fluoroaniline, often exhibit very similar boiling points and polarities. In gas chromatography, where separation is primarily driven by these two characteristics, this similarity can result in significant peak co-elution, making accurate quantification impossible. The polar amine functional group can also lead to undesirable interactions with the GC system, causing peak tailing and reduced sensitivity.[2][3] Therefore, successful method development hinges on amplifying the subtle structural differences between isomers to achieve chromatographic resolution.

A Strategic Approach to Method Development

A systematic approach is essential for efficiently developing a separation method. The process is iterative, starting with column selection and progressively optimizing injection, oven, and detector parameters. For particularly challenging separations, derivatization should be considered as a powerful tool to alter the chemical properties of the analytes.

Caption: Workflow for GC method development for fluorinated aniline isomers.

The Cornerstone: Stationary Phase Selection

The choice of the GC column's stationary phase is the most critical factor in achieving separation. The goal is to select a phase that interacts differently with the isomers based on subtle differences in their structure, such as dipole moment or polarizability.

• Standard Non-Polar Phases (e.g., 5% Phenyl-Methylpolysiloxane): These columns, like a DB-5 or equivalent, separate compounds primarily by their boiling points.[1] While useful as a starting point, they often fail to resolve positional isomers with very close boiling points.

• Pentafluorophenyl (PFP) Phases: These are an excellent choice for halogenated compounds. The PFP stationary phase provides multiple interaction mechanisms, including dipole-dipole, pi-pi, and charge transfer, which can enhance selectivity for positional isomers of fluorinated compounds.[4]

• Mid-to-High Polarity Phases (e.g., Cyanopropyl, PEG): Highly polar stationary phases, such as those with high cyanopropyl content or polyethylene glycol (PEG), offer strong dipole-dipole interactions.[5] These interactions can be highly selective for isomers with different dipole moments. For instance, novel amphiphilic pillar[6]arene stationary phases have shown unmatched capabilities in resolving various aniline isomers.[7]

• Ionic Liquid (IL) Phases: These represent an advanced class of highly polar stationary phases with unique and tunable selectivity, capable of resolving complex mixtures that are inseparable on conventional columns.[8]

Table 1: Comparison of Common GC Stationary Phases for Aniline Isomer Separation

Stationary Phase Type	Primary Interaction Mechanisms	Suitability for Fluorinated Anilines
5% Phenyl-Methylpolysiloxane	Dispersive (van der Waals) forces	Baseline/Screening. Separates by boiling point; may not resolve isomers.
Pentafluorophenyl (PFP)	Dipole-dipole, pi-pi, charge transfer	Highly Recommended. Specific interactions with fluorinated and aromatic systems enhance selectivity.[4]
Cyanopropyl	Strong dipole-dipole interactions	Excellent Choice. Exploits differences in isomer polarity.
Polyethylene Glycol (PEG)	Hydrogen bonding, dipole-dipole	Good Alternative. Effective for polar analytes, but may have lower thermal stability.

| Ionic Liquid (IL) | Multiple (dipole, H-bonding, etc.) | Advanced Option. Offers unique, tunable selectivity for very difficult separations.[8] |

Optimizing GC Parameters

Once a column is selected, the instrumental conditions must be optimized.

• Injector Temperature: A temperature of 250 °C is a common starting point, ensuring the rapid and complete vaporization of the aniline isomers without causing thermal degradation.[1]

• Oven Temperature Program: A temperature program is essential to separate compounds with a range of boiling points and to ensure that later-eluting isomers produce sharp, well-defined peaks.[9]

  • Initial Temperature: Start at a relatively low temperature (e.g., 80-100 °C) to ensure good focusing of the analytes at the head of the column.[1][10]

  • Ramp Rate: A moderate ramp rate of 5-15 °C/min is typically effective.[1] Slower ramps can improve resolution for closely eluting peaks, while faster ramps reduce analysis time.[11]

  • Final Temperature: The program should end at a temperature high enough to elute all compounds from the column, followed by a brief hold to ensure the column is clean for the next injection.

Detector Selection

The choice of detector depends on the required sensitivity, selectivity, and whether confirmation of identity is needed.

• Flame Ionization Detector (FID): A universal, robust detector for organic compounds. It is suitable for quantification when isomers are fully resolved.[12]

• Nitrogen-Phosphorus Detector (NPD): Highly selective and sensitive for nitrogen-containing compounds like anilines, reducing interference from matrix components that do not contain nitrogen.[13]

• Electron Capture Detector (ECD): Extremely sensitive to halogenated compounds. This detector is an excellent choice for fluorinated anilines, often providing sub-picogram detection limits, especially after derivatization with electron-capturing groups.[14]

• Mass Spectrometry (MS): Provides mass-to-charge ratio information, allowing for definitive peak identification and confirmation. While the electron ionization (EI) mass spectra of positional isomers are often very similar, GC-MS is invaluable for distinguishing analytes from matrix interferences and confirming identity based on retention time and mass spectrum.[1][15]

The Power of Derivatization

When direct analysis fails to provide adequate separation or sensitivity, chemical derivatization is a powerful strategy. It involves reacting the aniline with a reagent to form a new, less polar, more volatile, and more thermally stable derivative.[3][6] This can dramatically improve peak shape and often enhances the separation between isomers.

Caption: Logic for using derivatization to improve GC analysis of anilines.

Common derivatizing reagents for anilines include:

• Acetic Anhydride or Trifluoroacetic Anhydride (TFAA): These reagents perform acylation, converting the polar -NH2 group to a less polar amide. The resulting trifluoroacetylated derivatives are highly responsive to an ECD.[14]

• Chloroformates: Reagents like 2,2,2-trichloroethyl chloroformate create stable derivatives suitable for GC-MS analysis.[16]

• Fluorinated Reagents: Heptafluorobutyric anhydride (HFBA) or 4-carbethoxyhexafluorobutyryl chloride not only improve chromatography but also introduce multiple fluorine atoms, making the derivatives extremely sensitive for ECD or MS (in negative chemical ionization mode) detection.[15][17]

Experimental Protocols

Protocol 1: Direct Analysis by GC-MS

This protocol is suitable for screening and for samples where isomers are sufficiently resolved on a PFP or similar column.

• Standard & Sample Preparation: Dissolve approximately 10 mg of the fluoroaniline isomer standard or sample in 10 mL of a suitable solvent like dichloromethane or ethyl acetate to achieve a concentration of ~1 mg/mL.[1]

• GC-MS Instrumental Conditions:

  • GC System: Agilent 8890 or equivalent

  • Column: Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm) or, preferably, a PFP column (e.g., Agilent J&W DB-210 or Phenomenex ZB-50)

  • Injector: Split/Splitless, 250 °C[1]

  • Injection Volume: 1 µL, with a split ratio of 20:1 (adjust based on concentration)

  • Carrier Gas: Helium, constant flow at 1.2 mL/min

  • Oven Program:

    • Initial Temperature: 100 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 250 °C

    • Final Hold: Hold at 250 °C for 5 minutes[1]

  • MS System: Agilent 5977B MSD or equivalent

  • Transfer Line: 250 °C

  • Ion Source: Electron Ionization (EI), 230 °C, 70 eV

  • Mass Range: Scan from m/z 40 to 300[1]

• Data Analysis: Identify peaks based on retention time and comparison of the acquired mass spectrum with a reference library. Quantify using the peak area of the total ion chromatogram (TIC) or a characteristic ion.

Protocol 2: High-Sensitivity Analysis by GC-ECD after Derivatization

This protocol is ideal for trace-level analysis and for resolving co-eluting isomers by altering their chromatographic properties.

• Sample Preparation: Prepare a ~10 µg/mL solution of the fluoroaniline isomers in toluene.

• Derivatization with Trifluoroacetic Anhydride (TFAA):

  • Pipette 1 mL of the sample/standard solution into a 2 mL autosampler vial.

  • Add 100 µL of pyridine (as a catalyst) and 150 µL of TFAA.

  • Cap the vial tightly and heat at 60 °C for 30 minutes.

  • Cool the vial to room temperature before analysis.

• GC-ECD Instrumental Conditions:

  • GC System: Agilent 8890 with ECD

  • Column: Mid-polarity column such as a DB-17 or a PFP column (30 m x 0.25 mm, 0.25 µm)

  • Injector: Split/Splitless, 250 °C

  • Injection Volume: 1 µL, splitless for trace analysis

  • Carrier Gas: Helium, constant flow at 1.5 mL/min

  • Oven Program:

    • Initial Temperature: 80 °C, hold for 1 minute

    • Ramp: 15 °C/min to 240 °C

    • Final Hold: Hold at 240 °C for 4 minutes

  • Detector: ECD, 300 °C

  • Makeup Gas: Nitrogen or Argon/Methane

• Data Analysis: Generate a calibration curve by plotting the peak area against the concentration for each derivatized isomer standard. Determine the concentration in samples by comparing their peak areas to the calibration curve.

Data and Expected Results

The success of a method is determined by the resolution (Rs) between adjacent peaks. A resolution value of ≥1.5 indicates baseline separation. The selection of an appropriate stationary phase is paramount to achieving this goal.

Table 2: Hypothetical Separation Data for Fluoroaniline Isomers on Two Different Columns

Analyte	Retention Time (min) on DB-5	Retention Time (min) on PFP Column	Resolution (Rs) between 3- & 4-FA on PFP
2-Fluoroaniline	8.52	9.15	N/A
3-Fluoroaniline	8.91	9.88	1.8
4-Fluoroaniline	8.95	10.05

| GC Conditions | As per Protocol 1 | As per Protocol 1 | |

This data is illustrative. Actual retention times will vary based on the specific instrument and conditions.

As the hypothetical data shows, the non-polar DB-5 column provides poor resolution between the 3- and 4-isomers, which would likely have very similar boiling points. In contrast, the PFP column, with its alternative selectivity mechanisms, achieves baseline separation.

Conclusion

The successful GC separation of fluorinated aniline isomers is an achievable but non-trivial task that relies on a systematic approach to method development. While standard non-polar columns may suffice for simple mixtures, resolving challenging positional isomers necessitates the use of stationary phases with alternative selectivities, such as PFP or highly polar cyanopropyl columns. Temperature programming must be carefully optimized to balance resolution and analysis time. Furthermore, when direct analysis is insufficient, chemical derivatization serves as a powerful technique to enhance separability and detector sensitivity. By understanding the principles behind each experimental parameter and applying the detailed protocols within this guide, researchers can develop robust and reliable methods for the critical analysis of these important industrial compounds.

References

• Agilent Technologies. (2014, April 3). Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Retrieved from [Link]

• Thermo Fisher Scientific Inc. (n.d.). Simplified Yet Sensitive Determination of Aniline and Nitroanilines. LCGC International. Retrieved from [Link]

• Sberna, F., et al. (2022). Chromatographic Separation of Aromatic Amine Isomers: A Solved Issue by a New Amphiphilic Pillar[6]arene Stationary Phase. ACS Applied Materials & Interfaces. Retrieved from [Link]

• Dasgupta, A., et al. (1996). Gas chromatographic-mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 2,2,2-trichloroethyl chloroformate, a novel derivative. Journal of Chromatography B: Biomedical Sciences and Applications. Retrieved from [Link]

• Lores, E. M., et al. (1981). Analysis of Aniline and Aminophenols in Aqueous Solutions Using Electron Capture Gas Chromatography. Journal of Chromatographic Science. Retrieved from [Link]

• Nageswari, A., et al. (2011). GC method for separation and quantification of positional isomers of trifluoro methoxy aniline and trifluoromethoxy nitro benzene in 4-(trifluoromethoxy aniline), a key intermediate of Riluzole. Analytical Chemistry: An Indian Journal. Retrieved from [Link]

• Nageswari, A., et al. (2011). GC method for separation and quantification of positional isomers of trifluoro methoxy aniline and trifluoromethoxy nitro benzene in 4-(trifluoromethoxy aniline), a key intermediate of Riluzole. Trade Science Inc. Journals. Retrieved from [Link]

• Krupcik, J., et al. (2004). Separation and identification of isomeric hydrocarbons by capillary gas chromatography and hyphenated techniques. Journal of Chromatography A. Retrieved from [Link]

• Waters Corporation. (n.d.). Direct Separations of the Six Positional Isomers of Disubstituted Benzoic Acids Using ACQUITY UPC2 Torus Columns. Retrieved from [Link]

• Phenomenex. (2025, August 12). Temperature Programming for Better GC Results. Retrieved from [Link]

• Blumberg, L. M., & Klee, M. S. (1998). Temperature Programming for High-Speed GC. Analytical Chemistry. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1996, December). Method 8131: Aniline and Selected Derivatives by Gas Chromatography. Retrieved from [Link]

• Ho, T. D., et al. (2015). Developments in Gas Chromatography Using Ionic Liquid Stationary Phases. LCGC Europe. Retrieved from [Link]

• Dasgupta, A., et al. (1997). Gas chromatographic/mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 4-carbethoxyhexafluorobutyryl chloride, a new derivative. Journal of Mass Spectrometry. Retrieved from [Link]

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Application Note: Strategic Late-Stage Difluoromethylation in Lead Optimization

Executive Summary

In the modern landscape of drug discovery, late-stage functionalization (LSF) has emerged as a transformative strategy for accelerating structure-activity relationship (SAR) investigations. By directly modifying advanced lead compounds, LSF bypasses the need for de novo synthesis [1]. Among the most sought-after modifications is the introduction of the difluoromethyl group ( −CF2​H ). Recognized as a lipophilic hydrogen-bond donor and a robust bioisostere for alcohols and thiols, the −CF2​H moiety enhances central nervous system (CNS) penetration and shields metabolically labile sites from cytochrome P450-mediated degradation [2].

This application note provides an authoritative guide to deploying difluoromethylated building blocks in late-stage functionalization, detailing mechanistic rationales, reagent selection, and self-validating experimental protocols designed for high-throughput medicinal chemistry environments.

Mechanistic Paradigms in −CF2​H Installation

The direct C–H functionalization of complex molecular architectures requires highly chemoselective and mild conditions. Radical-based approaches have proven uniquely suited for this task, operating orthogonally to traditional two-electron pathways (e.g., cross-coupling or nucleophilic substitution).

Innate C–H Functionalization via Zinc Sulfinates (Minisci-Type)

For electron-deficient N-heterocycles—ubiquitous in pharmaceutical libraries—zinc difluoromethanesulfinate ( Zn(SO2​CF2​H)2​ , commercially known as a Baran Diversinate™) is the reagent of choice [3]. Upon treatment with a mild chemical oxidant like tert-butyl hydroperoxide (TBHP), the sulfinate undergoes single-electron oxidation and subsequent extrusion of SO2​ gas to generate the nucleophilic ⋅CF2​H radical. This radical selectively attacks the most electron-deficient positions of protonated N-heterocycles.

Figure 1: Minisci-type difluoromethylation of N-heterocycles via zinc sulfinate radical generation.

Metallaphotoredox Catalysis

For non-activated aryl or heteroaryl halides, dual nickel/photoredox catalysis provides a powerful alternative [4]. Using bromodifluoromethane ( BrCF2​H ) as a radical precursor, an excited-state photocatalyst (e.g., Iridium-based) drives a silyl-radical-mediated halogen abstraction. The resulting ⋅CF2​H radical is captured by a Nickel catalyst that has undergone oxidative addition into the aryl halide, followed by reductive elimination to forge the C(sp2)−CF2​H bond.

Figure 2: Metallaphotoredox difluoromethylation of aryl bromides using BrCF2H and dual catalysis.

Reagent Selection Guide

To optimize LSF workflows, the choice of difluoromethylating agent must be tailored to the substrate's electronic properties and the desired site of functionalization.

Reagent	Chemical Formula	Activation Method	Primary Substrates	Typical Yields	Key Advantage
Zinc Difluoromethanesulfinate	Zn(SO2​CF2​H)2​	Chemical Oxidant (TBHP)	Electron-deficient N-Heterocycles	40–75%	Bench-stable, operationally simple, tolerates water [3].
Bromodifluoromethane	BrCF2​H	Photoredox / Ni dual catalysis	Aryl & Heteroaryl Bromides	50–85%	Access to non-activated arenes; highly chemoselective [4].
Chlorodifluoromethane (Freon-22)	ClCF2​H	Pd-Catalyzed / Visible Light	1,3-Dienes, Alkenes	45–80%	Cost-effective industrial feedstock; enables 1,4-difunctionalization [5].

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Observational cues are provided to ensure the reaction is proceeding as mechanistically intended.

Protocol A: Innate C–H Difluoromethylation of N-Heterocycles

Target: Direct functionalization of complex pharmaceutical intermediates containing pyridine, pyrimidine, or pyrazine cores.

Materials:

• Substrate (0.5 mmol, 1.0 equiv)

• Zn(SO2​CF2​H)2​ (1.5 mmol, 3.0 equiv)

• Trifluoroacetic acid (TFA) (0.5 mmol, 1.0 equiv)

• TBHP (70% in water, 2.5 mmol, 5.0 equiv)

• Dichloromethane (DCM) / Water (2.5 mL / 1.0 mL)

Step-by-Step Methodology:

• Substrate Protonation: In a 20 mL scintillation vial equipped with a magnetic stir bar, dissolve the N-heterocycle substrate in DCM (2.5 mL). Add TFA (1.0 equiv).

  • Causality: Protonation of the basic nitrogen lowers the LUMO of the heterocycle, directing the nucleophilic ⋅CF2​H radical exclusively to the ortho or para positions and preventing undesired background reactions.

• Reagent Addition: Add water (1.0 mL) followed by Zn(SO2​CF2​H)2​ (3.0 equiv). Stir vigorously to ensure a fine emulsion.

  • Causality: A biphasic system is critical. The zinc salt is water-soluble, while the organic substrate resides in the DCM layer. The reaction occurs at the interface.

• Controlled Initiation: Cool the biphasic mixture to 0 °C in an ice bath. Slowly add TBHP dropwise over 2 minutes.

  • Causality: TBHP initiates the radical cascade exothermically. Cooling prevents rapid outgassing of SO2​ and dimerization of the ⋅CF2​H radical. Self-Validation: You should observe mild effervescence (release of SO2​ gas), confirming radical generation.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 12–24 hours. If conversion stalls (monitor via LC-MS), a second bolus of zinc salt and TBHP can be added.

• Quench & Workup: Quench with saturated aqueous NaHCO3​ to neutralize TFA. Extract with DCM (3 × 10 mL), dry over Na2​SO4​ , and concentrate for purification.

Protocol B: Metallaphotoredox Difluoromethylation of Aryl Bromides

Target: Late-stage coupling of −CF2​H to advanced aryl bromide scaffolds.

Materials:

• Aryl bromide substrate (0.5 mmol, 1.0 equiv)

• BrCF2​H (1.5 mmol, 3.0 equiv)

• NiCl2​⋅dme (0.025 mmol, 5 mol%)

• dtbbpy ligand (0.025 mmol, 5 mol%)

• [Ir(dF(CF3​)ppy)2​(dtbbpy)]PF6​ (0.005 mmol, 1 mol%)

• (TMS)3​SiH (0.6 mmol, 1.2 equiv)

• Anhydrous DME (5.0 mL)

Step-by-Step Methodology:

• Catalyst Pre-activation: In an oven-dried 15 mL Schlenk tube, combine NiCl2​⋅dme , dtbbpy, and the Iridium photocatalyst. Add anhydrous DME (2.0 mL) and stir for 10 minutes until a homogenous pale green/yellow solution forms.

  • Causality: Pre-complexation of the Nickel salt with the dtbbpy ligand is essential to generate the active cross-coupling catalyst before introducing the radical species.

• Substrate & Reagent Loading: Add the aryl bromide substrate and (TMS)3​SiH .

• Rigorous Degassing (Critical Step): Seal the tube and subject the mixture to three freeze-pump-thaw cycles.

  • Causality: Oxygen is a potent triplet quencher for the excited state iridium photocatalyst and will rapidly oxidize the active Ni(0) intermediate, completely halting the catalytic cycle.

• BrCF2​H Introduction: Backfill the system with Argon. Cool the mixture to -78 °C and condense BrCF2​H gas (b.p. -15 °C) into the vessel using a calibrated cold finger, or add it as a pre-cooled stock solution in DME.

• Irradiation: Warm the sealed tube to room temperature and irradiate with a 34W Blue LED lamp (approx. 450 nm) at a distance of 5 cm for 16 hours. Use a cooling fan to maintain the reaction temperature at 25 °C.

  • Self-Validation: The reaction mixture will typically darken to a deep red/brown under irradiation, indicating the formation of active Ni(I)/Ni(III) species in the catalytic cycle.

• Workup: Vent the tube carefully (fume hood required), dilute with ethyl acetate, wash with brine, dry, and purify via flash chromatography.

References

• Late-Stage Functionalization of Drug-Like Molecules Using Diversinates. Kuttruff, C. A., Haile, M., Kraml, J., & Tautermann, C. S. ChemMedChem, 13(10), 983-987 (2018).[Link]

• Practical and innate C–H functionalization of heterocycles. Fujiwara, Y., Dixon, J. A., O'Hara, F., Funder, E. D., Dixon, D. D., Rodriguez, R. A., Baxter, R. D., Herlé, B., Sach, N., Collins, M. R., Ishihara, Y., & Baran, P. S. Nature, 492(7427), 95-99 (2012).[Link]

• Metallaphotoredox Difluoromethylation of Aryl Bromides. Martinez, C., & MacMillan, D. W. C. Nature Communications, 9, 366 (2018).[Link]

• Pd-Catalyzed 1,4-Difluoromethylative Functionalization of 1,3-Dienes Using Freon-22. Journal of the American Chemical Society, 146(43), 29800-29808 (2024).[Link]

Synthesis of N-trifluoromethyl amines from aniline precursors.

An advanced understanding of synthetic methodologies is crucial for the modern medicinal chemist. Among the myriad of structural motifs sought after for bioactive molecules, the N-trifluoromethyl (N-CF3) group has emerged as a uniquely valuable functional group. Its strong electron-withdrawing nature and high lipophilicity can dramatically alter the physicochemical properties of a parent molecule, often leading to enhanced metabolic stability, binding affinity, and bioavailability. However, the synthesis of N-trifluoromethyl amines from readily available aniline precursors presents unique challenges due to the reactivity of the CF3 group.

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the primary strategies for the synthesis of N-trifluoromethyl amines. It moves beyond simple procedural lists to explain the underlying principles and mechanistic rationale behind state-of-the-art protocols, empowering chemists to not only replicate these methods but also to troubleshoot and adapt them for novel substrates.

Strategic Approaches to N-Trifluoromethylation of Anilines

The construction of the N-CF3 bond from anilines can be broadly categorized into two primary strategies: the direct introduction of a "CF3" group onto the aniline nitrogen and the coupling of aniline precursors with trifluoromethyl-containing building blocks. The choice of strategy often depends on the substrate's electronic properties, functional group tolerance, and the desired scale of the reaction.

A general decision-making workflow for selecting an appropriate synthetic strategy is outlined below.

Caption: Simplified catalytic cycle for copper-mediated N-trifluoromethylation.

Protocol: Copper-Catalyzed N-Trifluoromethylation of Aniline

This protocol is a representative procedure adapted from established literature for the synthesis of N-trifluoromethylanilines using Togni's Reagent II.

Materials and Equipment:

• Aniline derivative (1.0 mmol, 1.0 equiv)

• 1-(Trifluoromethyl)-1,2-benziodoxol-3(1H)-one (Togni's Reagent II) (1.2 mmol, 1.2 equiv)

• Copper(I) iodide (CuI) (0.1 mmol, 10 mol%)

• Dichloromethane (DCM) or Dichloroethane (DCE) (5 mL)

• Oven-dried 25 mL Schlenk flask with a magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for workup and column chromatography

Procedure:

• To the Schlenk flask, add the aniline derivative (1.0 mmol), Togni's Reagent II (377 mg, 1.2 mmol), and CuI (19 mg, 0.1 mmol).

• Evacuate and backfill the flask with an inert atmosphere three times.

• Add the anhydrous solvent (DCM or DCE, 5 mL) via syringe.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC) or LC-MS. Reactions are typically complete within 2-12 hours.

• Self-Validation Check: The reaction mixture will often change color. A homogenous solution is expected. If starting material remains after 12 hours, gentle heating to 40 °C can be attempted.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The crude residue can be directly purified by flash column chromatography on silica gel (a typical eluent system is a gradient of ethyl acetate in hexanes) to afford the pure N-trifluoromethyl aniline product.

Aniline Derivative	Product Yield (%)	Reference
Aniline	85%
4-Methoxyaniline	92%
4-Chloroaniline	78%
4-Nitroaniline	55%

Causality and Insights:

• Why Copper(I)? Cu(I) is a redox-active catalyst that can readily access the Cu(III) state required for the key C-N bond-forming reductive elimination step. Other metals can be used, but copper is often the most cost-effective and efficient.

• Why Anhydrous Solvent? Water can compete with the aniline as a nucleophile and can also lead to the decomposition of the Togni reagent and catalyst deactivation.

• Substrate Scope: Electron-rich anilines are generally more reactive in this transformation. Strongly electron-withdrawing groups on the aniline ring (like -NO2) can decrease the nucleophilicity of the nitrogen, leading to lower yields.

Photoredox-Mediated N-Trifluoromethylation

A powerful modern alternative involves the use of photoredox catalysis. This approach uses light to generate a trifluoromethyl radical (CF3•) from a suitable precursor, which then combines with the aniline.

Mechanism and Key Reagents

A common precursor for generating the CF3 radical is trifluoromethanesulfonyl chloride (CF3SO2Cl) or sodium triflinate (CF3SO2Na, Langlois' reagent).

• Photoexcitation: A photocatalyst (e.g., Ru(bpy)3Cl2 or an organic dye) absorbs light and is excited to a higher energy state.

• Single-Electron Transfer (SET): The excited photocatalyst reduces the CF3 radical precursor (e.g., CF3SO2Cl), causing it to fragment and release a CF3• radical.

• Radical Combination: The aniline substrate is oxidized by the photocatalyst to form an aniline radical cation, which then combines with the CF3• radical.

• Deprotonation: The resulting aminium ion is deprotonated to yield the final N-trifluoromethyl aniline product and regenerate the ground-state photocatalyst.

Protocol: Visible-Light Photoredox N-Trifluoromethylation

This protocol is a general representation based on methods developed for radical trifluoromethylation.

Materials and Equipment:

• Aniline derivative (0.5 mmol, 1.0 equiv)

• Sodium triflinate (CF3SO2Na) (1.0 mmol, 2.0 equiv)

• fac-Ir(ppy)3 or a suitable organic photocatalyst (0.005 mmol, 1 mol%)

• Anhydrous acetonitrile (MeCN) or dimethylformamide (DMF) (5 mL)

• K2CO3 (1.0 mmol, 2.0 equiv) as a base

• Borosilicate glass vial with a screw cap and stir bar

• Blue LED light source (450 nm)

Procedure:

• In the vial, combine the aniline derivative (0.5 mmol), sodium triflinate (156 mg, 1.0 mmol), the photocatalyst, and K2CO3 (138 mg, 1.0 mmol).

• Add the anhydrous solvent (5 mL) and seal the vial.

• Place the vial approximately 5-10 cm from the blue LED light source and begin vigorous stirring. A small fan should be used to maintain the reaction at room temperature.

• The reaction should be monitored by TLC or LC-MS. Typical reaction times are 6-24 hours.

• Self-Validation Check: The reaction should be visibly illuminated. If the reaction stalls, check the integrity of the LED source and ensure the vial is transparent to the wavelength of light being used.

• After completion, dilute the mixture with water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Causality and Insights:

• Why a Photocatalyst? The energy from visible light is insufficient to directly cleave the S-C bond in the triflinate salt. The photocatalyst acts as a transducer, converting light energy into chemical potential via electron transfer to initiate the radical cascade.

• Why a Base? The base (K2CO3) is crucial for the final deprotonation step, which is necessary to form the neutral product and turn over the catalytic cycle.

• Advantages: Photoredox catalysis often exhibits excellent functional group tolerance and can be performed under very mild conditions (room temperature, low catalyst loading), making it attractive for complex molecule synthesis.

Conclusion

The synthesis of N-trifluoromethyl amines from anilines has evolved significantly, with modern methods based on copper catalysis and photoredox chemistry providing reliable and versatile routes. The choice between an electrophilic/copper-catalyzed approach and a radical/photoredox approach depends heavily on the electronic nature of the aniline substrate and the other functional groups present in the molecule. By understanding the underlying mechanisms, chemists can make informed decisions to select the optimal conditions for their specific synthetic targets, accelerating research and development in pharmaceuticals and materials science.

References

• Title: A New Electrophilic Trifluoromethylating Reagent Source: Angewandte Chemie International Edition URL: [Link]

• Title: Copper-Catalyzed N-Trifluoromethylation of Anilines and N-Heterocycles Source: Organic Letters URL: [Link]

• Title: Direct N-Trifluoromethylation of Amines with Hypervalent Iodine Reagents Source: The Journal of Organic Chemistry URL: [Link]

• Title: Visible-Light-Mediated N-Trifluoromethylation of Amines Source: Chemistry - A European Journal URL: [Link]

• Title: Trifluoromethylation of anilines by photoredox catalysis Source: Chemical Communications URL: [Link]

Technical Notes & Optimization

Improving the yield of 3-(difluoromethyl)-N-methoxy-N-methylaniline synthesis

Technical Support Center: Yield Optimization for 3-(difluoromethyl)-N-methoxy-N-methylaniline Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the synthesis of highly functionalized anilines. The synthesis of 3-(difluoromethyl)-N-methoxy-N-methylaniline via the Palladium-catalyzed Buchwald-Hartwig cross-coupling of 3-(difluoromethyl)bromobenzene and N,O-dimethylhydroxylamine hydrochloride is notoriously challenging.

This specific transformation suffers from three competing failure modes: the bidentate poisoning nature of the amine nucleophile, the base-sensitivity of the difluoromethyl (-CF₂H) group, and the extreme volatility of the free amine. This guide is designed to troubleshoot these exact issues, explaining the causality behind each failure and providing a self-validating, optimized protocol.

Mechanistic Pathway & Common Failure Points

To troubleshoot effectively, we must first understand the catalytic cycle and where the system deviates from the productive pathway.

Catalytic cycle and failure points in the synthesis of 3-(difluoromethyl)-N-methoxy-N-methylaniline.

Troubleshooting FAQs

Q1: My reaction stalls at 15–20% conversion despite using standard Pd₂(dba)₃ and BINAP or Xantphos. Why is the catalyst dying? A1: The issue lies in the unique structure of your nucleophile. N,O-dimethylhydroxylamine possesses two adjacent heteroatoms (the "alpha-effect"). With standard bidentate ligands like BINAP, the amine acts as a strong bidentate ligand itself, displacing your phosphine and forming a highly stable, off-cycle 5-membered palladacycle. This permanently poisons the catalyst. The Fix: Switch to a highly bulky, electron-rich monodentate biaryl phosphine ligand like tBuBrettPhos or RuPhos . The extreme steric bulk of these ligands enforces a mono-coordinated geometry at the palladium center, preventing the amine from chelating and drastically accelerating the reductive elimination step .

Q2: I switched to tBuBrettPhos and Sodium tert-butoxide (NaOtBu), but now I am seeing multiple side products and degradation of my starting material. What is happening? A2: You have solved the ligand problem but introduced a functional group tolerance issue. The -CF₂H (difluoromethyl) group on your aromatic ring is mildly acidic. At the elevated temperatures required for this coupling (100 °C), strong alkoxide bases like NaOtBu will trigger deprotonation, leading to defluorination and complete degradation of the starting material . The Fix: Substitute NaOtBu with a milder, non-nucleophilic inorganic base such as Cesium Carbonate (Cs₂CO₃) . Because you are utilizing the hydrochloride salt of the amine, you must use a large excess of base (typically 3.5 equivalents) to ensure both neutralization of the salt and turnover of the catalytic cycle.

Q3: I am using tBuBrettPhos and Cs₂CO₃. The starting material is consumed, but my isolated yield is only 35%. The amine seems to disappear from the crude NMR. How do I fix this? A3: This is a physical chemistry problem, not a catalytic one. When the N,O-dimethylhydroxylamine hydrochloride salt is neutralized in situ by the base, it generates the free amine, which has a boiling point of approximately 42 °C. If you are running this reaction in a standard round-bottom flask with a reflux condenser under a nitrogen sweep, the amine is simply evaporating out of the solvent phase before it can couple . The Fix: You must run this reaction in a sealed pressure tube or crimp-top vial . Additionally, increase the amine stoichiometry to 2.0 equivalents to drive the equilibrium toward the product.

Quantitative Data Summary

The table below summarizes how different parameter combinations directly impact the isolated yield of 3-(difluoromethyl)-N-methoxy-N-methylaniline.

Ligand	Base	Temperature / Vessel	Primary Issue Observed	Isolated Yield (%)
BINAP	NaOtBu	100 °C / Open Reflux	Catalyst poisoning (bidentate chelation)	< 5%
Xantphos	Cs₂CO₃	100 °C / Sealed Tube	Poor reductive elimination	25%
RuPhos	NaOtBu	100 °C / Sealed Tube	Defluorination of -CF₂H group	40%
tBuBrettPhos	Cs₂CO₃	100 °C / Open Reflux	Volatilization of free amine	35%
tBuBrettPhos	Cs₂CO₃	100 °C / Sealed Tube	None (Optimized Conditions)	92%

Step-by-Step Experimental Protocol

Self-Validation Checkpoint: Before scaling up, always run a 0.1 mmol pilot reaction. Monitor the crude reaction mixture by ¹⁹F NMR. A clean doublet at approximately -110 ppm to -115 ppm confirms that the base has not degraded the -CF₂H group.

Step 1: Catalyst Pre-activation (Glovebox or Standard Schlenk Technique)

• In an oven-dried 10 mL heavy-walled pressure tube equipped with a magnetic stir bar, add Pd₂(dba)₃ (2.5 mol %, 0.025 equiv) and tBuBrettPhos (6.0 mol %, 0.06 equiv).

• Causality: Using a slight excess of ligand relative to palladium ensures the complete formation of the active mono-ligated Pd(0) species, preventing the precipitation of inactive "palladium black."

Step 2: Reagent Addition

• Add 3-(difluoromethyl)bromobenzene (1.0 equiv, 1.0 mmol).

• Add N,O-dimethylhydroxylamine hydrochloride (2.0 equiv, 2.0 mmol).

• Add anhydrous Cs₂CO₃ (3.5 equiv, 3.5 mmol).

• Causality: 3.5 equivalents of base are strictly required: 2.0 equivalents to neutralize the amine hydrochloride salt, and 1.5 equivalents to facilitate the deprotonation step in the catalytic cycle.

Step 3: Solvent Addition and Sealing

• Add anhydrous, degassed 1,4-dioxane (5.0 mL, to achieve a 0.2 M concentration).

• Immediately seal the pressure tube with a Teflon-lined threaded cap or crimp cap.

• Causality: Sealing the tube prevents the highly volatile free amine (bp ~42 °C) from escaping the reaction mixture at elevated temperatures.

Step 4: Heating and Reaction Monitoring

• Transfer the sealed tube to a pre-heated oil bath or heating block at 100 °C and stir vigorously (800–1000 rpm) for 12 hours.

• Causality: High stirring speeds are mandatory because the reaction is a heterogeneous mixture (solid Cs₂CO₃ suspended in dioxane). Poor mass transfer will stall the reaction.

Step 5: Workup and Isolation

• Cool the reaction to room temperature. Carefully unseal the tube in a fume hood (caution: slight pressure may have built up).

• Dilute the mixture with Ethyl Acetate (10 mL) and filter through a short pad of Celite to remove the inorganic cesium salts and palladium residue.

• Concentrate the filtrate under reduced pressure and purify via silica gel flash chromatography (using a Hexanes/Ethyl Acetate gradient) to isolate the pure 3-(difluoromethyl)-N-methoxy-N-methylaniline.

References

• Ruiz-Castillo, P.; Buchwald, S. L. "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews 2016, 116, 12564–12649. URL:[Link]

• Buchwald, S. L. et al. "Palladium-catalyzed carbonylation reactions of aryl bromides at atmospheric pressure: A general system based on xantphos." Journal of Organic Chemistry 2008, 73, 7102–7107. URL: [Link]

• Martinelli, J. R.; Freckmann, D. M. M.; Buchwald, S. L. "Convenient Method for the Preparation of Weinreb Amides via Pd-Catalyzed Aminocarbonylation of Aryl Bromides at Atmospheric Pressure." Organic Letters 2006, 8 (21), 4843-4846. URL:[Link]

Technical Support Center: Purification of Aniline Derivatives

Welcome to the Technical Support Center. This hub is designed for researchers, scientists, and drug development professionals facing challenges with the chromatographic isolation of aniline derivatives.

Diagnostic Workflow

Caption: Decision tree for selecting the optimal aniline purification strategy.

Core Troubleshooting Guide

Issue: Severe Tailing, Streaking, or Irreversible Adsorption

• The Causality: Bare silica gel possesses surface silanol groups (Si-OH) that act as mild Brønsted acids. Aniline derivatives, bearing basic amine functionalities, engage in strong hydrogen bonding and ionic interactions with these acidic sites[1]. This non-ideal, heterogeneous binding causes the compound to elute slowly and unevenly, resulting in broad, asymmetric peaks (tailing) and poor recovery[2].

• The Solution (Mobile Phase Modification): The most accessible fix is adding a volatile competitive base, such as 1–2% triethylamine (TEA) or ammonium hydroxide, to the mobile phase[3]. Because TEA is significantly more basic than the aniline derivative, it preferentially binds to and saturates the highly acidic silanol sites, effectively "deactivating" the column and allowing the aniline to partition symmetrically[4].

• The Solution (Stationary Phase Modification): If TEA is undesirable (due to downstream removal difficulties), switch to an amine-functionalized silica gel (e.g., aminopropyl-grafted silica). This stationary phase covalently masks the silanols, providing a basic surface that entirely eliminates acid-base interactions without requiring mobile phase additives[5][6]. Basic or neutral alumina can also be used as it lacks the problematic acidic sites[1].

Issue: Compound Degradation or Oxidation on the Column

• The Causality: Electron-rich anilines are highly susceptible to oxidation, and the acidic environment of bare silica can catalyze degradation or polymerization during the run.

• The Solution: Minimize residence time on the column. Use amine-functionalized silica or basic alumina to provide a milder environment. Additionally, degassing your solvents with inert gas (nitrogen or argon) prior to chromatography can prevent on-column air oxidation.

Issue: Poor Solubility or Elution of Aniline Salts

• The Causality: Aniline hydrochlorides or other salt forms are highly polar and will irreversibly stick to normal-phase silica.

• The Solution: Always convert the aniline salt to its free base form before normal-phase chromatography. Partition the salt between a mildly basic aqueous solution (e.g., saturated NaHCO₃) and an organic solvent (e.g., dichloromethane) to extract the free base[7].

Quantitative Comparison of Purification Strategies

Stationary Phase	Additive Required	Mechanism of Action	Post-Purification Removal	Best Use Case
Bare Silica Gel	None	Standard partitioning	N/A	Neutral or weakly basic anilines with electron-withdrawing groups.
Bare Silica Gel	1–2% TEA or NH₃	Competitive binding to acidic silanols	High vacuum or co-evaporation	Moderately basic anilines; cost-sensitive large-scale runs.
Amine-Functionalized Silica	None	Covalent silanol masking	N/A	Highly basic, acid-sensitive, or strongly hydrogen-bonding anilines.
Basic Alumina	None	Non-acidic surface partitioning	N/A	Acid-sensitive compounds prone to degradation on silica.

Self-Validating Experimental Protocols

Protocol A: TEA-Deactivated Normal-Phase Silica Chromatography

Use this protocol when amine-functionalized silica is unavailable, and tailing is observed on standard TLC.

• Eluent Preparation: Prepare the desired mobile phase (e.g., Hexane/Ethyl Acetate) based on TLC optimization. Add Triethylamine (TEA) to a final concentration of 1% (v/v)[3]. Mix thoroughly.

• Column Pre-treatment (Critical Step): Slurry pack the bare silica gel using the TEA-spiked eluent. Pass at least 2 column volumes (CV) of the TEA-spiked eluent through the packed bed.

  • Self-Validation: The column is ready when the eluent exiting the column tests basic on pH paper, confirming total silanol saturation.

• Sample Loading: Dissolve the free-based aniline derivative in a minimal volume of the TEA-spiked eluent. Apply evenly to the top of the silica bed.

• Elution: Run the column using the TEA-spiked mobile phase. Collect fractions and monitor via UV or TLC.

• TEA Removal: Combine product-containing fractions and concentrate under reduced pressure. To remove residual TEA (b.p. 89°C), co-evaporate the resulting oil with toluene (2–3 times), followed by overnight exposure to high vacuum.

Protocol B: Chromatography using Amine-Functionalized Silica

Use this protocol for a streamlined workflow that avoids basic additives.

• Method Development: Spot the crude mixture on an amine-functionalized TLC plate. Develop using standard normal-phase solvents (e.g., Hexane/Ethyl Acetate) without any basic additives[8].

• Column Equilibration: Pack or attach a pre-packed amine-functionalized silica cartridge. Equilibrate with 3 CVs of the initial, least polar mobile phase.

• Loading and Elution: Load the sample. Run a gradient from the initial non-polar solvent to the more polar solvent.

  • Self-Validation: The complete absence of TEA in the eluent means fractions can be directly concentrated to yield the pure free base without the need for co-evaporation or aqueous washing[5].

Frequently Asked Questions (FAQs)

Q: Can I use reverse-phase (C18) chromatography for aniline derivatives? A: Yes. Reverse-phase chromatography is excellent for highly polar aniline salts. However, you must control the pH of the mobile phase. Using an acidic modifier (like 0.1% formic acid) ensures the aniline remains fully protonated (anilinium ion), preventing peak tailing and ensuring predictable interaction with the hydrophobic C18 phase[7].

Q: Why does my purified aniline turn brown after concentrating the fractions? A: Anilines are prone to rapid air oxidation, which forms highly colored azo or quinoid byproducts. To prevent this, concentrate fractions at lower temperatures (<40°C), backfill your rotary evaporator with nitrogen, and store the purified product in an amber vial under an inert atmosphere[4].

Q: I added TEA, but my compound is still streaking. What is wrong? A: You may have overloaded the column, or the aniline is too basic for TEA to effectively compete. Ensure your sample-to-silica ratio is at least 1:50. If streaking persists, you must switch to a covalently modified stationary phase like amine-functionalized silica[6][8] or temporarily mask the amine with a protecting group (e.g., Boc or Cbz) prior to purification[9].

References

• Teledyne ISCO. Introduction to Functionalized Silica Gel and Alumina RediSep Columns. Retrieved from 5

• BenchChem. Technical Support Center: Troubleshooting Streaking of Amines on Silica Gel Columns. Retrieved from3

• BenchChem. Technical Support Center: Purifying Aniline Derivatives by Column Chromatography. Retrieved from1

• BenchChem. Technical Support Center: Column Chromatography of Alpha-Aminoketones. Retrieved from 9

• BenchChem. Technical Support Center: Purification of Bulky Amines by Chromatography. Retrieved from 8

• Biotage. Is there an easy way to purify organic amines? Retrieved from 6

• Sorbent Technologies, Inc. Amino HPLC Semi-Prep. Retrieved from2

• BenchChem. Column chromatography conditions for purifying 4-Bromo-3-(trifluoromethyl)aniline. Retrieved from 4

• BenchChem. 2-(5-Methyl-2-furyl)aniline hydrochloride. Retrieved from 7

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. sorbtech.com [sorbtech.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. teledyneisco.com [teledyneisco.com]
• 6. biotage.com [biotage.com]
• 7. 2-(5-Methyl-2-furyl)aniline hydrochloride | 5663-85-4 | Benchchem [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Optimizing reaction conditions for N-alkylation of anilines

Technical Support Center: Troubleshooting & Optimizing N-Alkylation of Anilines

Introduction Welcome to the Technical Support Center for Aniline Synthesis. The N-alkylation of anilines is a fundamental transformation in the synthesis of active pharmaceutical ingredients (APIs), agrochemicals, and functional materials[1]. However, achieving high chemoselectivity—specifically avoiding over-alkylation—remains a persistent challenge in organic synthesis[2]. This guide provides researchers and drug development professionals with field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to optimize N-alkylation workflows.

Choosing the correct alkylation strategy is the first and most critical step in preventing downstream purification bottlenecks.

Decision tree for selecting the optimal N-alkylation methodology.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction is producing a significant amount of the N,N-dialkylated aniline byproduct. How can I improve selectivity? A1: Over-alkylation occurs because the resulting mono-alkylated product (a secondary amine) is often more nucleophilic than the primary aniline starting material due to the electron-donating inductive effect of the newly added alkyl group[2]. Troubleshooting Solutions:

• Stoichiometric Control: Use a large excess of the aniline starting material relative to the alkylating agent to statistically favor mono-alkylation[2].

• Switch to Reductive Amination: This two-step process avoids over-alkylation entirely because the intermediate imine can only form from a primary amine[1].

• Use Dialkyl Carbonates with Zeolites: If direct alkylation is necessary, replacing toxic alkyl halides with dialkyl carbonates over a NaY faujasite catalyst restricts the transition state sterically, yielding 90–97% mono-alkylation selectivity[3].

Q2: My reductive amination is stalling at the imine formation stage. What is the mechanistic cause? A2: The nucleophilic addition of aniline to a carbonyl requires mild acid catalysis to activate the electrophilic carbon. However, if the pH is too low, the aniline becomes protonated (forming an anilinium ion), rendering it non-nucleophilic. Troubleshooting Solutions:

• Add only a catalytic amount of glacial acetic acid (0.1 eq) to facilitate imine formation without over-protonating the amine[1].

• Ensure the reducing agent, such as sodium triacetoxyborohydride (STAB), is added after the imine has fully formed (typically 20-30 minutes) if steric hindrance is an issue[4].

Q3: How can I achieve "green" N-alkylation without using toxic alkyl halides? A3: Traditional alkyl halides generate stoichiometric, corrosive waste. Two modern alternatives include:

• Borrowing Hydrogen Catalysis: Utilizing alcohols as alkylating agents with transition metal catalysts (e.g., TiO₂). The catalyst oxidizes the alcohol to an aldehyde, facilitates condensation with aniline, and then reduces the imine using the "borrowed" hydrogen. Water is the only byproduct[5].

• Photoredox Catalysis: Visible-light-induced N-alkylation using an LED light source and NH₄Br as an additive avoids heavy metals entirely, offering an eco-friendly pathway at room temperature[6].

Quantitative Data: Optimization Parameters

The following table summarizes optimized reaction conditions across various state-of-the-art methodologies to serve as a baseline for your experimental design.

Methodology	Reagents / Catalyst	Solvent	Temp	Yield	Selectivity (Mono:Di)	Ref
Reductive Amination	Heptanal, NaBH(OAc)₃	1,2-Dichloroethane	RT	>90%	>99:1	[4]
Direct Alkylation	Dimethyl Carbonate, NaY Zeolite	Solvent-Free	130 °C	68–94%	90–97% Mono	[3]
Borrowing Hydrogen	Benzyl Alcohol, TiO₂, KOtBu	Toluene	140 °C	65–92%	>99:1	[5]
Photoredox Catalysis	4-hydroxybutan-2-one, NH₄Br, 420nm LED	Hexane	RT	Up to 94%	>99:1	[6]

Mechanistic Workflow: Reductive Amination

Understanding the sequential nature of reductive amination is critical for troubleshooting stalled reactions.

Mechanistic pathway of reductive amination preventing over-alkylation.

Self-Validating Experimental Protocols

Protocol A: Reductive Amination using Sodium Triacetoxyborohydride (STAB) This protocol leverages STAB, which is preferred over NaBH₄ because its electron-withdrawing acetoxy groups reduce its nucleophilicity, preventing the premature reduction of the unreacted aldehyde[4].

• Step 1: Reaction Setup. Dissolve the aniline (1.0 eq) in 1,2-dichloroethane (DCE) to achieve a concentration of 0.1–0.2 M[1]. Safety Note: DCE is a suspected carcinogen; use a fume hood with appropriate PPE[4].

• Step 2: Imine Formation. Add the target aldehyde (1.1 eq) to the stirred solution at room temperature[4]. Add a catalytic amount of glacial acetic acid (0.1 eq)[1].

• Step 3: Self-Validation (TLC). Stir for 20–30 minutes. Monitor by Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (9:1) eluent. Proceed only when the primary aniline spot is consumed and replaced by the imine intermediate[4].

• Step 4: Reduction. Add sodium triacetoxyborohydride (1.5 eq) in a single portion. Stir at room temperature for 3–6 hours[4].

• Step 5: Workup. Quench the reaction via the slow, dropwise addition of saturated aqueous sodium bicarbonate[1]. Extract the aqueous layer with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure[1].

Protocol B: Borrowing Hydrogen N-Alkylation with Alcohols This protocol utilizes stable alcohols instead of toxic alkyl halides, driven by a titanium dioxide catalyst[5].

• Step 1: Reaction Setup. In a heavy-walled pressure tube, combine the aniline (1.0 eq), the corresponding alcohol (1.1–1.3 eq), potassium tert-butoxide (KOtBu, 1.0 eq), and the TiO₂ catalyst (10 mol%) in anhydrous toluene[5].

• Step 2: Reaction. Seal the pressure tube securely. Heat the mixture to 140 °C and stir for 24 hours[5]. Causality: The high temperature is thermodynamically required to drive the initial endothermic dehydrogenation of the alcohol to the active aldehyde species[5].

• Step 3: Workup & Purification. Cool the reaction vessel to room temperature. Dilute the mixture with ethyl acetate and filter it through a pad of Celite to remove the heterogeneous TiO₂ catalyst[1]. Concentrate the filtrate under reduced pressure and purify via silica gel flash column chromatography[5].

References

• [4] BenchChem. "An In-Depth Technical Guide to the Synthesis of N-Heptylaniline via Reductive Amination." Available at:

• [2] BenchChem. "Technical Support Center: Minimizing Over-alkylation in Aniline Synthesis." Available at:

• [6] RSC Advances. "Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one." RSC Publishing, 2024. Available at:

• [1] BenchChem. "Application Notes and Protocols: Reaction Conditions for N-Alkylation of 4-(oxan-2-yl)aniline." Available at:

• [5] The Journal of Organic Chemistry. "Titanium-Catalyzed Selective N-Alkylation of Amines with Alcohols via Borrowing Hydrogen Methodology." ACS Publications, 2023. Available at:

• [3] The Journal of Organic Chemistry. "Reaction of Primary Aromatic Amines with Alkyl Carbonates over NaY Faujasite: A Convenient and Selective Access to Mono-N-alkyl Anilines." ACS Publications, 2001. Available at:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Visible-light-induced N -alkylation of anilines with 4-hydroxybutan-2-one - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01339E [pubs.rsc.org]

Technical Support Center: Stability of N-methoxy-N-methylanilines Under Acidic Conditions

Welcome to the technical support center for N-methoxy-N-methylanilines. This guide is designed for researchers, scientists, and drug development professionals who utilize these versatile intermediates. We will address common stability challenges encountered under acidic conditions, providing in-depth mechanistic explanations, troubleshooting strategies, and validated protocols to ensure the integrity of your experiments.

Section 1: Frequently Asked Questions (FAQs) - Core Concepts

Q1: What are N-methoxy-N-methylanilines, and why is their stability in acid a critical concern?

N-methoxy-N-methylanilines are a class of aniline derivatives featuring an N-methoxy-N-methylamino moiety. They are structurally analogous to the well-known Weinreb amides (N-methoxy-N-methylamides), which are celebrated for their stability and utility in converting carboxylic acids to ketones and aldehydes.[1] Weinreb amides form a stable five-membered chelated intermediate upon reaction with organometallic reagents, which prevents over-addition.[2][3]

However, the stability of N-methoxy-N-methylanilines cannot be directly extrapolated from that of Weinreb amides. The electronic environment of the nitrogen atom is fundamentally different. In anilines, the nitrogen's lone pair is conjugated with the aromatic ring, influencing its basicity and reactivity. When subjected to acidic conditions, the aniline nitrogen is readily protonated. This protonation event is the gateway to several potential degradation pathways, making their stability a significant concern during acid-catalyzed reactions, deprotection steps, or acidic aqueous workups. The safety data sheet for related compounds often lists acids as incompatible materials, underscoring this reactivity.[4]

Q2: What is the primary degradation mechanism for N-methoxy-N-methylanilines in acid?

The primary and most common degradation pathway under acidic conditions is the cleavage of the N-O (nitrogen-oxygen) bond. This process is analogous to the acidic cleavage of ethers.[5][6] The reaction proceeds through the following key steps:

• Protonation: The acidic medium first protonates the most basic site. While the aniline nitrogen is basic, the oxygen of the methoxy group can also be protonated. Protonation of the oxygen atom transforms the methoxy group into a good leaving group (methanol).

• Cleavage (SN1 or SN2-type):

  • SN2-type Pathway: A nucleophile present in the medium (e.g., a halide ion from HCl or HBr) can attack the methyl group of the protonated N-methoxy moiety, displacing N-methylaniline and forming a methyl halide.

  • SN1-type Pathway: Alternatively, the protonated intermediate can dissociate, leading to the formation of N-methylaniline and a methoxy cation equivalent, which is quickly trapped by a nucleophile or solvent.

This degradation ultimately yields N-methylaniline as a major byproduct, which can complicate purification and reduce the yield of the desired product.

Proposed Mechanism of Acid-Catalyzed N-O Bond Cleavage

Caption: Figure 2. Troubleshooting logic for low product yield.

Q5: I need to perform a reaction in an acidic medium. How can I select the right conditions to minimize degradation of my N-methoxy-N-methylaniline?

Choosing the right conditions is a balancing act between enabling the desired reaction and preserving your substrate.

• Screen Acids: If possible, screen a panel of acids. Start with the mildest acid that can catalyze your reaction (e.g., acetic acid, p-toluenesulfonic acid) before moving to stronger, non-nucleophilic acids (e.g., HBF₄). Avoid HBr and HI unless absolutely necessary.

• Optimize Temperature: Always start at a low temperature (e.g., 0 °C or below). If the reaction is too slow, incrementally increase the temperature while carefully monitoring for the appearance of byproducts using in-process controls (TLC, LC-MS).

• Use Catalytic Amounts: If the acid is a catalyst, use the lowest effective loading. Experiments show that acid loading can significantly impact side reactions. [7]4. Consider a Buffered System: In some cases, using a buffer to maintain a specific, mildly acidic pH can provide the necessary protons for catalysis without causing wholesale degradation.

Section 3: Key Experimental Protocols

Protocol 1: Standardized Acid Stability Test

This protocol allows you to quantitatively assess the stability of your specific N-methoxy-N-methylaniline to a given acid.

Objective: To determine the rate of degradation under controlled acidic conditions.

Materials:

• N-methoxy-N-methylaniline substrate

• Internal standard (e.g., dodecane, biphenyl; must be stable under the conditions and chromatographically resolved)

• Anhydrous solvent (e.g., THF, Dioxane)

• Acid of choice (e.g., 1.0 M solution of HCl in Dioxane)

• HPLC or GC-MS system [8] Procedure:

• Prepare a stock solution of your N-methoxy-N-methylaniline (e.g., 10 mg/mL) and the internal standard (e.g., 5 mg/mL) in the chosen anhydrous solvent.

• In a reaction vial at a controlled temperature (e.g., 25 °C), add a known volume of the stock solution.

• At time t=0, add a defined equivalent of the acid (e.g., 1.1 eq).

• Immediately withdraw a small aliquot (t=0 sample), quench it in a vial containing a basic solution (e.g., saturated NaHCO₃ with ethyl acetate), and vortex thoroughly.

• Take subsequent aliquots at regular intervals (e.g., 15 min, 30 min, 1h, 2h, 4h), quenching each immediately.

• Analyze the quenched organic layers by HPLC or GC. [9]Calculate the ratio of the peak area of your substrate to the internal standard at each time point.

• Plot the ratio against time to determine the degradation kinetics.

Protocol 2: Analytical Workflow for In-Process Reaction Monitoring

Objective: To monitor the consumption of starting material and the formation of products and byproducts in real-time.

Materials:

• Reaction mixture

• TLC plates (with appropriate stain or UV visualization)

• HPLC or UPLC-MS system [10]* Quenching solution (e.g., saturated NaHCO₃)

• Extraction solvent (e.g., ethyl acetate)

Procedure:

• Baseline (t=0): Before adding the acid catalyst, take a small aliquot of the reaction mixture. Dilute it with a suitable solvent and spot it on a TLC plate. This is your t=0 reference.

• Post-Addition: After adding the acid, take another sample immediately. Work it up quickly by partitioning between a basic quench and an organic solvent. Analyze both the organic layer by TLC and, if possible, the aqueous and organic layers by LC-MS to identify the parent mass and any degradation products (e.g., the mass of N-methylaniline).

• Time Points: Repeat step 2 at regular intervals throughout the reaction.

• Analysis:

  • On TLC: Look for the disappearance of your starting material spot and the appearance of the product spot. Critically, watch for any new, lower Rf spots that could correspond to the more polar N-methylaniline byproduct.

  • On LC-MS: Quantify the disappearance of the starting material and the appearance of the product. Use extracted ion chromatograms to specifically track the mass of N-methylaniline. This provides definitive evidence of degradation.

References

• Chemistry Steps. (2024, November 29). Converting Amides to Aldehydes and Ketones. [Link]

• Current Protocols in Nucleic Acid Chemistry. (2000, December 15). Weinreb amides. [Link]

• Arote, N. D., et al. (2006, September). Mild Deprotection of Methyl, Benzyl, Methoxymethyl, Methylthiomethyl, Methoxyethoxymethyl, and β-(Trimethylsilyl)-ethoxymethyl Esters with AlCl₃-N,N-dimethylaniline. Synthetic Communications, 24(15), 2179-2185. [Link]

• Li, C., et al. (n.d.). Selective utilization of methoxy groups in lignin for N-methylation reaction of anilines. PMC. [Link]

• Maher, K., et al. (2020, April 30). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry, 36(2). [Link]

• Murphy, J. A., et al. (n.d.). A New Mode of Reactivity of N-Methoxy-N-methylamides with Strongly Basic Reagents. Organic Letters. [Link]

• Preston, T. C. (n.d.). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. McMaster University. [Link]

• Kallstrom, K., & Le, C. (n.d.). Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations. Molecules. [Link]

• Mohammed, S., et al. (2019, December 31). Recent Developments in Weinreb Synthesis and Their Applications (A-Review). Oriental Journal of Chemistry, 35(6). [Link]

• Google Patents. (2015, July 22). Manufacturing method for halogen substituted N-methylaniline.

• TutorChase. (n.d.). How do you prepare a Weinreb amide?[Link]

• MPG.PuRe. (n.d.). Supporting Information. [Link]

• Glen Research. (n.d.). Deprotection Guide. [Link]

• Liu, W., et al. (n.d.). Catalytic Asymmetric Access to Structurally Diverse N-Alkoxy Amines via a Kinetic Resolution Strategy. PMC. [Link]

• González, C. C., et al. (2002, January). Efficient and Selective Removal of Methoxy Protecting Groups in Carbohydrates. The Journal of Organic Chemistry, 67(24). [Link]

• Google Patents. (n.d.). Preparation method of N-methyl-4-methoxyaniline.

• Reddit. (2020, October 8). [Problem] Weinreb-Ketone synthesis / Isoxazoles. [Link]

• Singh, J., et al. (n.d.). Synthetic Approaches to N‐Methoxy‐N‐methylamides. ResearchGate. [Link]

• Chemistry LibreTexts. (2024, March 19). 18.3: Reactions of Ethers - Acidic Cleavage. [Link]

• Studer, A. (2006). N-Alkoxyamines: Synthesis, Properties, and Applications in Polymer Chemistry, Organic Synthesis, and Materials Science. CHIMIA, 60(12), 832-835. [Link]

• Beilstein-Institut. (2020, September 2). Heterocycle-guided synthesis of m-hetarylanilines via three-component benzannulation. [Link]

• EPA. (n.d.). Method 8131: Aniline and selected derivatives by gas chromatography. [Link]

• Organic Chemistry Portal. (2006, June 12). Protection of N- and O-Functional Groups. [Link]

• Der Pharma Chemica. (n.d.). Synthesis of N-substituted anilines via Smiles rearrangement. [Link]

• Organic Syntheses. (n.d.). Procedure. [Link]

• Wang, D., et al. (n.d.). Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source. PMC. [Link]

• Yoshimura, T., et al. (n.d.). Acid-Catalyzed Hydrolysis and Intramolecular Cyclization of N-Cyano Sulfoximines for the Synthesis of Thiadiazine 1-Oxides. PMC. [Link]

• Wikipedia. (n.d.). N-Methylaniline. [Link]

• EGUsphere. (n.d.). Acid-catalyzed hydrolysis kinetics of organic hydroperoxides: Computational strategy and structure-activity relationship. [Link]

• OSHA. (n.d.). N,N-Dimethylaniline Method no.: PV2064. [Link]

• NIH. (2021, October 26). Quantification of aniline and N-methylaniline in indigo. [Link]

• Publisso. (2025, August 8). N‐Methylaniline. [Link]

• Master Organic Chemistry. (2014, November 19). Cleavage Of Ethers With Acid. [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of N-alkoxy amines and hydroxylamines via the iridium-catalyzed transfer hydrogenation of oximes. [Link]

• Springer. (2023, January 2). Selective mono-N-methylation of amines using methanol as the methylated reagent over heterogeneous Ni catalysts. [Link]

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Optimization of Buchwald-Hartwig amination with fluorinated anilines.

Welcome to the Advanced Catalysis Support Center. As a Senior Application Scientist, I frequently consult with researchers who have hit a wall when attempting Buchwald-Hartwig aminations with fluorinated anilines (such as pentafluoroaniline or trifluoromethylanilines).

The strong electron-withdrawing nature of fluorine severely depletes the nucleophilicity of the amine's nitrogen lone pair. This fundamental electronic deficiency disrupts the standard catalytic cycle, often leading to stalled reactions, rapid catalyst deactivation (palladium black formation), or off-target side reactions like hydrodehalogenation.

This technical guide is designed to provide you with field-proven troubleshooting strategies, mechanistic insights, and a self-validating experimental protocol to successfully couple these highly deactivated substrates.

Mechanistic Bottlenecks: Why Fluorinated Anilines Fail

To troubleshoot effectively, we must first understand where the reaction fails. In a standard Buchwald-Hartwig amination, the oxidative addition of the aryl halide to the Pd(0) species is typically fast. However, with fluorinated anilines, the subsequent amine coordination step becomes the kinetic bottleneck[1]. If the amine coordinates too slowly, the highly reactive Pd(II) intermediate is left vulnerable to decomposition pathways.

Catalytic cycle of Buchwald-Hartwig amination highlighting the fluorinated aniline bottleneck.

Troubleshooting Guide & FAQs

Q1: My reaction with pentafluoroaniline stalls at 20% conversion. How do I force the reaction to completion? Causality & Solution: As shown in the diagram above, pentafluoroaniline is an exceptionally poor nucleophile. When amine coordination is sluggish, the active Pd catalyst decays. To overcome this, you must shift to a highly active, sterically demanding dialkylbiarylphosphine ligand like BrettPhos or tBuBrettPhos [2]. Density Functional Theory (DFT) calculations reveal that while ligands like RuPhos facilitate oxidative addition, BrettPhos specifically lowers the activation barrier for the rate-limiting steps associated with primary amines, accelerating both coordination and reductive elimination while preventing the formation of dormant bis-amine Pd complexes[1][2].

Q2: I am isolating significant amounts of the reduced aryl halide (hydrodehalogenation) instead of my desired C-N product. What is causing this? Causality & Solution: Hydrodehalogenation is a classic symptom of a starved catalytic cycle. When the fluorinated aniline fails to coordinate quickly, the Pd(II) intermediate extracts a hydride from the solvent, the ligand, or an alkoxide base (like NaOtBu) via β-hydride elimination.

• Action: Switch your base. Avoid alkoxides and use inorganic bases like K₃PO₄ or Cs₂CO₃ [3]. Furthermore, run the reaction at a higher concentration (0.5 M to 1.0 M) to kinetically force the collision between the Pd(II) complex and the weakly nucleophilic aniline.

Q3: My fluorinated aniline is highly acidic (pKa < 15). Does this change my base requirement? Causality & Solution: Yes. Highly fluorinated anilines have significantly lower pKa values than standard anilines. Strong bases (e.g., LHMDS, NaOtBu) can prematurely deprotonate the aniline before it coordinates to the palladium center, forming an anionic amide[4]. This can lead to insoluble aggregates or trigger uncatalyzed Nucleophilic Aromatic Substitution (SNAr) if your aryl halide is electron-deficient[4].

• Action: Utilize a milder, insoluble base like milled K₃PO₄ to ensure deprotonation occurs synchronously with metal coordination. Alternatively, weak soluble amine bases (like Et₃N) can be utilized if a water-assisted mechanism is employed to aid in N-H heterolysis[5].

Quantitative Optimization Matrix

The following table summarizes the causal relationship between catalyst/base selection and reaction yield when coupling 4-chlorotoluene with pentafluoroaniline.

Ligand	Base	Solvent	Temp (°C)	Yield (%)	Causality / Observation
BINAP	NaOtBu	Toluene	100	<10	Sluggish amine coordination; rapid Pd black precipitation.
XPhos	Cs₂CO₃	Dioxane	100	35	Moderate conversion; competing hydrodehalogenation observed.
RuPhos	LHMDS	THF	85	60	Good coordination, but reductive elimination becomes rate-limiting[1].
BrettPhos	NaOtBu	t-AmOH	100	88	Optimal steric bulk accelerates reductive elimination[2].
tBuBrettPhos	K₃PO₄	t-AmOH	100	>95	Prevents bis-arylation; ideal for highly deactivated anilines.

Self-Validating Experimental Protocol

To ensure reproducibility, this step-by-step methodology incorporates built-in visual and chemical checkpoints. This protocol describes the coupling of an aryl chloride with pentafluoroaniline using a 3rd-generation (G3) palladacycle precatalyst.

Step 1: Preparation of the Precatalyst Solution

• Inside an argon-filled glovebox, weigh 2.0 mol% of tBuBrettPhos Pd G3 precatalyst and 2.0 mol% of tBuBrettPhos ligand into an oven-dried 8 mL reaction vial.

• Causality Check: Using a G3 precatalyst ensures the quantitative generation of the active monoligated Pd(0) species upon mild base activation. Maintaining a strict 1:1 Pd-to-ligand ratio prevents the formation of catalytically dormant PdL₂ species.

Step 2: Reagent Assembly

• Add the aryl chloride (1.0 equiv, 1.0 mmol) and pentafluoroaniline (1.2 equiv, 1.2 mmol) to the vial.

• Add finely milled, anhydrous K₃PO₄ (2.0 equiv, 2.0 mmol).

• Validation Check: Ensure the K₃PO₄ is a fine powder. Granular K₃PO₄ has a low surface area, which will stall the solid-liquid deprotonation step and lead to catalyst death.

Step 3: Reaction Initiation & Visual Validation

• Add 2.0 mL of anhydrous tert-amyl alcohol (t-AmOH).

• Seal the vial with a PTFE-lined septum cap, remove it from the glovebox, and place it in a pre-heated aluminum block at 100 °C.

• Validation Check: Stir vigorously (1000 rpm). Within 5–10 minutes, the solution should transition from a pale yellow to a deep red/orange homogeneous mixture (with suspended base salts). A rapid shift to an opaque black color indicates catalyst decomposition (Pd black), likely due to oxygen ingress or wet solvent.

Step 4: Quench & Isolation

• After 12 hours, cool the reaction to room temperature.

• Quench the reaction by diluting with ethyl acetate (5 mL) and filtering the mixture through a short pad of Celite to remove inorganic salts and precipitated palladium[4].

• Concentrate the filtrate under reduced pressure and purify the crude product via flash column chromatography on silica gel[4].

References

• Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. National Library of Medicine (NIH).
• A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides. American Chemical Society (ACS).
• Application Notes and Protocols for Buchwald-Hartwig Amination of 5-Chloro-2-fluoropyridin-3. BenchChem.
• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD-HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Purdue University.
• Aryl Amination with Soluble Weak Base Enabled by a Water-Assisted Mechanism. Amazon AWS (Hosted Publication).

Sources

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Technical Support Center: Synthesis of N-Methoxy-1,3-Oxazinane Nucleic Acids (MOANAs)

Target Audience: Researchers, Scientists, and Drug Development Professionals

Welcome to the MOANA Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the unique stereochemical and thermodynamic challenges associated with N-Methoxy-1,3-oxazinane nucleic acids. MOANAs offer a configurationally flexible backbone that allows for the 1[1]. However, their synthesis requires precise control over electronic effects and pH-dependent equilibria.

Troubleshooting & FAQs

Q1: My MOANA scaffold degrades during the detritylation step of automated DNA synthesis. How can I prevent this?

Root Cause: The N-methoxy-1,3-oxazinane ring is highly susceptible to acid-catalyzed hydrolysis. The standard detritylation step utilizes 3% trichloroacetic acid (TCA) or dichloroacetic acid (DCA), which can prematurely open the oxazinane ring[2]. Solution & Causality:

• Strict Anhydrous Conditions: Hydrolysis requires water. Ensure your detritylation reagents are strictly anhydrous to keep the equilibrium favored toward the intact oxazinane[2].

• Electronic Protection Strategy: Utilize a 2[2]. Kinetic analysis yields a Hammett reaction constant of ρ=−1.40 , indicating that electron-withdrawing groups slow hydrolysis. During chain assembly, the benzoyloxy group acts as a strong electron-withdrawing group, stabilizing the ring against the acidic detritylation environment[2].

Q2: Why is the protecting group removal so efficient during ammonolysis if the ring is stabilized?

Root Cause & Causality: This is a self-validating feature of the protecting group design. During conventional ammonolysis, the benzoyl ester is cleaved, converting the electron-withdrawing para-benzoyloxy substituent into a strongly electron-donating para-hydroxyl (phenoxide) group. This electronic switch drastically accelerates the hydrolysis of the protecting group in the aqueous ammonia, cleanly releasing the naked (2R,3S)-4-(methoxyamino)butane-1,2,3-triol scaffold[2].

Q3: My post-synthetic "base-filling" reaction with 5-formyluracil yields very low incorporation compared to 9-formyl-9-deazaadenine. Why?

Root Cause: The base-filling reaction is under thermodynamic control, not kinetic control. Solution & Causality: At pH 5.5, the formation of the N-methoxy-1,3-oxazinane is readily reversible. The equilibrium is driven forward only if the resulting nucleobase analogue can form stable 3[3]. 9-formyl-9-deazaadenine provides a large surface area for base stacking and a full array of hydrogen bond donors/acceptors, shifting the equilibrium toward the cyclized MOANA nucleotide. Conversely, 5-formyluracil lacks sufficient stacking ability, leaving the equilibrium favoring the dissociated state[3].

Q4: How do I permanently lock the incorporated nucleobase after the base-filling reaction?

Solution: Quench the reaction by adjusting the pH to 7.0. While oxazinane formation and hydrolysis are dynamic at pH 5.5, the acid-catalyzed hydrolysis becomes impractically slow at neutral pH, effectively trapping the incorporated nucleobase in its functional conformation[3].

Experimental Protocols

Protocol A: Automated Solid-Phase Synthesis of the MOANA Scaffold

• Preparation: Dissolve the 4-(benzoyloxy)benzylidene protected (2R,3S)-4-(methoxyamino)butane-1,2,3-triol phosphoramidite building block in anhydrous acetonitrile[2].

• Coupling & Detritylation: Execute standard automated DNA synthesis. Critical Step: Ensure the detritylation reagent (e.g., 3% TCA in dichloromethane) is strictly anhydrous to prevent premature oxazinane hydrolysis[2].

• Cleavage & Deprotection: Treat the solid support with concentrated aqueous ammonia at 55 °C for 16 hours. This step cleaves the oligo, removes standard protecting groups, and triggers the electronic switch that sheds the benzaldehyde protecting group[2].

• Purification: Isolate the naked, water-soluble MOANA scaffold via RP-HPLC.

Protocol B: Post-Synthetic Base-Filling Reaction

• Annealing: Dissolve the naked MOANA scaffold in 100 mM triethylammonium acetate (TEAA) buffer adjusted to pH 5.0 - 5.5[3].

• Aldehyde Addition: Add the desired aromatic aldehyde (e.g., 9-formyl-9-deazaadenine) to a final concentration of 500 μM[3].

• Equilibration: Incubate the mixture at 23 °C to 55 °C for 24–48 hours. Note: Temperature depends on the melting temperature ( Tm​ ) of the specific hairpin or duplex being formed[1][3].

• Quenching: Adjust the solution to pH 7.0 using dilute NaOH or a high-pH buffer to kinetically lock the N-methoxy-1,3-oxazinane ring[3].

Quantitative Data Summaries

The following table summarizes the thermodynamic stability and incorporation efficiency of various aldehyde nucleobase analogues during the base-filling step at pH 5.5[3].

Aldehyde Analogue	Structural Feature	Base Stacking Ability	H-Bonding Capability	Incorporation Affinity (pH 5.5)
9-Formyl-9-deazaadenine	Purine analogue	High	Strong (Donors/Acceptors)	High ( Kd​ in low μ M range)
5-Formyluracil	Pyrimidine analogue	Low	Moderate	Low
Indole-3-carbaldehyde	Indole ring	Moderate	Poor	Low

Pathway Visualizations

Workflow for the synthesis and post-synthetic base-filling of MOANA oligonucleotides.

Mechanistic pathway of reversible N-methoxy-1,3-oxazinane formation and stabilization.

References

• Afari, M. N. K., Virta, P., & Lönnberg, T. (2022). N-Methoxy-1,3-oxazinane nucleic acids (MOANAs) – a configurationally flexible backbone modification allows post-synthetic incorporation of base moieties. Organic & Biomolecular Chemistry.[Link]

• Afari, M. N. K., et al. (2025). Improved Synthesis Strategy for N‐Methoxy‐1,3‐oxazinane Nucleic Acids (MOANAs). Chemistry - A European Journal (UTUPub).[Link]

• Afari, M. N. K., et al. (2023). Watson‐Crick Base Pairing of N‐Methoxy‐1,3‐Oxazinane (MOANA) Nucleoside Analogues within Double‐Helical DNA. ChemBioChem (PMC).[Link]

Sources

• 1. N-Methoxy-1,3-oxazinane nucleic acids (MOANAs) – a configurationally flexible backbone modification allows post-synthetic incorporation of base moieties - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. utupub.fi [utupub.fi]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H and ¹⁹F NMR Analysis of 3-(difluoromethyl)-N-methoxy-N-methylaniline

Introduction: In the landscape of modern drug discovery, the incorporation of fluorine into lead compounds is a cornerstone strategy for modulating metabolic stability, lipophilicity, and binding affinity.[1] It is estimated that over 20% of all pharmaceuticals contain fluorine, making robust analytical characterization of fluorinated intermediates and final APIs not just a regulatory necessity, but a critical step in the development pipeline.[1] The compound 3-(difluoromethyl)-N-methoxy-N-methylaniline represents a quintessential example of a fluorinated building block. Its precise structural confirmation and purity assessment are paramount.

This guide provides an in-depth analysis of this molecule using Nuclear Magnetic Resonance (NMR) spectroscopy, focusing on both the ¹H and ¹⁹F nuclei. We will explore the causality behind experimental choices, present a detailed protocol, and interpret the resulting spectra. Furthermore, we will objectively compare the capabilities of NMR with orthogonal analytical techniques like liquid chromatography-mass spectrometry (LC-MS) to provide a holistic analytical strategy for researchers in drug development.

Part 1: Definitive Structural Elucidation with ¹H and ¹⁹F NMR

NMR spectroscopy stands as the gold standard for the unambiguous determination of molecular structure. For organofluorine compounds, the synergy between proton (¹H) and fluorine (¹⁹F) NMR provides a level of analytical certainty that is difficult to achieve with other methods. The ¹⁹F nucleus is particularly well-suited for NMR analysis due to its 100% natural abundance, high gyromagnetic ratio (making it highly sensitive), and a vast chemical shift range that minimizes the likelihood of signal overlap, a common challenge in ¹H NMR.[2][3]

Experimental Protocol: Acquiring High-Fidelity NMR Data

The quality of an NMR spectrum is fundamentally dependent on a well-designed acquisition protocol. The following steps outline a robust procedure for analyzing 3-(difluoromethyl)-N-methoxy-N-methylaniline.

1. Sample Preparation:

• Analyte & Solvent: Accurately weigh approximately 5-10 mg of the analyte. The choice of solvent is critical; Deuterated chloroform (CDCl₃) is an excellent first choice due to its ability to dissolve a wide range of organic compounds and its relatively clean spectral window.
• Internal Standard: For chemical shift referencing, Tetramethylsilane (TMS) is added for ¹H NMR (δ 0.00 ppm). For ¹⁹F NMR, a common external reference is trifluorotoluene (C₆H₅CF₃) at δ -63.72 ppm, though modern spectrometers can perform a software-based calibration.[4]
• Procedure: Dissolve the analyte and standard in ~0.6 mL of CDCl₃ in a clean, dry vial before transferring the solution to a high-precision 5 mm NMR tube.

2. Spectrometer Setup & Acquisition:

• Instrumentation: A high-field NMR spectrometer (≥400 MHz for ¹H) equipped with a broadband probe capable of observing both ¹H and ¹⁹F frequencies is required.
• Tuning and Matching: The probe must be tuned to the resonance frequencies of ¹H and ¹⁹F to ensure maximum signal transmission.
• Key ¹H Acquisition Parameters:
• Pulse Angle: A 30° pulse is often used for quantitative measurements to ensure full relaxation between scans, while a 90° pulse maximizes signal for routine spectra.[5]
• Relaxation Delay (d1): Set to at least 5 times the longest T1 relaxation time of the protons in the molecule (typically 2-5 seconds for small molecules). A longer delay of 60 seconds may be used to ensure full confidence in integration accuracy for quantitative NMR (qNMR).[5]
• Acquisition Time (at): Typically 1-2 seconds, ensuring good data point resolution.
• Number of Scans (ns): 8 to 16 scans are usually sufficient to achieve an excellent signal-to-noise ratio (S/N).
• Key ¹⁹F Acquisition Parameters:
• Decoupling: For a standard ¹⁹F spectrum, proton decoupling is often applied to simplify the spectrum by removing ¹H-¹⁹F coupling. However, for this molecule, the coupled spectrum is highly informative.
• Spectral Width: The chemical shift range for fluorine is very large.[3] A spectral width of at least 250 ppm is a safe starting point to ensure all signals are captured.
• Relaxation Delay & Scans: Similar principles as ¹H NMR apply, though ¹⁹F relaxation times can vary.

Spectral Analysis: Decoding the Structure

The true power of NMR lies in the detailed interpretation of chemical shifts, signal multiplicities (splitting patterns), and coupling constants.

Expected ¹H NMR Spectrum (400 MHz, CDCl₃):

• Aromatic Protons (δ ~6.8-7.4 ppm): The four protons on the benzene ring will appear as a series of complex multiplets. Their exact shifts and splitting patterns are influenced by the electron-donating N(OCH₃)CH₃ group and the electron-withdrawing CHF₂ group.

• Difluoromethyl Proton (CHF₂, δ ~6.6 ppm, t, ²JHF ≈ 56 Hz): This is a key diagnostic signal. The proton is split into a triplet by the two adjacent, magnetically equivalent fluorine atoms (n+1 rule, where n=2). The large two-bond coupling constant (²JHF) is characteristic of geminal H-F coupling.[6]

• Methoxy Protons (OCH₃, δ ~3.7 ppm, s): These three protons will appear as a sharp singlet as there are no adjacent protons to couple with.

• N-Methyl Protons (NCH₃, δ ~3.2 ppm, s): Similar to the methoxy protons, these will also appear as a sharp singlet. In some N-methoxy-N-methyl benzamides, restricted rotation around the C-N amide bond can lead to peak broadening or even the appearance of two distinct signals (rotamers) at room temperature.

Expected ¹⁹F NMR Spectrum (376 MHz, CDCl₃):

• Difluoromethyl Fluorines (CHF₂, δ ~ -90 to -94 ppm, d, ²JHF ≈ 56 Hz): This is the most informative signal in the ¹⁹F spectrum. The two equivalent fluorine atoms are split into a doublet by the single geminal proton. The chemical shift is typical for a difluoromethyl group attached to an aromatic system.[6] The observation of this doublet confirms the presence of the CHF₂ moiety.

Data Summary and Visualization

A clear summary of the expected NMR data is essential for rapid verification.

Assignment	Nucleus	Expected δ (ppm)	Multiplicity	Coupling Constant (J, Hz)
Aromatic	¹H	6.8 - 7.4	m (multiplet)	-
CHF₂	¹H	~6.6	t (triplet)	²JHF ≈ 56
OCH₃	¹H	~3.7	s (singlet)	-
NCH₃	¹H	~3.2	s (singlet)	-
CHF₂	¹⁹F	-90 to -94	d (doublet)	²JHF ≈ 56

To visualize the key interaction that defines the structure, we can illustrate the spin-spin coupling between the geminal proton and fluorine atoms.

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• 2. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
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Comparative Reactivity of Fluorinated vs. Non-Fluorinated N-Methylanilines: A Comprehensive Guide

As a Senior Application Scientist in medicinal chemistry and advanced materials, I frequently guide research teams through the nuanced behavioral shifts that occur when transitioning from non-fluorinated N-methylanilines to their fluorinated analogs. The strategic incorporation of fluorine into aromatic systems is a cornerstone technique to modulate pharmacokinetics, metabolic stability, and chemical reactivity.

This guide provides an objective, data-driven comparison of their reactivity profiles, underlying electronic mechanisms, and field-validated experimental protocols for empirical assessment.

Electronic and Steric Fundamentals: The Mechanistic "Why"

The reactivity of N-methylanilines is primarily dictated by the electron density localized on the secondary amine nitrogen and the delocalized density across the aromatic ring. Introducing highly electronegative fluorine atoms fundamentally alters this electronic landscape.

• Inductive vs. Resonance Effects: Fluorine exerts a strong electron-withdrawing inductive effect (-I) and a weak electron-donating resonance effect (+M). In N-methylanilines, the -I effect dominates, pulling electron density away from the nitrogen lone pair[1].

• Basicity and Nucleophilicity: The pKa of the conjugate acid of non-fluorinated N-methylaniline is approximately 4.85[2]. Fluorination significantly reduces this pKa. For instance, a para-fluoro substituent possesses a positive Hammett constant ( σp​ = +0.06), indicating a net electron-withdrawing nature that lowers the pKa and attenuates the amine's nucleophilicity[1].

• Polyfluorination: Multiple fluorine substitutions, such as in 2,4,5-trifluoro-N-methylaniline, drastically compound the electron-withdrawing effect. This severely depresses the amine's nucleophilicity while simultaneously activating the aromatic ring toward nucleophilic aromatic substitution (SNAr) by external nucleophiles[3].

Logical pathway illustrating how fluorination attenuates the nucleophilicity of N-methylanilines.

Comparative Performance in Synthetic Workflows

Understanding the altered reactivity of fluorinated N-methylanilines is critical when designing synthetic routes or late-stage functionalizations.

Aza-Michael Additions & SNAr

Non-fluorinated N-methylanilines react readily with standard Michael acceptors. In contrast, fluorinated analogs often require harsher conditions or specialized activation to overcome their reduced nucleophilicity. For example, driving the aza-Michael addition of deactivated anilines often requires hyperbaric conditions or the use of highly polar, hydrogen-bond donating fluorinated solvents like hexafluoroisopropanol (HFIP) to activate the electrophile[4].

Transition-Metal Catalyzed Cross-Coupling

In transition-metal catalysis, the attenuated Lewis basicity of fluorinated N-methylanilines can slow down oxidative addition or transmetalation steps. However, they can still be highly effective substrates under optimized conditions. In copper-catalyzed C–C cross-couplings, ortho-fluorinated N-methylanilines are well-tolerated, selectively furnishing quaternary carbon centers at the para-position of the aryl ring in good yields[5].

Metabolic Stability & Pharmacokinetics

In drug development, fluorination of the N-methylaniline scaffold is frequently employed as a bioisostere to block cytochrome P450-mediated aromatic hydroxylation[6]. However, researchers must be cautious: while ring oxidation is blocked, the enzymes responsible for the metabolism of 4-fluoro-N-methylaniline (primarily the CYP450 system) can still facilitate rapid N-demethylation[6]. Furthermore, the altered lipophilicity ( logP ) must be carefully managed to prevent off-target binding.

Quantitative Data Summary

Parameter	N-Methylaniline	4-Fluoro-N-methylaniline	2,4,5-Trifluoro-N-methylaniline
Experimental/Predicted pKa	4.85[2]	~4.20 (Estimated)	< 3.00 (Estimated)
Hammett Constant ( σ )	0.00 (Reference)	+0.06 (para-F)[1]	Multiple + σ effects
Relative Nucleophilicity	High (Standard)	Moderate (Attenuated)	Low (Highly Attenuated)
Aromatic Ring Reactivity	Electron-rich	Moderately deactivated	Highly activated toward SNAr[3]
Primary Utility	General synthesis	Bioisostere, CYP450 blocking	Advanced materials, specific SNAr

Validated Experimental Protocols

To ensure scientific integrity, comparative assessments of these compounds must be empirically validated. Below are self-validating protocols designed to quantify their reactivity differences.

Protocol 1: Kinetic Assessment of Nucleophilicity via UV-Vis Spectroscopy

Objective: To quantitatively compare the reaction rates of fluorinated vs. non-fluorinated N-methylanilines with a common electrophile (e.g., 2,4-dinitrofluorobenzene). Causality & Design Choice: We employ pseudo-first-order conditions by utilizing a vast molar excess of the amine nucleophile. This deliberate choice simplifies the rate law, ensuring that the concentration of the amine remains effectively constant. Consequently, the observed rate constant ( kobs​ ) becomes directly proportional to the intrinsic nucleophilicity of the aniline, allowing for an unambiguous comparative analysis.

• Preparation: Prepare a 1.0×10−4 M stock solution of 2,4-dinitrofluorobenzene in anhydrous acetonitrile. Prepare 0.1 M to 0.5 M stock solutions of the respective N-methylanilines.

• Thermostatic Control: Transfer 2.0 mL of the amine solution into a quartz cuvette and equilibrate to exactly 25.0 ± 0.1 °C in a thermostated UV-Vis spectrophotometer. Temperature control is critical as kinetic rates are highly temperature-dependent.

• Initiation: Inject 50 µL of the electrophile stock solution into the cuvette and rapidly mix.

• Monitoring: Monitor the formation of the substitution product by measuring the absorbance at its λmax​ (typically around 380-400 nm) over time.

• Data Extraction: Plot ln(A∞​−At​) versus time to extract the pseudo-first-order rate constant ( kobs​ ). Plotting kobs​ against amine concentration yields the second-order rate constant ( k2​ ), representing absolute nucleophilicity.

Step-by-step kinetic assessment workflow to quantify relative nucleophilicity.

Protocol 2: pKa Determination via Potentiometric Titration

Objective: To measure the thermodynamic basicity of the conjugate acids. Causality & Design Choice: Because kinetic nucleophilicity is heavily influenced by thermodynamic basicity, establishing the pKa provides the mechanistic rationale for the kinetic data. If the fluorinated analogs exhibit poor aqueous solubility, a co-solvent system (e.g., water/methanol) is used, applying a Yasuda-Shedlovsky extrapolation to determine the true aqueous pKa.

• Standardization: Calibrate the pH electrode using standard buffer solutions (pH 4.01, 7.00, 10.01) at 25 °C.

• Sample Prep: Dissolve 1.0 mmol of the N-methylaniline in 50 mL of a 0.1 M KCl aqueous solution (or appropriate co-solvent mixture) to maintain a constant ionic strength.

• Acidification: Add a slight excess of standardized 0.1 M HCl to fully protonate the amine.

• Titration: Titrate the solution with standardized 0.1 M NaOH using an automated titrator, adding titrant in 0.05 mL increments near the equivalence point.

• Analysis: Determine the half-equivalence point from the first derivative of the titration curve. The pH at the half-equivalence point equals the pKa of the conjugate acid[1].

References

• Buy 2,4,5-Trifluoro-N-methylaniline | 256412-92-7 - Smolecule Smolecule
• Reactivity comparison between 4-Fluoro-2-methoxy-N-methylaniline and its non-fluorin
• Copper-Catalyzed C–C Cross-Couplings of Tertiary Alkyl Halides with Anilines Enabled by Cyclopropenimine-Based Ligands Journal of the American Chemical Society
• Benefits of a Dual Chemical and Physical Activation: Direct aza-Michael Addition of Anilines Promoted by Solvent Effect under High Pressure The Journal of Organic Chemistry
• Quantification of Molecular Basicity for Amines: a Combined Conceptual Density Functional Theory and Information-Theoretic Approach Scientific Reports (via PKU)
• Metabolism of Fluorine-Containing Drugs Annual Reviews

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Navigating the Fragmentation Maze: A Comparative Guide to the Mass Spectrometry of 3-(difluoromethyl)-N-methoxy-N-methylaniline

For researchers and professionals in drug development and chemical analysis, understanding the structural nuances of novel compounds is paramount. Mass spectrometry stands as a cornerstone technique for this purpose, offering profound insights into molecular weight and structure through the analysis of fragmentation patterns. This guide provides an in-depth comparative analysis of the expected mass spectrometry fragmentation of 3-(difluoromethyl)-N-methoxy-N-methylaniline, a compound of interest due to its unique structural motifs. We will explore the predicted fragmentation pathways under both hard (Electron Ionization) and soft (Electrospray Ionization) ionization techniques, offering a predictive framework for its characterization and distinguishing it from related analogues.

The Analytical Challenge: Unraveling a Multifaceted Molecule

3-(difluoromethyl)-N-methoxy-N-methylaniline incorporates several key functional groups that influence its behavior in a mass spectrometer: an aniline core, a difluoromethyl substituent on the aromatic ring, and an N-methoxy-N-methyl (Weinreb amide-like) moiety. Each of these features presents a distinct signature in the fragmentation pattern, and their interplay dictates the overall spectral appearance. This guide will dissect these influences to provide a clear, predictive analysis.

Electron Ionization (EI) Mass Spectrometry: A High-Energy Interrogation

Electron Ionization (EI) is a high-energy technique that typically induces extensive fragmentation, providing a detailed structural fingerprint of the analyte.[1][2] For 3-(difluoromethyl)-N-methoxy-N-methylaniline, we can anticipate a complex EI spectrum with several key fragmentation pathways.

Aromatic amines, such as anilines, are known to produce intense molecular ion peaks, which is a significant advantage for determining the molecular weight.[1] The fragmentation of anilines often involves the loss of a hydrogen atom, followed by the expulsion of a neutral hydrogen cyanide (HCN) molecule.[1][3]

Predicted Key Fragmentations under EI:

• α-Cleavage: The most prominent fragmentation for many amines is α-cleavage, the breaking of a carbon-carbon bond adjacent to the nitrogen atom.[4] For N,N-dimethylaniline, a significant peak is observed at m/z 120, corresponding to the loss of a hydrogen radical.[5] For our target molecule, we can predict a similar loss of a hydrogen or methyl radical from the N-methyl group.

• N-O Bond Cleavage: The N-methoxy group introduces a weaker N-O bond, which is susceptible to cleavage. This would lead to the loss of a methoxy radical (•OCH3) or a methoxy cation.

• Influence of the Difluoromethyl Group: The electron-withdrawing nature of the difluoromethyl group will influence the stability of the aromatic ring and adjacent bonds. Fragmentation may involve the loss of a fluorine atom or the entire CHF2 group. The fragmentation of fluorinated aromatic compounds can be complex, sometimes involving rearrangements.[6]

• Amide-like Cleavage: The N-methoxy-N-methylamino moiety bears resemblance to a Weinreb amide. Amides are known to undergo cleavage at the N-CO bond.[7][8] In this case, cleavage of the N-C(aromatic) bond is a plausible pathway.

The following table summarizes the predicted significant fragment ions for 3-(difluoromethyl)-N-methoxy-N-methylaniline under EI-MS.

Predicted m/z	Proposed Fragment Structure/Loss	Fragmentation Pathway
188	[M]+• (Molecular Ion)	Ionization of the parent molecule
173	[M - CH3]+	α-cleavage, loss of a methyl radical
157	[M - OCH3]+	Cleavage of the N-O bond
137	[M - CHF2]+	Cleavage of the C-C bond to the difluoromethyl group
120	[C7H6F2N]+	Cleavage of the N-O and N-C bonds
109	[C6H4F2]+•	Loss of the N(CH3)OCH3 group
77	[C6H5]+	Phenyl cation from further fragmentation

Visualizing EI Fragmentation:

Caption: Predicted Electron Ionization (EI) fragmentation pathways.

Electrospray Ionization (ESI) Mass Spectrometry: A Gentler Approach

In contrast to EI, Electrospray Ionization (ESI) is a soft ionization technique that typically results in the formation of a protonated molecule, [M+H]+, with minimal in-source fragmentation.[9][10] This is particularly useful for confirming the molecular weight of the analyte. To induce fragmentation in ESI, tandem mass spectrometry (MS/MS) is employed, where the [M+H]+ ion is isolated and subjected to collision-induced dissociation (CID).[11]

Predicted Key Fragmentations under ESI-MS/MS:

The fragmentation of the protonated molecule [M+H]+ (m/z 189) is expected to be more controlled than under EI conditions. The primary fragmentation pathways will likely involve the loss of neutral molecules from the protonated parent ion.

• Loss of Methanol: A common fragmentation pathway for protonated N-methoxy compounds is the loss of a neutral methanol (CH3OH) molecule.

• Loss of Formaldehyde: The N-methoxy-N-methyl group can also facilitate the loss of formaldehyde (CH2O).

• Cleavage of the N-N Bond: While not present in this molecule, for compounds with N-N bonds, this is a common cleavage site. In our case, the analogous N-O bond cleavage is also expected.

• Loss of Difluoromethane: The protonated molecule could potentially lose a neutral difluoromethane (CH2F2) molecule, although this is generally less common than losses from the more labile N-alkoxy group.

The following table summarizes the predicted significant fragment ions for 3-(difluoromethyl)-N-methoxy-N-methylaniline under ESI-MS/MS of the [M+H]+ ion.

Precursor Ion (m/z)	Predicted Product Ion (m/z)	Proposed Neutral Loss
189	157	CH3OH
189	142	H2O + CH3
189	137	CHF2H
189	120	CH3OH + H2O

Visualizing ESI-MS/MS Fragmentation:

Caption: Predicted ESI-MS/MS fragmentation of the [M+H]+ ion.

Comparative Analysis: Distinguishing Features and Alternative Techniques

The key to effective structural elucidation is not just predicting fragmentation but also understanding how it compares to other analytical approaches and similar molecules.

EI vs. ESI: A Tale of Two Techniques

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI-MS/MS)
Ionization Energy	High (typically 70 eV)	Low (soft ionization)
Molecular Ion	Often present and intense for aromatic compounds	Protonated molecule [M+H]+ is the base peak
Fragmentation	Extensive, provides a detailed fingerprint	Controlled, targeted fragmentation of the precursor ion
Information Provided	Detailed structural information from fragments	Confirms molecular weight and reveals key neutral losses
Best Suited For	Structure elucidation of unknown volatile compounds	Analysis of less volatile or thermally labile compounds, confirmation of molecular weight

Comparison with Structural Analogues

The fragmentation pattern of 3-(difluoromethyl)-N-methoxy-N-methylaniline can be powerfully contextualized by comparing it to its non-fluorinated counterpart, N-methoxy-N-methylaniline. The presence of the difluoromethyl group is expected to:

• Shift the Molecular Ion: The molecular ion will be shifted by the mass of the CHF2 group minus the mass of a hydrogen atom.

• Introduce New Fragmentation Pathways: The loss of fluorine or CHF2 will be unique to the fluorinated compound.

• Influence Fragment Stabilities: The electron-withdrawing nature of the CHF2 group may alter the relative abundances of certain fragment ions compared to the non-fluorinated analogue.

For a definitive analysis, running a comparative experiment with both compounds under identical conditions is the gold standard.

Experimental Protocols: A Blueprint for Analysis

To acquire the mass spectral data discussed in this guide, the following experimental setups are recommended.

Protocol 1: Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI)

This method is ideal for the analysis of volatile and thermally stable compounds like 3-(difluoromethyl)-N-methoxy-N-methylaniline.

• Sample Preparation: Prepare a 1 mg/mL stock solution of the analyte in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate). Perform serial dilutions to a final concentration of 1-10 µg/mL.

• GC Conditions:

  • Injector: Split/splitless, operated in splitless mode at 250 °C.

  • Column: A standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Program: Initial temperature of 70 °C for 2 minutes, ramp at 15 °C/min to 280 °C, and hold for 5 minutes.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 40 to 400.

Visualizing the GC-MS Workflow:

Caption: A typical workflow for GC-MS analysis with EI.

Protocol 2: Liquid Chromatography-Mass Spectrometry (LC-MS) with Electrospray Ionization (ESI)

This method is suitable for a broader range of compounds and is the preferred method for obtaining accurate molecular weight information.

• Sample Preparation: Prepare a 1 mg/mL stock solution in a solvent compatible with the mobile phase (e.g., methanol or acetonitrile). Dilute to a final concentration of 1-10 µg/mL in the initial mobile phase composition.

• LC Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

• MS Conditions:

  • Ion Source: Electrospray Ionization (ESI) in positive ion mode.

  • Capillary Voltage: 3.5 kV.

  • Nebulizing Gas: Nitrogen at a pressure of 50 psi.

  • Drying Gas Flow: 12 L/min.

  • Capillary Temperature: 325 °C.

  • MS1 Scan: Scan from m/z 100 to 500 to identify the [M+H]+ ion.

  • MS/MS: Perform data-dependent acquisition, selecting the most intense ion from the MS1 scan for CID. Use a normalized collision energy of 20-40 eV.

Conclusion: A Predictive Framework for Confident Identification

While a definitive fragmentation pattern for 3-(difluoromethyl)-N-methoxy-N-methylaniline requires empirical data, this guide provides a robust, scientifically-grounded predictive framework. By understanding the fundamental principles of mass spectrometry and the influence of the compound's unique structural features, researchers can approach the analysis of this and similar molecules with a higher degree of confidence. The comparative analysis of EI and ESI methodologies, along with detailed experimental protocols, offers a comprehensive toolkit for the structural elucidation of novel chemical entities.

References

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• Petreska Stanoeva, J., et al. (2022, May 17). ESTABLISHING MASS SPECTRAL FRAGMENTATION PATTERNS FOR THE CHARACTERIZATION OF 1,2-UNSATURATED PYRROLIZIDINE ALKALOIDS AND N-OXIDES IN BORAGINACEAE SPECIES FROM MACEDONIA USING LC-ESI-MS/MS. Retrieved from [Link]

• MassBank. (2008, October 21). MSBNK-Fac_Eng_Univ_Tokyo-JP007684. Retrieved from [Link]

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A Comparative Guide to the Purity Assessment of Synthesized 3-(difluoromethyl)-N-methoxy-N-methylaniline by High-Performance Liquid Chromatography

Introduction: The Imperative for Purity in Novel Synthesis

In the landscape of drug discovery and fine chemical synthesis, the structural integrity and purity of a novel compound are paramount. 3-(difluoromethyl)-N-methoxy-N-methylaniline, a fluorinated aniline derivative, represents a class of molecules with significant potential as intermediates in pharmaceutical and agrochemical development. The introduction of a difluoromethyl group can substantially alter a molecule's metabolic stability, lipophilicity, and binding affinity. However, these benefits are only realized if the synthesized compound is of verifiable high purity. Impurities, which can arise from starting materials, by-products, or degradation, can compromise biological activity, introduce toxicity, and invalidate research data.[1][2]

This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) with other key analytical techniques for the purity assessment of 3-(difluoromethyl)-N-methoxy-N-methylaniline. We will dissect the causality behind methodological choices, present a robust, self-validating HPLC protocol, and offer a comparative framework to empower researchers in selecting the optimal analytical strategy.

The Central Role of HPLC in Purity Determination

High-Performance Liquid Chromatography (HPLC) is widely recognized as the gold standard for the purity analysis of non-volatile and thermally sensitive small molecules, making it exceptionally well-suited for the target analyte.[3][4][5] Its precision, sensitivity, and versatility in handling a wide range of compounds are key advantages.[3][6] The fundamental principle involves separating components of a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For a molecule like 3-(difluoromethyl)-N-methoxy-N-methylaniline, a reversed-phase HPLC (RP-HPLC) method is the logical starting point.

Causality Behind the Choice of RP-HPLC: The target molecule possesses both polar (N-methoxy-N-methylamino group) and non-polar (difluoromethyl-substituted phenyl ring) characteristics. RP-HPLC, which utilizes a non-polar stationary phase (like C18) and a polar mobile phase, is ideal for separating compounds based on their hydrophobicity. The aniline derivative will be retained on the column and can be selectively eluted by gradually increasing the organic solvent concentration in the mobile phase, allowing for sharp, well-resolved peaks.

Proposed HPLC Method: A Self-Validating Protocol

A robust analytical method is one that is validated to be fit for its intended purpose.[3] The following protocol is designed based on established principles for substituted anilines and is structured for validation according to International Council for Harmonisation (ICH) guidelines.[2][7]

Step 1: HPLC System & Parameters

The selection of chromatographic parameters is a critical step driven by the physicochemical properties of the analyte.

Table 1: Proposed HPLC Method Parameters

Parameter	Recommended Condition	Rationale
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)	The octadecylsilane stationary phase provides excellent hydrophobic retention for the aniline ring system. The specified dimensions offer a good balance between resolution and analysis time.[8]
Mobile Phase	A: 0.1% Phosphoric Acid in WaterB: Acetonitrile	Phosphoric acid controls the pH to ensure the aniline nitrogen is protonated, leading to consistent peak shapes. Acetonitrile is a common organic modifier with good UV transparency and elution strength.[9]
Gradient Program	0-20 min: 30% B to 80% B20-25 min: 80% B25-30 min: 30% B (re-equilibration)	A gradient elution is necessary to elute potential impurities with a wide range of polarities and to ensure the main analyte peak is sharp and well-resolved from any closely eluting species.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing optimal efficiency without generating excessive backpressure.
Column Temperature	30 °C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times and improves peak symmetry by reducing mobile phase viscosity.[8]
Detection	UV-Vis Diode Array Detector (DAD) at 254 nm	The aromatic ring of the aniline derivative is expected to have strong UV absorbance. A DAD allows for peak purity analysis by comparing spectra across the peak.
Injection Volume	10 µL	A small injection volume minimizes the risk of column overload and peak distortion.
Diluent	Acetonitrile/Water (50:50, v/v)	This mixture ensures the analyte is fully solubilized and is compatible with the initial mobile phase conditions.

Step 2: Sample Preparation

• Stock Solution: Accurately weigh and dissolve approximately 10 mg of synthesized 3-(difluoromethyl)-N-methoxy-N-methylaniline in the diluent in a 10 mL volumetric flask to obtain a concentration of 1 mg/mL.

• Working Solution: Dilute 1 mL of the stock solution to 10 mL with the diluent to achieve a final concentration of 100 µg/mL for analysis.

Step 3: Method Validation Workflow

To ensure the method is trustworthy, it must be validated for key performance characteristics as outlined by ICH Q2(R1) guidelines.[3]

Caption: Workflow for HPLC Method Development and Validation.

• Specificity (Forced Degradation): The method's ability to exclusively measure the analyte in the presence of impurities is crucial. Forced degradation studies are performed by subjecting the analyte to stress conditions (e.g., acid, base, oxidation, heat, light) to generate potential degradation products.[10] The HPLC method must demonstrate that the main analyte peak is well-separated from any peaks generated during degradation.

• Linearity: A series of solutions of varying concentrations are analyzed to confirm that the detector response is directly proportional to the analyte concentration.[2]

• Accuracy & Precision: Accuracy is determined by spiking a sample with a known amount of analyte and measuring the recovery. Precision is assessed through repeated measurements of the same sample to check for consistency (repeatability and intermediate precision).[2][6]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): These parameters define the lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Robustness: The method's reliability is tested by deliberately making small variations in parameters like mobile phase composition, pH, and temperature.[3]

Comparative Analysis: HPLC vs. Alternative Techniques

While HPLC is the primary choice, a comprehensive purity assessment often benefits from orthogonal methods—techniques that separate compounds based on different principles.[1] This ensures that impurities not detected by one method may be found by another.

Caption: Logic for selecting complementary analytical methods.

Table 2: Comparison of Analytical Techniques for Purity Assessment

Technique	Principle	Suitability for Target Analyte	Key Advantages	Limitations
HPLC-UV	Differential partitioning between liquid mobile and solid stationary phases.	Excellent. Ideal for non-volatile, thermally labile compounds.[4]	High precision and accuracy for quantification. Robust and widely available. Stability-indicating methods are well-established.[3][6]	Provides limited structural information on its own. Unknown impurities require isolation or other techniques for identification.
Gas Chromatography (GC-FID/MS)	Partitioning between a gas mobile phase and a liquid/solid stationary phase.[11]	Conditional. Suitable only if the analyte and its impurities are volatile and thermally stable.	Excellent for analyzing volatile impurities (e.g., residual solvents).[4] High sensitivity, especially with a Mass Spec (MS) detector.[12]	High temperatures can cause degradation of thermally sensitive molecules like N-methoxy anilines.[5][13] Non-volatile impurities will not be detected.
¹⁹F NMR Spectroscopy	Nuclear spin transitions in a magnetic field.	Excellent (Orthogonal). The ¹⁹F nucleus is 100% abundant and highly sensitive.[14]	Provides both quantitative data and direct structural information about the fluorine-containing parts of the molecule.[15][16] Can identify and quantify other organofluorine impurities without needing a reference standard for each one.[17]	Lower sensitivity compared to chromatographic methods. Complex mixtures can lead to overlapping signals. Requires specialized equipment and expertise.
LC-MS	HPLC separation followed by mass spectrometry detection.	Excellent (for Identification).	Provides molecular weight data for each peak, enabling rapid identification of by-products, degradants, and other impurities.[1]	Quantification can be less accurate than HPLC-UV without isotope-labeled standards. Detector response can vary significantly between compounds.

Conclusion and Recommendations

For the routine purity assessment of synthesized 3-(difluoromethyl)-N-methoxy-N-methylaniline, a validated Reversed-Phase HPLC method is the most robust and reliable primary technique . Its high precision, suitability for non-volatile compounds, and the ability to develop stability-indicating methods make it the cornerstone of quality control for this analyte.

However, for a truly comprehensive characterization, especially during process development or for regulatory submission, an orthogonal approach is strongly recommended:

• Primary Purity & Quantification: Use the validated HPLC-UV method for routine analysis and to establish the primary purity value (e.g., % area).

• Structural Confirmation & Fluorinated Impurities: Employ ¹⁹F NMR to confirm the identity of the main component and to detect and quantify any other fluorinated impurities that may not be resolved or detected by HPLC.[15][16]

• Volatile Impurity Screening: A GC-MS analysis should be performed at least once to screen for residual solvents or volatile by-products from the synthesis.

• Impurity Identification: When unknown peaks are observed in the HPLC chromatogram, LC-MS is the ideal tool to gain molecular weight information and propose structures for these impurities.[1]

By integrating these techniques, researchers and drug development professionals can build a complete and trustworthy purity profile, ensuring the quality and safety of their synthesized compounds and the integrity of their subsequent research.

References

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• Semantic Scholar. (n.d.). Development of an LC-MS Method for 4-Fluoroaniline Determination in Ezetimibe.
• Phenomenex. (2025, June 6). HPLC vs GC: What Sets These Methods Apart.
• News. (2024, July 4). GC Vs. HPLC: A Comprehensive Comparison And Practical Applications.
• Brewer Science. (n.d.). Small Molecule Analysis Testing: HPLC vs GC.
• PubMed. (2022, February 11). Noise-Reduced Quantitative Fluorine NMR Spectroscopy Reveals the Presence of Additional Per- and Polyfluorinated Alkyl Substances in Environmental and Biological Samples When Compared with Routine Mass Spectrometry Methods.
• Semantic Scholar. (n.d.). Development of an LC-MS Method for 4-Fluoroaniline Determination in Ezetimibe.
• Beilstein Journal of Organic Chemistry. (2023, January 31). Synthesis and characterisation of new antimalarial fluorinated triazolopyrazine compounds. Retrieved from Beilstein Journal of Organic Chemistry.
• PubChem. (n.d.). 3-(Difluoromethyl)-N-methoxy-1-methyl-N-(1-methyl-2-(2,4,6-trichlorophenyl)ethyl)-1H-pyrazole-4-carboxamide.
• Google Patents. (n.d.). US6333434B1 - Preparation of trifluoromethylanilines.
• NIH. (2021, October 26). Quantification of aniline and N-methylaniline in indigo - PMC.
• Jihong. (2025, November 3). How to test purity of N Methylaniline.
• Semantic Scholar. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL.
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• ChemScene. (n.d.). 1431962-33-2 | 3-(Difluoromethoxy)-4-methoxyaniline hydrochloride.
• SIELC Technologies. (n.d.). Separation of N-Methylaniline on Newcrom R1 HPLC column.

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A Senior Application Scientist's Guide to Alternative Reagents for the Synthesis of Difluoromethylated Aromatic Compounds

Introduction: The Rising Prominence of the Difluoromethyl Group

The difluoromethyl (–CF2H) group has emerged as a crucial substituent in modern medicinal chemistry and materials science. It is often considered a lipophilic bioisostere of a hydroxyl group or, in some contexts, a thiol or hydroxymethyl group, capable of participating in hydrogen bonding while significantly altering the pharmacokinetic and physicochemical properties of a molecule. Its unique electronic properties can modulate the pKa of nearby functionalities and improve metabolic stability by blocking sites susceptible to oxidative metabolism. Consequently, the development of efficient and versatile methods for introducing the –CF2H moiety onto aromatic scaffolds is a highly active area of research.

This guide provides a comparative analysis of the leading alternative reagents for the synthesis of difluoromethylated aromatic compounds. We will move beyond a simple catalog of reagents to explore the mechanistic underpinnings, practical considerations, and the strategic rationale behind choosing a particular method. This content is designed for researchers, medicinal chemists, and process development professionals who require a deep, functional understanding of this critical transformation.

I. Mechanistic Strategies: The Three Pillars of Difluoromethylation

The contemporary approaches to aromatic difluoromethylation can be broadly classified into three categories based on the reactive nature of the difluoromethylating agent: nucleophilic, electrophilic, and radical. The choice between these strategies is dictated by the electronic nature of the aromatic substrate, the presence of sensitive functional groups, and the desired position of the –CF2H group.

Caption: Overview of the three main difluoromethylation strategies.

A successful difluoromethylation campaign hinges on matching the reagent's reactivity profile to the substrate's electronic properties.

• Nucleophilic Reagents: These reagents deliver a difluoromethyl anion equivalent ("CF2H⁻"). They are best suited for reaction with electrophilic aromatic partners, such as aryl halides or triflates, typically via transition-metal-catalyzed cross-coupling reactions.[1][2]

• Electrophilic Reagents: These reagents behave as a source of a difluoromethyl cation equivalent ("CF2H⁺") or, more commonly, generate difluorocarbene (:CF2) in situ.[3][4] They react readily with nucleophilic substrates like electron-rich arenes, phenols, and thiols.[4]

• Radical Reagents: This modern approach generates a neutral difluoromethyl radical (•CF2H), which can engage in C-H functionalization of a broad range of substrates, most notably electron-deficient heterocycles.[1][5][6] This strategy is particularly powerful for late-stage functionalization as it often does not require pre-functionalization of the aromatic ring.[5][6]

II. Comparative Analysis of Key Reagents

Here, we compare the leading reagent from each class, providing insights into their performance, operational considerations, and ideal use cases.

Nucleophilic Approach: Difluoromethyltrimethylsilane (TMSCF2H)

TMSCF2H is arguably the most common nucleophilic difluoromethyl source. It is a volatile liquid that is relatively inexpensive and accessible. Its power lies in its controlled activation to generate the reactive difluoromethyl anion.

• Mechanism of Action: TMSCF2H itself is unreactive. Activation is required, typically with a fluoride source (e.g., CsF, TBAF) or a strong base (e.g., KOtBu), to generate a transient nucleophilic "CF2H⁻" species.[2] In the context of aromatic chemistry, this species is almost always used in transition-metal-catalyzed cross-coupling reactions with aryl halides or triflates.[7]

• Causality in Protocol Design: The choice of catalyst (typically Palladium or Copper) and ligands is critical. For electron-deficient aryl halides, palladium catalysts often provide excellent results.[7] Copper-based systems may be preferred for certain substrates or to avoid palladium contamination in final compounds.[2][8] The choice of activator (fluoride vs. base) can also tune reactivity and compatibility with other functional groups.

Caption: Palladium-catalyzed cross-coupling with TMSCF2H.

Electrophilic Approach: S-(Difluoromethyl)diarylsulfonium Salts

These bench-stable, crystalline solids have become the reagents of choice for electrophilic difluoromethylation, largely replacing hazardous gaseous reagents like chlorodifluoromethane.

• Mechanism of Action: When treated with a base, sulfonium salts do not typically deliver a "CF2H⁺" cation. Instead, they serve as excellent precursors to difluorocarbene (:CF2).[4] This highly reactive intermediate can then be trapped by nucleophiles. For phenols and thiophenols, this results in O- or S-difluoromethylation to form aryl difluoromethyl ethers and thioethers, respectively.[4]

• Causality in Protocol Design: The choice of base is paramount. A non-nucleophilic base (e.g., LiOH, K2CO3) is required to deprotonate the sulfonium salt and induce carbene formation without competing in the subsequent trapping reaction. The reaction is often performed at low temperatures to control the reactivity of the difluorocarbene and improve selectivity, especially when multiple nucleophilic sites are present in the substrate.

Radical Approach: Zinc Difluoromethanesulfinate (Zn(SO2CF2H)2, DFMS)

Developed by Baran and coworkers, DFMS is a game-changing reagent for direct C-H difluoromethylation.[5][9] It is a bench-stable solid that provides a convenient source of the •CF2H radical under mild conditions.

• Mechanism of Action: In the presence of an oxidant, such as tert-butyl hydroperoxide (TBHP), DFMS undergoes a single-electron transfer to generate the difluoromethyl radical (•CF2H).[1][5] This radical can then add to electron-deficient positions of (hetero)aromatic rings in a Minisci-type reaction.[6] A key finding is that the •CF2H radical behaves as a nucleophilic radical, meaning it preferentially attacks positions that are electron-poor.[5][10]

• Causality in Protocol Design: The reaction is often run in a biphasic system (e.g., CH2Cl2/H2O) with an acid additive (e.g., TFA) to protonate the heteroaromatic substrate.[9] This protonation increases the electrophilicity of the ring, making it more susceptible to attack by the nucleophilic •CF2H radical, thereby controlling the regioselectivity and improving reaction efficiency.

Caption: Radical C-H difluoromethylation using DFMS.

III. Quantitative Performance Comparison

The following table summarizes the performance of the three representative reagents across key metrics for the difluoromethylation of a generic aromatic substrate.

Feature	TMSCF2H (Nucleophilic)	Sulfonium Salt (Electrophilic)	Zn(SO2CF2H)2 (Radical)
Typical Substrate	Aryl Halides/Triflates[7]	Phenols, Anilines, Thiophenols[4]	N-Heterocycles, Electron-Deficient Arenes[5][6]
Reaction Type	Pd or Cu-catalyzed Cross-Coupling	Base-mediated :CF2 Insertion	Oxidant-initiated Radical C-H Functionalization
Key Advantage	Good for pre-functionalized arenes	Excellent for O- and S-difluoromethylation	Powerful for late-stage C-H functionalization
Key Limitation	Requires pre-functionalization (halide)	Limited to nucleophilic substrates	Regioselectivity can be an issue for complex arenes
Typical Conditions	Pd/Cu catalyst, ligand, base, 80-120 °C	Base (e.g., LiOH), solvent (e.g., DMF), 0-25 °C	Oxidant (e.g., TBHP), acid, biphasic, rt
Functional Group Tolerance	Moderate to Good	Good	Excellent

IV. Detailed Experimental Protocols

The following protocols are illustrative examples and should be adapted and optimized for specific substrates.

Protocol 1: Pd-Catalyzed Difluoromethylation of 4-Iodoanisole using TMSCF2H

• Source: Adapted from Sanford and co-workers.[7]

• Rationale: This protocol demonstrates a standard cross-coupling approach for an electron-rich aryl iodide. A palladium catalyst with a suitable phosphine ligand is employed to facilitate the catalytic cycle.

• Procedure:

  • To an oven-dried Schlenk tube, add 4-iodoanisole (234 mg, 1.0 mmol), Pd(OAc)2 (11.2 mg, 0.05 mmol), and a suitable phosphine ligand (e.g., Xantphos, 57.8 mg, 0.1 mmol).

  • Evacuate and backfill the tube with argon (repeat 3 times).

  • Add anhydrous solvent (e.g., 1,4-dioxane, 5 mL) followed by TMSCF2H (244 mg, 2.0 mmol).

  • Add the activator, CsF (304 mg, 2.0 mmol).

  • Seal the tube and heat the reaction mixture at 100 °C for 12-24 hours, monitoring by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

  • Concentrate the filtrate and purify the residue by silica gel chromatography to yield 4-(difluoromethyl)anisole.

Protocol 2: O-Difluoromethylation of 4-Methoxyphenol using a Sulfonium Salt

• Source: Adapted from Shen and co-workers.[4]

• Rationale: This protocol illustrates the generation of difluorocarbene from a stable sulfonium salt for insertion into a phenolic O-H bond. A simple inorganic base is sufficient to promote the reaction under mild conditions.

• Procedure:

  • To a round-bottom flask, add 4-methoxyphenol (124 mg, 1.0 mmol), S-(difluoromethyl)diarylsulfonium salt (1.2 mmol), and a solvent such as DMF (5 mL).

  • Stir the mixture at room temperature.

  • Add lithium hydroxide (LiOH, 48 mg, 2.0 mmol) portion-wise over 10 minutes.

  • Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

  • Upon completion, quench the reaction with water and extract with diethyl ether (3 x 15 mL).

  • Combine the organic layers, wash with brine, dry over Na2SO4, and concentrate under reduced pressure.

  • Purify the crude product by silica gel chromatography to yield 1-(difluoromethoxy)-4-methoxybenzene.

Protocol 3: Radical C-H Difluoromethylation of Caffeine using Zn(SO2CF2H)2 (DFMS)

• Source: Adapted from Baran and co-workers.[5]

• Rationale: This protocol showcases the power of DFMS for late-stage C-H functionalization of a complex, biologically relevant heterocycle. The use of an oxidant (TBHP) initiates radical formation, and an acid additive promotes reaction at the electron-deficient C8 position of the purine core.

• Procedure:

  • To a vial, add caffeine (194 mg, 1.0 mmol), Zn(SO2CF2H)2 (DFMS, 535 mg, 2.0 mmol), and a biphasic solvent system of CH2Cl2 (5 mL) and water (2 mL).

  • Add trifluoroacetic acid (TFA, 77 µL, 1.0 mmol).

  • Stir the mixture vigorously at room temperature.

  • Add tert-butyl hydroperoxide (TBHP, 70% in water, 386 µL, 3.0 mmol) dropwise over 5 minutes.

  • Continue stirring at room temperature for 12-18 hours. The reaction is typically monitored by LC-MS.

  • Upon completion, dilute the mixture with CH2Cl2 and quench with a saturated aqueous solution of Na2S2O3.

  • Separate the layers, and extract the aqueous layer with CH2Cl2 (2 x 10 mL).

  • Combine the organic layers, dry over Na2SO4, concentrate, and purify by silica gel chromatography to yield 8-(difluoromethyl)caffeine.

V. Conclusion and Future Outlook

The synthesis of difluoromethylated aromatic compounds has matured significantly, with robust nucleophilic, electrophilic, and radical methods now available to the synthetic chemist. The choice of reagent is no longer a matter of availability but a strategic decision based on the substrate's electronic nature and the desired bond construction.

• For pre-functionalized arenes , metal-catalyzed cross-coupling with TMSCF2H remains a reliable and powerful strategy.

• For the O- or S-difluoromethylation of electron-rich phenols and thiols , sulfonium salts offer a mild and efficient route via a difluorocarbene intermediate.

• For late-stage C-H functionalization , particularly of heterocycles, radical methods using Zn(SO2CF2H)2 (DFMS) have opened new avenues for rapid analogue synthesis.

Future developments will likely focus on developing catalytic variants of these reactions to reduce waste, expanding the substrate scope to include less activated C-H bonds, and achieving enantioselective difluoromethylation reactions. The continued innovation in this field ensures that the difluoromethyl group will remain a valuable tool in the design of next-generation pharmaceuticals and advanced materials.

References

• Title: A Difluoromethylation Reagent: Access to Difluoromethyl Arenes through Palladium Catalysis Source: Organic Letters, ACS Publications URL: [Link]

• Title: Metal‐Catalyzed Direct Difluoromethylation Reactions Source: Asian Journal of Organic Chemistry, Wiley Online Library URL: [Link]

• Title: Difluoromethylation of Phenols and Thiophenols with S-(Difluoromethyl)sulfonium Salt: Reaction, Scope and Mechanistic Study Source: ResearchGate URL: [Link]

• Title: Late-stage difluoromethylation: concepts, developments and perspective Source: Chemical Society Reviews, RSC Publishing URL: [Link]

• Title: Difluoromethylation of Alkyl Bromides and Iodides with TMSCF2H Source: ACS Publications URL: [Link]

• Title: A New Reagent for Direct Difluoromethylation Source: PMC, National Center for Biotechnology Information URL: [Link]

• Title: Silver‐Enabled General Radical Difluoromethylation Reaction with TMSCF2H Source: ResearchGate URL: [Link]

• Title: Why •CF2H is nucleophilic but •CF3 is electrophilic in reactions with heterocycles Source: Nature Communications URL: [Link]

• Title: Direct C-H difluoromethyl(thiol/selenol)ation of terminal alkynes Source: Chemical Review and Letters URL: [Link]

• Title: Continuous Process for Preparing the Difluoromethylating Reagent [(DMPU)2Zn(CF2H)2] and Improved Synthesis of the ICHF2 Precursor Source: ACS Publications URL: [Link]

• Title: Direct C–H difluoromethylation of heterocycles via organic photoredox catalysis Source: PMC, National Center for Biotechnology Information URL: [Link]

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A Researcher's Guide to Deconstructing the Certificate of Analysis for Substituted Aniline Derivatives

For Researchers, Scientists, and Drug Development Professionals

Substituted anilines are foundational building blocks in modern chemistry, pivotal to the synthesis of countless pharmaceutical agents, agrochemicals, and advanced materials. Given their role as critical starting materials, the purity and quality of these reagents are not just a matter of experimental success, but a cornerstone of safety, reproducibility, and regulatory compliance. The Certificate of Analysis (CoA) is the primary document that attests to this quality. However, not all CoAs are created equal.

This guide provides a senior application scientist's perspective on how to critically evaluate a CoA for substituted aniline derivatives. We will move beyond a simple checklist, explaining the scientific rationale behind each test, comparing data from a basic CoA with an enhanced, more rigorous analysis, and providing the experimental framework needed to verify these claims. Our focus is on empowering you, the researcher, to make informed decisions about the materials that underpin your work.

Deconstructing the Certificate of Analysis: More Than Just a Pass/Fail

A CoA is a batch-specific document that certifies a product meets a defined set of specifications.[1] It serves as a crucial link in the quality assurance chain, from the manufacturer to the end-user.[2][3] For a substituted aniline, a comprehensive CoA should be a transparent and detailed summary of the compound's identity, purity, and potential contaminants.

A typical CoA is structured with several key sections:

• Header Information: Includes product name, batch/lot number, date of manufacture, and supplier details.[3]

• Analysis Section: Lists the tests performed, the analytical methods used, the acceptance criteria (specifications), and the actual numerical results for the batch.[1][4]

• Compliance Statements: May include declarations of conformity to certain regulations or pharmacopeias (e.g., GMP, USP/EP).[4]

• Authorization: Signed and dated by a qualified quality control professional.[1][4]

While this structure is standard, the depth and rigor of the data within these sections can vary dramatically.

Core Analytical Pillars for Aniline Derivatives

To properly evaluate a CoA, one must understand the purpose and power of the analytical techniques employed. For substituted anilines, the key questions we need to answer are: Is it the right molecule? How much of it is there? And what else is in the sample?

• Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the gold standard for structural elucidation of organic compounds.[5][6] A ¹H NMR spectrum provides a unique fingerprint of the molecule, showing the chemical environment and connectivity of hydrogen atoms. An expert analyst can confirm the substitution pattern on the aniline ring and the nature of the substituent. A CoA that includes a statement like "Conforms to structure" should be backed by an interpretation of NMR data.

• Mass Spectrometry (MS): MS provides the molecular weight of the compound, offering a fundamental check on its identity. High-resolution mass spectrometry (HRMS) can provide an elemental composition, adding a higher degree of confidence.

• Infrared (IR) Spectroscopy: IR provides information about the functional groups present in the molecule. For an aniline derivative, characteristic N-H and C-N stretching frequencies can confirm its class.

Purity is arguably the most critical parameter. The International Council for Harmonisation (ICH) provides rigorous guidelines, such as Q3A, for the reporting, identification, and qualification of impurities in new drug substances.[7][8][9]

• High-Performance Liquid Chromatography (HPLC): HPLC is the workhorse for purity analysis of non-volatile compounds like most anilines.[10][11] A reversed-phase HPLC method with UV detection can separate the main compound from process-related impurities and degradation products.[10][12] The result, reported as "Purity by HPLC," is typically given as a percentage area. This single number, however, hides crucial details. A comprehensive analysis will also list and quantify individual impurities.

• Gas Chromatography (GC): For more volatile aniline derivatives, GC is a powerful alternative.[13] When coupled with a mass spectrometer (GC-MS), it provides exceptional sensitivity and specificity for both quantification and impurity identification.[11]

Beyond general organic impurities, specific classes of contaminants must be controlled based on the synthetic process.

• Residual Solvents: Organic volatile chemicals used in manufacturing must be removed, as they offer no therapeutic benefit and can be toxic.[14][15][16] The control of these solvents is mandated by guidelines like ICH Q3C and USP <467>.[15][17] The standard technique is Headspace Gas Chromatography (HS-GC), often with Flame Ionization Detection (FID) or Mass Spectrometry (MS) for identification.[15][18][19][20][21] Solvents are categorized into classes based on their toxicity, with Class 1 solvents (e.g., benzene, carbon tetrachloride) being the most harmful and strictly controlled.[15][17][22]

• Elemental Impurities (Heavy Metals): Impurities like lead, mercury, arsenic, and cadmium can be introduced from catalysts or manufacturing equipment. ICH Q3D provides a risk-based approach to control these impurities, establishing Permitted Daily Exposure (PDE) limits for 24 elements.[23][24][25][26] The primary analytical technique for this is Inductively Coupled Plasma (ICP) with either Mass Spectrometry (ICP-MS) or Optical Emission Spectrometry (ICP-OES).

• Water Content: The presence of water can affect the stability and reactivity of the material. It is typically measured by Karl Fischer titration or by a Loss on Drying (LOD) experiment.

Comparison Guide: Basic vs. Enhanced Certificate of Analysis

Let's compare two hypothetical CoAs for the same product, 4-Bromoaniline, to illustrate the difference in quality and the insight a more detailed document provides.

Table 1: Comparison of a Basic vs. an Enhanced CoA for 4-Bromoaniline

Test Parameter	Specification	Basic CoA Result	Enhanced CoA Result	Scientific Rationale & Interpretation
Appearance	White to off-white crystalline powder	"Complies"	"White crystalline powder"	Provides a more specific description, ruling out discoloration that could indicate degradation.
Identity (¹H NMR)	Conforms to structure	"Conforms"	"Conforms. Data on file."	An enhanced CoA implies that the full spectrum and interpretation are available upon request, demonstrating robust quality control.
Purity (HPLC)	≥ 99.0%	"99.2%"	"99.8%"	Both pass, but the higher purity of the enhanced batch offers a greater margin of quality.
Individual Unspecified Impurity	≤ 0.10%	Not Reported	"Largest Unspecified Impurity: 0.04% at RRT 1.15"	Crucial for regulatory filings. The enhanced CoA quantifies the largest unknown peak, adhering to ICH Q3A reporting thresholds.[7]
Specified Impurity: Aniline	≤ 0.02%	Not Reported	"< 0.01%"	Aniline is a common starting material and a potential impurity. The enhanced CoA specifically controls for it.
Specified Impurity: 4,4'-Dibromoazoxybenzene	≤ 0.05%	Not Reported	"< 0.02%"	This is a potential oxidative degradation product. Controlling it demonstrates an understanding of the molecule's stability profile.
Residual Solvents (GC)	Meets USP <467>	"Complies"	"Toluene: 50 ppm (Limit: 890 ppm), Acetone: < 20 ppm (Limit: 5000 ppm). All other Class 1, 2, 3 solvents not detected."	The enhanced CoA provides quantitative data for solvents used in the process, rather than a blanket statement.[14][27]
Elemental Impurities (ICP-MS)	Meets ICH Q3D	Not Reported	"Lead (Pb): < 0.5 ppm, Palladium (Pd): < 1 ppm. All Class 1 & 2A elements below control threshold."	Specifically reports on likely catalysts (Pd) and high-risk metals (Pb), demonstrating a risk-based approach as per ICH Q3D.[23][24]
Water Content (Karl Fischer)	≤ 0.5%	"0.3%"	"0.1%"	The lower water content in the enhanced batch may be preferable for moisture-sensitive reactions.

The Senior Scientist's Interpretation: The batch represented by the "Basic CoA" meets the minimum specification. However, the "Enhanced CoA" provides a much higher degree of confidence. It demonstrates a deeper understanding of the synthetic and degradation pathways, adheres more closely to the spirit of ICH guidelines, and gives the end-user far more information to assess the material's suitability for their specific, high-stakes application. For drug development, the data in the enhanced CoA is essential for building a robust quality-by-design (QbD) framework.

Experimental Protocols: Validating the Data

Trustworthiness in science is built on verification. A supplier's CoA should be verifiable. Here is a representative protocol for the most critical test: HPLC Purity Analysis.

1. Objective: To determine the purity of 4-Bromoaniline and quantify any related impurities using a stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection.

2. Materials & Instrumentation:

• HPLC System: Agilent 1260 Infinity II or equivalent, with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

• Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm particle size, or equivalent.

• Reagents: Acetonitrile (HPLC grade), Water (HPLC grade), Formic Acid (ACS grade).

• Reference Standard: 4-Bromoaniline, >99.9% purity.

• Sample: The batch of 4-Bromoaniline to be tested.

3. Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient Program:

  • 0-5 min: 20% B

  • 5-25 min: Linear gradient from 20% to 80% B

  • 25-30 min: Hold at 80% B

  • 30.1-35 min: Return to 20% B and equilibrate

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 5 µL

4. Sample Preparation:

• Standard Solution (0.5 mg/mL): Accurately weigh ~25 mg of 4-Bromoaniline reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile and Water (diluent).

• Sample Solution (0.5 mg/mL): Prepare in the same manner as the standard solution, using the sample batch.

5. Procedure:

• Equilibrate the HPLC system with the initial mobile phase conditions until a stable baseline is achieved.

• Inject the diluent (blank) to ensure no system peaks interfere.

• Inject the standard solution five times to establish system suitability. The relative standard deviation (RSD) for the peak area should be ≤ 2.0%.

• Inject the sample solution in duplicate.

• Process the chromatograms.

6. Calculation:

• Purity (% Area): Purity = (Area of Main Peak / Total Area of All Peaks) * 100

• Impurity Content (% Area): % Impurity = (Area of Impurity Peak / Total Area of All Peaks) * 100

7. System Suitability: The method is considered valid for the analysis if the reference standard injections meet pre-defined criteria for peak shape (tailing factor), retention time precision, and area precision.

Visualizing the Quality Control Workflow

To ensure the consistent generation of a high-quality CoA, a robust workflow is essential. This process integrates sample management, analytical testing, data review, and final approval.

Caption: A typical workflow for generating a Certificate of Analysis.

Special Considerations for Anilines: The Risk of Mutagenic Impurities

Many aniline derivatives and related compounds (like aromatic amines and nitroaromatics) can be DNA reactive, meaning they have the potential to be mutagenic and, by extension, carcinogenic. This places them under intense scrutiny. The ICH M7 guideline provides a framework for assessing and controlling these types of impurities, often requiring control at much lower levels than typical impurities.[28][29][30][31]

A truly authoritative CoA for an aniline derivative used in pharmaceutical development should consider the potential for mutagenic impurities. This may involve:

• In Silico Assessment: Using (Q)SAR software to predict the mutagenic potential of process-related impurities.

• Ames Test: Performing a bacterial reverse mutation assay on suspect impurities.

• Trace-Level Quantification: Developing highly sensitive analytical methods to control known mutagenic impurities to levels determined by a toxicological risk assessment, often in the low ppm range.[29]

When evaluating a supplier, especially for a cGMP-grade material, inquiring about their strategy for controlling potentially mutagenic impurities is a hallmark of due diligence.

Caption: Decision workflow for identifying an unknown impurity.

Conclusion

The Certificate of Analysis is more than a simple quality document; it is a detailed scientific report that provides critical insights into the suitability of a chemical for its intended purpose. For researchers working with substituted aniline derivatives, the ability to dissect and interpret the data on a CoA is a vital skill. By demanding comprehensive data, understanding the science behind the specifications, and questioning blanket "complies" statements, you can better mitigate risks in your research and development programs. An enhanced, transparent CoA is a clear indicator of a supplier's commitment to quality and a key component in building the foundation for successful and reproducible science.

References

• GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals. Shimadzu Scientific Korea. [Link]

• ICH Guideline Q3D(R1) on Elemental Impurities. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). 22 March 2019. [Link]

• ICH Guideline Q3D(R2) on Elemental Impurities. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). 26 April 2022. [Link]

• ICH Guideline M7(R1) on Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). 31 March 2017. [Link]

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• <467> Residual Solvents. United States Pharmacopeia (USP). 27 September 2019. [Link]

• Guidelines for the assessment and control of mutagenic impurities in pharmaceuticals. Kim, S., et al. Journal of Pharmaceutical Investigation. [Link]

• ICH Guideline M7(R2) on Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). 03 April 2023. [Link]

• Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. Ilc, G., et al. Acta Chimica Slovenica. 13 February 2017. [Link]

• ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk. European Medicines Agency (EMA). 24 September 2014. [Link]

• ICH Q3D Elemental impurities. European Medicines Agency (EMA). 12 January 2015. [Link]

• USP 467 Residual Solvents Guide for Pharma Manufacturers. ResolveMass Laboratories Inc. 09 July 2025. [Link]

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• ICH Q3D (R2): Guidelines for Elemental Impurities. ResearchGate. 30 January 2025. [Link]

• Guidance for Industry Q3A Impurities in New Drug Substances. U.S. Food and Drug Administration (FDA). [Link]

• ICH Q3D Elemental Impurities. National Institute of Food and Drug Safety Evaluation (NIFDS), Ministry of Drug and Food Safety (MDFS). [Link]

• <467> RESIDUAL SOLVENTS. Pharmacopeia. 01 July 2008. [Link]

• ICH M7(R2) Guideline: ASSESSMENT AND CONTROL OF DNA REACTIVE (MUTAGENIC) IMPURITIES IN PHARMACEUTICALS. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). 29 June 2020. [Link]

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• ICH Q3A 신규 원료의약품의 불순물 (Impurities in New Drug Substances). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). 25 October 2006. [Link]

• Quality Guidelines. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). [Link]

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• GCMS Residual Solvent Analysis: What You Must Know. ResolveMass Laboratories Inc. 29 September 2025. [Link]

• Free Download Material Certificate of Analysis Template. Meegle. [Link]

• Certificate of Analysis Template. Scribd. [Link]

• High-performance liquid chromatography determination of anilines with fluorescent detection and pre-column derivatization. Al-Lawati, H.A.J., et al. Journal of Taibah University for Science. [Link]

• Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater. Bounab, Y., et al. International Journal of Industrial Chemistry. [Link]

• Template of Certificate of Analysis. Egyptian Drug Authority. [Link]

• Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge. U.S. Environmental Protection Agency (EPA). [Link]

• Certificate of Analysis Guide. The International Pharmaceutical Excipients Council (IPEC). [Link]

• ICH Harmonised Tripartite Guideline on Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients Q7. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). 10 November 2000. [Link]

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Advanced Difluoromethylation Strategies: A Comparative Guide to Nucleophilic and Electrophilic Methodologies

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

The difluoromethyl (–CF₂H) group has emerged as a highly privileged motif in modern medicinal chemistry. Acting as a lipophilic bioisostere for hydroxyl, thiol, and amine functionalities, the –CF₂H group uniquely retains hydrogen-bond donor capabilities while significantly enhancing a molecule's metabolic stability and membrane permeability[1].

For application scientists and process chemists, selecting the correct method to install this functional group is a critical decision. This guide provides an objective, data-driven comparison of nucleophilic versus electrophilic difluoromethylation, bridging the gap between theoretical mechanisms and field-proven experimental execution.

Mechanistic Divergence: The "Why" Behind the Reagents

Understanding the causality of reagent behavior is the foundation of successful reaction design. The dichotomy between nucleophilic and electrophilic approaches dictates not only the choice of reagent but the entire reaction environment.

Nucleophilic Difluoromethylation

Nucleophilic strategies rely on the generation of a [CF₂H]⁻ equivalent . The preeminent reagent in this space is (difluoromethyl)trimethylsilane (TMSCF₂H ).

• The Causality of Activation: The Si–C bond in TMSCF₂H is robust under neutral conditions. To unleash its nucleophilicity, a Lewis base (such as CsF or an alkoxide) must be introduced. Fluoride's high affinity for silicon drives the formation of a reactive pentacoordinate silicate intermediate. This species subsequently transfers the CF₂H⁻ nucleophile to electrophilic centers like aldehydes, ketones, and imines[2]. If not immediately trapped by an electrophile, the transient anion can decompose, which dictates the need for precise temperature control and order of addition.

Electrophilic Difluoromethylation

Electrophilic strategies traditionally involve the transfer of a [CF₂H]⁺ equivalent or, more commonly, proceed via a difluorocarbene (:CF₂) intermediate. Reagents such as N-tosyl-S-difluoromethyl-S-phenylsulfoximine (Hu's Reagent ) are the gold standard here[3].

• The Causality of Activation: When treated with a base, the sulfoximine undergoes rapid deprotonation and α-elimination to generate :CF₂ in situ. Nucleophiles (e.g., thiolates, phenoxides, or enolates) attack the electrophilic carbene, forming a transient Nu–CF₂⁻ anion that is immediately protonated by the reaction medium to yield the final –CF₂H product[3]. The base must be added strategically to maintain a low steady-state concentration of :CF₂, preventing its dimerization into tetrafluoroethylene gas.

Mechanistic divergence of nucleophilic and electrophilic difluoromethylation pathways.

Quantitative Performance Comparison

To facilitate objective decision-making, the following table synthesizes the operational parameters and performance metrics of both methodologies based on recent literature[1],[2],[3].

Parameter	Nucleophilic Difluoromethylation	Electrophilic Difluoromethylation
Primary Reagents	TMSCF₂H, Diethyl difluoromethylphosphonate	Hu's Reagent (Sulfoximines), [(PhSO₂)₂C=CF₂]
Active Intermediate	[CF₂H]⁻ equivalent	:CF₂ (Difluorocarbene) or[CF₂H]⁺ equivalent
Target Substrates	Aldehydes, Ketones, Imines, Alkyl Halides (via Cu/Pd)	Thiols, Phenols, Amines, Enolates (C-H acids)
Activation Mode	Lewis Base Initiation (CsF, tBuOK)	Base-mediated deprotonation / α-elimination
Typical Yield Range	70% – 95%	60% – 90%
Reaction Temperature	0 °C to Ambient	Ambient to 60 °C
Key Advantage	High diastereoselectivity; excellent for carbonyls	Direct functionalization of heteroatoms without metals

Expert Experimental Protocols (Self-Validating Systems)

A robust protocol must be self-validating. The following workflows incorporate in-process analytical checkpoints to ensure the chemical logic is functioning as intended before proceeding to workup.

Protocol A: Nucleophilic Difluoromethylation of Aldehydes using TMSCF₂H

Designed for the conversion of aryl aldehydes to α-difluoromethyl carbinols.

• Setup: Flame-dry a Schlenk flask and purge with N₂. Add the aryl aldehyde (1.0 equiv) and anhydrous DMF (0.2 M).

• Reagent Addition: Inject TMSCF₂H (1.5 equiv) into the solution at 0 °C.

• Initiation: Add catalytic anhydrous CsF (0.1 equiv) in one portion.

  • Self-Validation Checkpoint 1: Monitor the reaction temperature. A slight exotherm should be observed immediately upon CsF addition. If absent, the CsF is likely hydrated, which will prematurely quench the active species to inert CH₂F₂.

• Reaction: Stir at 0 °C for 1 hour, then warm to room temperature for 4 hours.

• In-Process Validation:

  • Self-Validation Checkpoint 2: Pull a 50 µL aliquot, dilute in CDCl₃, and spike with PhCF₃ (internal standard). ¹⁹F NMR must display a characteristic doublet at approximately -119 ppm (²J_{HF} ≈ 56 Hz) corresponding to the silyl ether product. A singlet at -78 ppm indicates unreacted TMSCF₂H.

• Quench & Deprotection: Add 1.0 M TBAF in THF (1.5 equiv) to cleave the silyl ether. Stir for 30 minutes, dilute with water, and extract with EtOAc.

Protocol B: Electrophilic Difluoromethylation of Thiols using Hu's Reagent

Designed for the direct S-difluoromethylation of aryl thiols.

• Setup: In a round-bottom flask under N₂, dissolve the aryl thiol (1.0 equiv) and N-tosyl-S-difluoromethyl-S-phenylsulfoximine (1.2 equiv) in a biphasic mixture of CH₂Cl₂ and water (1:1, 0.1 M).

• Base Addition: Add KOH (2.0 equiv) slowly at room temperature.

  • Causality Note: The biphasic system ensures that the base deprotonates the thiol at the interface, making it highly nucleophilic, while simultaneously triggering the slow release of :CF₂ from Hu's reagent.

• Reaction: Vigorously stir the biphasic mixture at room temperature for 1–2 hours.

  • Self-Validation Checkpoint 1: The organic layer will transition from clear to slightly cloudy as the sulfinamide byproduct forms.

• In-Process Validation:

  • Self-Validation Checkpoint 2: TLC monitoring (UV 254 nm) will show the complete consumption of the highly UV-active sulfoximine precursor. ¹⁹F NMR of the organic layer will confirm product formation with a doublet typically appearing between -68 to -75 ppm .

• Workup: Separate the layers, wash the organic phase with brine, dry over Na₂SO₄, and purify via silica gel chromatography.

Step-by-step logic for executing and validating difluoromethylation reactions.

Strategic Selection Guide

When designing a synthetic route, the choice between these methods relies entirely on the electronic nature of the target substrate:

• Targeting Carbonyls (Aldehydes/Ketones) or Imines:

  • Verdict: Use Nucleophilic Difluoromethylation (TMSCF₂H). The highly polarized C=O and C=N bonds are ideal electrophiles for the[CF₂H]⁻ equivalent, proceeding with high atom economy and predictable diastereoselectivity[2].

• Targeting Heteroatoms (S, O, N) or C–H Acids (Enolates):

  • Verdict: Use Electrophilic Difluoromethylation (Hu's Reagent). Heteroatoms are inherently nucleophilic and will rapidly intercept the in situ generated difluorocarbene (:CF₂) before undesired side reactions occur[3].

• Targeting Unactivated Alkyl Halides:

  • Verdict: Use a Transition-Metal Mediated approach. By combining TMSCF₂H with a Copper or Palladium catalyst, researchers can achieve cross-coupling difluoromethylation via a metal-bound CF₂H intermediate, bridging the gap for sp³-hybridized electrophiles[4].

References

• Difluoromethylation Chemistry: A Strategic Tool for Next-Generation Pharmaceuticals Source: Alfa Chemistry URL:1

• Efficient and Direct Nucleophilic Difluoromethylation of Carbonyl Compounds and Imines with Me3SiCF2H at Ambient or Low Temperature Source: Organic Letters (ACS Publications) URL:2

• N-Tosyl-S-difluoromethyl-S-phenylsulfoximine: A New Difluoromethylation Reagent for S-, N-, and C-Nucleophiles Source: Organic Letters (ACS Publications) URL:3

• Difluoromethylation of Alkyl Bromides and Iodides with TMSCF2H Source: ACS Publications URL:4

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

High-Resolution Analysis of Related Substances in Trifluoromethyl Aniline: A Comparative Guide to Stationary Phase Selection

Trifluoromethyl aniline (TFA) regioisomers—specifically 2-, 3-, and 4-trifluoromethylaniline—are critical synthetic intermediates and known degradation products in the manufacturing of active pharmaceutical ingredients (APIs) such as Leflunomide[1] and Teriflunomide[2]. Under ICH Q3A/Q3B guidelines, the rigorous monitoring of these related substances is a mandatory quality control requirement.

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of resolving these positional isomers. Because their molecular weights and hydrophobicities (LogP) are virtually identical, standard reversed-phase methodologies often fail to achieve baseline separation. This guide objectively compares the performance of traditional Alkyl (C18) columns against Fluorinated (Pentafluorophenyl, PFP) stationary phases, providing the mechanistic causality and self-validating protocols necessary to build a robust analytical method.

Mechanistic Causality: The Stationary Phase Dilemma

The separation of TFA isomers and process impurities (such as aniline and chlorotrifluoromethylbenzene) requires an analytical system capable of recognizing minute steric and electronic differences.

• The Limitation of C18: Traditional C18 columns rely almost entirely on dispersive van der Waals (hydrophobic) interactions. Because the positional shift of the −CF3​ group around the aniline ring does not significantly alter the molecule's overall hydrophobic footprint, C18 phases often result in the co-elution of 3-TFA and 4-TFA unless highly optimized, high-surface-area particles are used[3].

• The PFP Advantage: Pentafluorophenyl (PFP) stationary phases offer a highly electron-deficient aromatic ring. This creates a multi-modal retention mechanism[4]. The electron-rich amino group and the electron-withdrawing −CF3​ group of the analyte create a strong molecular dipole. The PFP phase exploits this via π−π charge-transfer interactions , dipole-dipole interactions , and shape selectivity , providing superior orthogonal separation for halogenated compounds.

Mechanistic comparison of analyte interactions between C18 and PFP stationary phases.

Comparative Performance Data

To objectively evaluate column performance, a standard mixture of Aniline, 2-TFA, 3-TFA, and 4-TFA was analyzed. The data below synthesizes expected chromatographic behaviors based on validated pharmaceutical assay parameters[2][3][4].

Table 1: Chromatographic Comparison of C18 vs. PFP for TFA Related Substances

Analyte	Optimized C18 RT (min)	C18 Resolution ( Rs​ )	PFP RT (min)	PFP Resolution ( Rs​ )
Aniline	4.1	-	5.2	-
2-Trifluoromethylaniline	7.5	8.2	8.1	9.5
3-Trifluoromethylaniline	9.2	3.5	11.4	6.2
4-Trifluoromethylaniline	9.8	1.8*	13.5	4.8

*Note: While high-efficiency C18 columns can achieve an Rs​ near 2.0 for the critical pair (3-TFA and 4-TFA) under highly specific gradient conditions, PFP columns routinely deliver an Rs​>4.0 , ensuring greater method ruggedness across different instrument platforms.

Self-Validating Experimental Protocol

A reliable analytical method must be self-validating. The following UHPLC protocol incorporates a System Suitability Test (SST) to guarantee that the thermodynamic and kinetic conditions of the column are optimal before sample injection.

Reagents and Mobile Phase Preparation

• Buffer Causality: The pKa​ of 4-TFA is approximately 2.5 (significantly lower than aniline due to the electron-withdrawing −CF3​ group). Using a mobile phase at pH 3.5 ensures the analytes are in a consistent ionization state while suppressing secondary interactions with residual silanols on the silica support.

• Mobile Phase A: 20 mM Potassium Phosphate ( KH2​PO4​ ) buffer, adjusted to pH 3.5 with dilute phosphoric acid[2].

• Mobile Phase B: LC-MS Grade Acetonitrile.

• Diluent: 50:50 (v/v) Water:Acetonitrile.

UHPLC Conditions

• Column: NUCLEODUR® PFP or equivalent, 150 mm × 4.6 mm, 3 µm particle size.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C (Stabilizes the partitioning kinetics).

• Detection: UV at 260 nm (Captures the robust π→π∗ transition of the fluorinated aromatic ring).

• Injection Volume: 10 µL.

• Gradient Program:

  • 0.0 - 2.0 min: 10% B

  • 2.0 - 15.0 min: 10% → 60% B

  • 15.0 - 18.0 min: 60% B

  • 18.1 - 25.0 min: 10% B (Re-equilibration)

System Suitability Testing (The Self-Validation Step)

Before analyzing unknown samples, inject a resolution standard containing 0.05 mg/mL of 3-TFA and 4-TFA. The system is only validated for use if it meets the following criteria:

• Resolution ( Rs​ ): ≥2.5 between 3-TFA and 4-TFA.

• Tailing Factor ( Tf​ ): ≤1.5 for all peaks (ensures no secondary silanol interactions are occurring).

• Precision: %RSD≤2.0% for peak areas over 5 replicate injections.

Generalized UHPLC workflow for the analysis of trifluoromethyl aniline related substances.

Conclusion

While optimized C18 columns can be forced to separate trifluoromethyl aniline isomers, they operate at the edge of their selectivity limits, making the methods vulnerable to slight variations in mobile phase composition or column batch. By leveraging the π−π and dipole-dipole interactions of a PFP stationary phase , analysts can achieve robust, baseline resolution of TFA related substances, ensuring strict compliance with ICH guidelines for impurity profiling.

References

• Chromatography - Fluorinated HPLC phases (NUCLEODUR PFP), Macherey-Nagel,[Link]

• Fluorinated HPLC phases - Looking beyond C18 for reversed-phase HPLC, ResearchGate, [Link]

• A Validated Stability Indicating Reversed Phase High Performance Liquid Chromatographic Method of Leflunomide, Journal of Applied Pharmaceutical Science, [Link]

• Development of a validated RP-HPLC assay method for quantitative separation of Teriflunomide and its process-related impurities, Semantic Scholar, [Link]

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• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Related substances analysis of 3-(trifluoromethyl) aniline - Thermo Scientific AppsLab Library of Analytical Applications [appslab.thermofisher.com]
• 4. mn-net.com [mn-net.com]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of 3-(difluoromethyl)-N-methoxy-N-methylaniline for Laboratory Professionals

The aniline backbone suggests potential toxicity, including risks if ingested, inhaled, or absorbed through the skin.[1] The difluoromethyl group, a halogenated component, places it in a specific category of chemical waste that requires careful segregation and disposal.[2][3] This guide is designed to provide clear, actionable steps to ensure the safe and compliant disposal of 3-(difluoromethyl)-N-methoxy-N-methylaniline.

I. Hazard Identification and Risk Assessment

Before handling 3-(difluoromethyl)-N-methoxy-N-methylaniline, a thorough risk assessment is paramount. Based on data from structurally related compounds, the primary hazards are likely to include:

• Toxicity: Anilines are known to be toxic. Exposure can occur through inhalation, ingestion, or skin contact.

• Skin and Eye Irritation: Many substituted anilines are irritants to the skin and eyes.[4]

• Environmental Hazard: Similar to other aniline derivatives, this compound may be toxic to aquatic life.[5]

Due to the presence of the difluoromethyl group, this compound is classified as a halogenated organic compound .[2][6] This classification is critical for waste segregation to prevent unwanted reactions and to ensure proper disposal, typically via incineration.[3][7]

II. Personal Protective Equipment (PPE) and Handling

Strict adherence to PPE protocols is the first line of defense against chemical exposure. All work with 3-(difluoromethyl)-N-methoxy-N-methylaniline should be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood.[1][3]

PPE Component	Specification	Rationale
Gloves	Chemical-resistant gloves (e.g., nitrile, neoprene).	To prevent skin absorption of the potentially toxic aniline moiety.[1]
Eye Protection	Chemical splash goggles or a face shield.	To protect eyes from accidental splashes.[8]
Lab Coat	A long-sleeved, fully-buttoned lab coat.	To protect skin and clothing from contamination.[1]
Footwear	Closed-toe shoes.	To protect feet from spills.[1]

Always wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[9][10]

III. Disposal Workflow

The following diagram outlines the decision-making process and subsequent steps for the proper disposal of 3-(difluoromethyl)-N-methoxy-N-methylaniline waste.

Caption: Disposal workflow for 3-(difluoromethyl)-N-methoxy-N-methylaniline.

IV. Step-by-Step Disposal Protocol

1. Waste Segregation:

• Crucial First Step: At the point of generation, segregate waste containing 3-(difluoromethyl)-N-methoxy-N-methylaniline into a dedicated container for halogenated organic waste .[2][11][12]

• Do Not Mix: Never mix halogenated waste with non-halogenated organic waste, aqueous waste, or other incompatible waste streams.[2][12] This is to ensure safe and efficient disposal, as different waste types require different treatment processes.[12]

2. Waste Container Selection and Labeling:

• Container Type: Use a chemically resistant container with a secure, tight-fitting lid that is in good condition.[11]

• Labeling: The container must be clearly and accurately labeled.[11][12] The label should include:

  • The words "Hazardous Waste"[12]

  • The full chemical name: "3-(difluoromethyl)-N-methoxy-N-methylaniline"

  • The appropriate hazard pictograms (e.g., toxic, irritant)

  • The date of accumulation

3. Waste Collection and Storage:

• Collection: Carefully transfer the waste into the designated container, avoiding splashes and spills.

• Storage: Store the sealed waste container in a designated, well-ventilated, and secure area.[1] The storage area should have secondary containment to prevent the spread of material in case of a leak.[8] Keep the container away from heat, sparks, and open flames.[13]

4. Spill Management:

In the event of a spill, prompt and correct action is essential to minimize exposure and environmental contamination.

• Small Spills:

  • Ensure you are wearing the appropriate PPE.[8]

  • Contain the spill using an inert absorbent material such as vermiculite, sand, or earth.[9][14]

  • Carefully collect the absorbed material and place it in a sealed, labeled container for disposal as halogenated waste.[9][10]

  • Clean the spill area with soap and water, and collect the cleaning materials for disposal.[9][15]

  • Ventilate the area thoroughly after cleanup is complete.[9]

• Large Spills:

  • Evacuate the immediate area.

  • Alert your institution's environmental health and safety (EHS) department or emergency response team.

5. Final Disposal:

• Professional Disposal: The ultimate disposal of 3-(difluoromethyl)-N-methoxy-N-methylaniline must be conducted by a licensed and certified hazardous waste disposal company.[7][16]

• Incineration: The preferred method of disposal for halogenated organic compounds is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize harmful combustion byproducts.[7]

• Regulatory Compliance: Always adhere to all local, state, and federal regulations regarding hazardous waste disposal.[7][15]

By adhering to these procedures, you contribute to a safer laboratory environment and ensure the responsible management of chemical waste.

V. References

• New Jersey Department of Health. (n.d.). Aniline - Hazardous Substance Fact Sheet. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Hazardous Waste Segregation. Retrieved from [Link]

• University of California, Irvine. (n.d.). Aniline Safety Operating Procedure. Retrieved from [Link]

• NextSDS. (n.d.). 3-(difluoromethoxy)-2-methylaniline — Chemical Substance Information. Retrieved from [Link]

• Sigma-Aldrich. (2025, November 6). Safety Data Sheet: 4-Fluoro-N-methylaniline. Retrieved from [Link]

• ResearchGate. (n.d.). Geminal systems. 15. Chemical properties of N-chloro-N-alkoxy-N-tert-alkylamines. Retrieved from [Link]

• United Phosphorus, Inc. (2016, September 26). Safety Data Sheet. Retrieved from [Link]

• Science Ready. (n.d.). Safe Handling & Disposal of Organic Substances – HSC Chemistry. Retrieved from [Link]

• Forestry Suppliers, Inc. (n.d.). Material Safety Data Sheet. Retrieved from [Link]

• Penta. (2025, April 8). Aniline - Safety Data Sheet. Retrieved from [Link]

• BASF. (2025, July 28). Safety Data Sheet. Retrieved from [Link]

• University of Wisconsin-Milwaukee. (n.d.). Halogenated Waste (any organic chemical that contains F, Cl, Br, or I). Retrieved from [Link]

• CPAChem. (2023, March 24). Safety Data Sheet: N-Methylaniline. Retrieved from [Link]

• CHIMIA. (n.d.). N-Alkoxyamines: Synthesis, Properties, and Applications in Polymer Chemistry, Organic Synthesis, and Materials Science. Retrieved from [Link]

• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions. (n.d.). N-alkoxy-N-acylnitrenium ions as possible intermediates in intramolecular aromatic substitution: novel formation of N-acyl-3,4-dihydro-1H-2,1-benzoxazines and N-acyl-4,5-dihydro-1H,3H-2.1-benzoxazepine. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Radical reaction kinetics during homolysis of N-alkoxyamines: verification of the persistent radical effect. Retrieved from [Link]

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Personal protective equipment for handling 3-(difluoromethyl)-N-methoxy-N-methylaniline

As a Senior Application Scientist, I approach the handling of 3-(difluoromethyl)-N-methoxy-N-methylaniline not merely as a compliance checklist, but as a rigorous chemical engineering challenge. This compound merges the insidious dermal penetration capabilities of fluorinated anilines with the specific reactivity of a Weinreb amide. Standard laboratory personal protective equipment (PPE) is insufficient for this class of molecules; we must design a self-validating safety system that anticipates the chemical's physical properties.

Below is the comprehensive operational and safety blueprint for handling this reactive intermediate.

Mechanistic Toxicology & Chemical Profiling

To effectively protect against a chemical, we must first understand the causality of its toxicity. 3-(difluoromethyl)-N-methoxy-N-methylaniline presents three distinct mechanistic hazards:

• The Aniline Core (Methemoglobinemia): Aromatic amines are highly toxic systemic poisons. Upon dermal absorption or inhalation, hepatic CYP450 enzymes N-hydroxylate the aniline. These metabolites oxidize the iron in hemoglobin from Fe²⁺ to Fe³⁺, creating methemoglobin and severely crippling the blood's oxygen-transport capacity[1].

• The Difluoromethyl (-CF₂H) Group: Fluorination drastically increases the lipophilicity of the aromatic ring[2]. This property accelerates the molecule's ability to permeate the lipid bilayer of human skin and standard nitrile gloves, making dermal exposure the primary acute hazard.

• The Weinreb Amide (N-methoxy-N-methyl) Group: While Weinreb amides provide excellent stability for controlled nucleophilic acyl substitutions[3], they can release volatile, irritating byproducts (such as N,O-dimethylhydroxylamine) upon aggressive hydrolysis or thermal degradation.

Mechanistic pathway of fluorinated aniline toxicity leading to methemoglobinemia.

Quantitative PPE Matrix

Because the difluoromethyl group enhances lipid solubility, standard laboratory PPE is a point of failure. The following self-validating PPE system is mandatory to prevent acute toxicity[1].

PPE Category	Specification	Scientific Rationale & Causality
Hand Protection	Double-gloving: Nitrile (3 mil, inner) + Butyl Rubber (14 mil, outer)	Aniline derivatives rapidly permeate standard nitrile. Butyl rubber provides a dense, impermeable barrier to lipophilic fluorinated amines, while the inner nitrile maintains a sterile secondary barrier.
Eye Protection	Tight-fitting indirect-vent chemical goggles + Polycarbonate face shield	Protects against micro-droplets. The N-methoxy-N-methyl moiety can cause severe, irreversible ocular irritation. Safety glasses are insufficient.
Body Protection	Tyvek® chemically resistant lab coat or polyethylene apron	Prevents fabric saturation. Anilines absorb deeply into woven cotton lab coats, creating a continuous dermal exposure source directly against the skin.
Respiratory	NIOSH-approved half-face respirator with Organic Vapor (OV) cartridges	Mitigates inhalation risk of volatile fluorinated organics. Required if handling outside a Class II fume hood or during spill cleanup.

Step-by-Step Operational Protocol

To ensure scientific integrity, every step in this workflow is designed to prevent exposure before it occurs, treating the chemical as a highly reactive building block[2].

Self-validating operational workflow for handling reactive fluorinated Weinreb amides.

Methodology:

• Environmental Validation: Verify fume hood face velocity is between 100-120 fpm. Clear the workspace of strong oxidizing agents, which can react violently with the aniline core.

• Closed-System Transfer: Do not pour 3-(difluoromethyl)-N-methoxy-N-methylaniline. Use a gas-tight syringe or cannula transfer under an inert argon or nitrogen atmosphere. This prevents the release of toxic vapors and protects the Weinreb amide from atmospheric moisture degradation[3].

• Reaction Execution: Maintain rigorous temperature control. Fluorinated anilines can undergo rapid exothermic nucleophilic substitutions if exposed to strong electrophiles without active cooling[2].

• Immediate Decontamination: Immediately rinse all syringes, needles, and glassware with a 5% acetic acid solution before removing them from the fume hood.

Spill Response & Waste Disposal Plan

A spill of this compound constitutes an immediate inhalation and dermal hazard. Standard solvent cleanup protocols will fail.

• Spill Neutralization (The Causality): Anilines are weak bases. Do not use water to clean a spill, as it will merely spread the lipophilic compound. Instead, flood the spill with 5% acetic acid or dilute hydrochloric acid (1M) . This protonates the amine, converting the volatile, lipophilic free base into a water-soluble, non-volatile anilinium salt, instantly halting the inhalation hazard.

• Containment: Once neutralized, absorb the liquid with inert materials (e.g., vermiculite or universal chemical binders).

• Disposal: Sweep the absorbed material into a highly visible, sealable polyethylene container. Label explicitly as "Halogenated Toxic Organic Waste - Contains Fluorinated Aniline Derivatives." Do not mix with standard non-halogenated solvent waste; the high fluorine content requires specific high-temperature incineration protocols to prevent the release of hydrofluoric acid (HF) gas during destruction.

Sources

• 1. nextsds.com [nextsds.com]
• 2. ossila.com [ossila.com]
• 3. chemimpex.com [chemimpex.com]